19-Methylicosanoyl-CoA

Core Science & Biosynthesis

An In-depth Technical Guide on the Role of Tuberculostearic Acid and its Precursors in Mycobacterial Fatty Acid Metabolism

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide details the biosynthesis and physiological significance of tuberculostearic acid (TBSA), a key branched-chain fatty acid in Mycobacterium species. While 19-methylicosanoyl-CoA is not the direct precursor, this document elucidates the established pathway involving related intermediates.

Introduction to Tuberculostearic Acid

Tuberculostearic acid (TBSA), or 10-methyloctadecanoic acid, is a saturated fatty acid that is a characteristic component of the lipids in several species of Actinomycetales, including Mycobacterium and some Corynebacterium species.[1] It is particularly abundant in the cell wall of Mycobacterium tuberculosis, the causative agent of tuberculosis, where it can constitute a significant portion of the total fatty acids.[2] TBSA has been a molecule of interest for its diagnostic value in tuberculosis, its potential role in membrane dynamics, and as a target for novel anti-mycobacterial drug development.[2][3]

Biosynthesis of Tuberculostearic Acid

The biosynthesis of TBSA is a two-step enzymatic process that modifies oleic acid, an 18-carbon monounsaturated fatty acid. This pathway involves an initial oxidation followed by a methyl transfer. The key enzymes involved are a flavin adenine (B156593) dinucleotide (FAD)-binding oxidoreductase and a S-adenosyl-L-methionine (SAM)-dependent methyltransferase.

Key Enzymes and their Functions:

• BfaA (FAD-binding oxidoreductase): This enzyme is responsible for the first step in the pathway. While the exact mechanism is still under investigation, it is proposed to be involved in the activation of the double bond of oleic acid, preparing it for methyl group addition. Genetic knockout of the bfaA gene has been shown to abrogate TBSA production.[2][3]

• BfaB/Cfa (SAM-dependent methyltransferase): This enzyme catalyzes the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to the C10 position of the oleic acid precursor. This methylation step is essential for the formation of TBSA.[3][4]

The precursor for this pathway is oleoyl-ACP or oleoyl-CoA, which is a common intermediate in fatty acid synthesis. The final product, tuberculostearyl-ACP, is then incorporated into complex lipids.

Signaling Pathway Diagram

Caption: Biosynthetic pathway of Tuberculostearic Acid from Oleoyl-ACP.

Physiological Role of Tuberculostearic Acid

TBSA plays a crucial role in maintaining the integrity and function of the mycobacterial cell membrane. As a branched-chain fatty acid, it influences the fluidity and permeability of the membrane. Studies have shown that TBSA is involved in controlling the lateral membrane partitioning in mycobacteria.[4] The presence of TBSA-containing phospholipids, such as phosphatidylinositols (PIs), is a significant feature of the mycobacterial lipidome.[5] These lipids are important for the structural organization of the cell envelope and are implicated in the host-pathogen interaction during infection.

Quantitative Data

The following table summarizes key quantitative findings from studies on TBSA metabolism.

Parameter	Organism	Value/Observation	Reference
Inhibition of TBSA production by Pivalic Acid	Mycobacterium avium subspecies paratuberculosis	Inhibition observed at 0.5 mg/mL	[3]
TBSA proportion of total fatty acids	Mycobacterium phlei	Up to 20%	[2]
Detection limit of TBSA-containing PI (16:0_19:0) as a biomarker	In vitro bacterial culture	~102 Colony Forming Units (CFUs)	[5]
Detection limit of TBSA-containing PI (16:0_19:0) as a biomarker	Cell culture systems	~103 CFUs	[5]
Background level of TBSA-containing PI in healthy human PBMCs	Human	~0.13 pmol / 1 x 106 cells	[5]

Experimental Protocols

Lipid Extraction and Analysis by Gas Chromatography/Mass Spectrometry (GC/MS)

This protocol is used to identify and quantify the fatty acid composition of mycobacterial cells.

Methodology:

• Cell Culture and Harvest: Mycobacterial strains are cultured in appropriate liquid media (e.g., Middlebrook 7H9) to mid-log phase. Cells are harvested by centrifugation.

• Saponification: The cell pellet is resuspended in a solution of sodium hydroxide (B78521) in methanol (B129727) and heated to saponify the cellular lipids.

• Methylation: Fatty acid methyl esters (FAMEs) are generated by adding a solution of hydrochloric acid in methanol and heating.

• Extraction: FAMEs are extracted into an organic solvent, typically hexane.

• Analysis: The extracted FAMEs are analyzed by GC/MS. The retention times and mass spectra are compared to known standards to identify and quantify individual fatty acids, including TBSA.

Experimental Workflow Diagram

Caption: Workflow for Fatty Acid Methyl Ester (FAME) analysis by GC/MS.

Generation of Gene Knockout Mutants

This protocol is used to study the function of specific genes, such as bfaA and bfaB, in TBSA biosynthesis.

Methodology:

• Construct Design: A suicide vector is constructed containing flanking regions of the target gene and a selectable marker (e.g., an antibiotic resistance gene).

• Electroporation: The constructed vector is introduced into competent mycobacterial cells via electroporation.

• Homologous Recombination: The vector integrates into the mycobacterial chromosome via homologous recombination, replacing the target gene with the selectable marker.

• Selection and Screening: Transformants are selected on antibiotic-containing media. Positive clones are screened by PCR and Southern blotting to confirm the gene deletion.

• Phenotypic Analysis: The knockout mutant is then analyzed for its phenotype, such as the inability to produce TBSA, using GC/MS.

Logical Relationship Diagram

References

• 1. Human Metabolome Database: Showing metabocard for Tuberculostearic acid (HMDB0004085) [hmdb.ca]
• 2. journals.asm.org [journals.asm.org]
• 3. Genetic and chemical control of tuberculostearic acid production in Mycobacterium avium subspecies paratuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. files.core.ac.uk [files.core.ac.uk]

Unveiling 19-Methylicosanoyl-CoA: A Technical Guide to Its Discovery and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-Methylicosanoyl-CoA is a long-chain, methyl-branched fatty acyl-coenzyme A molecule. While specific research on this particular molecule is limited, its structure suggests a role in lipid metabolism and membrane biology, analogous to other branched-chain fatty acids. This technical guide provides a comprehensive overview of the current understanding of 19-methylicosanoyl-CoA, drawing upon established principles of branched-chain fatty acid biochemistry. Due to the nascent stage of research on this specific molecule, this document will extrapolate from data on similar compounds to propose biosynthetic pathways, characterization methodologies, and potential physiological significance.

Data Presentation: Physicochemical Properties

Property	Value (19-methylicosanoic acid)	Citation
Molecular Formula	C21H42O2	[1][2]
Molecular Weight	326.56 g/mol	[1][2]
IUPAC Name	19-methylicosanoic acid	[1]

Note: The addition of Coenzyme A (C21H36N7O16P3S) to 19-methylicosanoic acid would significantly increase the molecular weight and alter other physicochemical properties.

Proposed Biosynthesis

The biosynthesis of 19-methylicosanoyl-CoA is hypothesized to follow the general pathway for anteiso-branched-chain fatty acids. This process begins with a branched-chain amino acid precursor and proceeds through the action of fatty acid synthase (FAS).

A proposed biosynthetic pathway for 19-methylicosanoic acid, the fatty acid component of 19-methylicosanoyl-CoA, likely begins with the branched-chain amino acid leucine. Leucine is converted to its corresponding α-keto acid, which is then decarboxylated to form isovaleryl-CoA. Isovaleryl-CoA can serve as a primer for fatty acid synthase, which then adds two-carbon units from malonyl-CoA in successive elongation cycles to produce the final 20-carbon branched-chain fatty acid. The resulting 19-methylicosanoic acid is then activated to its coenzyme A thioester, 19-methylicosanoyl-CoA, by an acyl-CoA synthetase.

Proposed biosynthetic pathway of 19-Methylicosanoyl-CoA.

Experimental Protocols

Detailed experimental protocols for the discovery and characterization of 19-methylicosanoyl-CoA are not available. The following are generalized protocols adapted from the literature for the analysis of long-chain and branched-chain fatty acyl-CoAs, which would be applicable to the study of 19-methylicosanoyl-CoA.

Extraction of Acyl-CoAs from Biological Samples

This protocol is adapted from methods for extracting a broad range of acyl-CoAs from tissues.

Materials:

• Biological tissue (e.g., liver, adipose)

• Homogenization buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4)

• Internal standards (e.g., a commercially available odd-chain or deuterated long-chain acyl-CoA)

• Organic solvents: Isopropanol (B130326), Acetonitrile (B52724)

• Saturated ammonium (B1175870) sulfate (B86663) solution

Procedure:

• Flash-freeze the tissue sample in liquid nitrogen immediately after collection to quench metabolic activity.

• Homogenize the frozen tissue in ice-cold homogenization buffer.

• Add the internal standard to the homogenate.

• Precipitate proteins and extract lipids by adding a mixture of isopropanol and acetonitrile.

• Vortex the mixture thoroughly and centrifuge to pellet the precipitate.

• Collect the supernatant containing the acyl-CoAs.

• The extract can be further purified and concentrated using solid-phase extraction (SPE).

Characterization by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most common and sensitive method for the analysis of acyl-CoAs.

Instrumentation:

• High-performance liquid chromatograph (HPLC) or Ultra-high-performance liquid chromatograph (UHPLC)

• Reversed-phase C18 column

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source

Procedure:

• Reconstitute the dried acyl-CoA extract in a suitable solvent (e.g., 50% acetonitrile in water with 0.1% formic acid).

• Inject the sample onto the LC system.

• Separate the acyl-CoAs using a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

• Introduce the eluent into the mass spectrometer.

• Operate the mass spectrometer in positive ion mode.

• For targeted analysis, use Multiple Reaction Monitoring (MRM) to detect the specific transition of the precursor ion (the molecular ion of 19-methylicosanoyl-CoA) to a characteristic product ion (e.g., the fragment corresponding to the Coenzyme A moiety).

• For untargeted analysis, perform a full scan or precursor ion scan to identify potential acyl-CoA species.

General workflow for the analysis of 19-Methylicosanoyl-CoA.

Potential Signaling Pathways and Physiological Roles

The physiological role of 19-methylicosanoyl-CoA is currently unknown. However, based on the functions of other long-chain and branched-chain fatty acyl-CoAs, several potential roles can be postulated:

• Membrane Fluidity: Branched-chain fatty acids are known to influence the fluidity of cell membranes by disrupting the tight packing of straight-chain fatty acids. 19-methylicosanoic acid, incorporated into phospholipids, could play a role in maintaining membrane fluidity, particularly in organisms living in specific environmental niches.

• Energy Metabolism: As an acyl-CoA, it is a potential substrate for beta-oxidation, providing energy to the cell. The methyl branch may influence the rate and pathway of its degradation.

• Precursor for other Lipids: It may serve as a precursor for the synthesis of other complex lipids with specific biological activities.

Further research is required to elucidate the specific signaling pathways and physiological functions of 19-methylicosanoyl-CoA. The experimental approaches outlined in this guide provide a framework for such future investigations.

Conclusion

19-Methylicosanoyl-CoA represents an understudied molecule within the complex landscape of cellular lipids. While direct experimental data is scarce, a wealth of knowledge on similar branched-chain fatty acyl-CoAs allows for the formulation of plausible biosynthetic pathways and robust analytical methodologies. The information and protocols presented in this technical guide are intended to serve as a foundational resource for researchers and scientists in the fields of biochemistry, cell biology, and drug development, stimulating further investigation into the discovery and characterization of this and other novel lipid molecules. The elucidation of the precise roles of such molecules will undoubtedly contribute to a deeper understanding of cellular metabolism and may open new avenues for therapeutic intervention.

References

• 1. 19-Methyleicosanoic acid | C21H42O2 | CID 3632876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]

An In-depth Technical Guide on the Core Aspects of 19-Methylicosanoyl-CoA in Organisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

19-Methylicosanoyl-CoA is a long-chain, branched fatty acyl-coenzyme A thioester. While direct research on this specific molecule is limited, its structural characteristics as a C21 methyl-branched acyl-CoA suggest its involvement in the metabolism of very long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs). This technical guide synthesizes current knowledge on the natural occurrence of its precursor, 19-methyleicosanoic acid, and extrapolates its likely metabolic pathways and potential biological significance based on analogous lipid molecules. This document aims to provide a foundational resource for researchers in lipidomics, metabolic biochemistry, and drug development by outlining probable biosynthetic and degradative pathways, potential physiological roles, and general experimental methodologies for its study.

Introduction to 19-Methylicosanoyl-CoA

19-Methylicosanoyl-CoA is the activated form of 19-methyleicosanoic acid, a saturated fatty acid with a 21-carbon backbone and a methyl group at the C-19 position. As a coenzyme A (CoA) thioester, it is an intermediate in various metabolic pathways. CoA is a crucial cofactor in all living organisms, participating in over 100 different catabolic and anabolic reactions, including those involved in the metabolism of lipids, carbohydrates, and proteins[1]. Fatty acyl-CoAs, such as 19-methylicosanoyl-CoA, are central to fatty acid metabolism, serving as substrates for energy production through β-oxidation, as well as for the synthesis of complex lipids like phospholipids, sphingolipids, and triacylglycerols.

The presence of a methyl branch and its very long-chain nature categorize 19-methylicosanoyl-CoA as both a branched-chain fatty acyl-CoA and a very long-chain fatty acyl-CoA. These structural features suggest specialized metabolic handling and distinct physiological roles compared to more common straight-chain fatty acids.

Natural Occurrence

Table 1: Reported Natural Occurrence of 19-Methyleicosanoic Acid

Organism	Phylum/Class	Common Name	Reference
Chondrosia reniformis	Porifera	Kidney sponge	[2]
Monascus purpureus	Ascomycota	Red yeast rice	[2]

The occurrence in a marine sponge and a fungus suggests a potential distribution in organisms that produce a diverse array of specialized lipids. Branched-chain fatty acids are known constituents of bacterial lipids and can be found in various food sources, including ruminant products and fermented foods[3].

Hypothesized Metabolic Pathways

The metabolic pathways for 19-methylicosanoyl-CoA can be inferred from the established biochemistry of very long-chain and branched-chain fatty acids.

Biosynthesis of 19-Methylicosanoyl-CoA

The biosynthesis of 19-methylicosanoyl-CoA likely involves two key stages: the synthesis of the precursor fatty acid, 19-methyleicosanoic acid, followed by its activation to a CoA thioester.

The formation of branched-chain fatty acids in bacteria often utilizes branched-chain amino acids as precursors to generate branched-chain acyl-CoA primers for the fatty acid synthase (FAS) system[4]. In the case of 19-methyleicosanoic acid, an iso-like structure at the ω-1 position suggests a primer derived from isobutyryl-CoA, which is formed from the catabolism of valine. This primer would then undergo elongation cycles.

The elongation of fatty acids beyond the standard C16-C18 length is carried out by a dedicated set of enzymes known as fatty acid elongases (ELOVLs) located in the endoplasmic reticulum[1][5]. This process involves a four-step cycle that adds two-carbon units from malonyl-CoA to the growing acyl-CoA chain[1][6].

Once 19-methyleicosanoic acid is synthesized, it must be activated to 19-methylicosanoyl-CoA. This reaction is catalyzed by a family of enzymes called acyl-CoA synthetases (ACSs) or fatty acid-CoA ligases[7]. Specifically, very long-chain acyl-CoA synthetases (ACSVLs) are responsible for activating fatty acids with chain lengths of C22 or longer, and likely also handle C21 fatty acids.

Below is a DOT script diagram illustrating the proposed biosynthetic pathway.

Caption: Proposed biosynthesis of 19-Methylicosanoyl-CoA.

Degradation of 19-Methylicosanoyl-CoA

The degradation of fatty acyl-CoAs primarily occurs through β-oxidation. For very long-chain and branched-chain fatty acyl-CoAs, this process typically begins in the peroxisomes. The methyl branch at the penultimate carbon (an iso formation) does not sterically hinder the initial steps of β-oxidation. Peroxisomal β-oxidation would shorten the acyl chain, and the resulting shorter-chain acyl-CoAs would then be further metabolized in the mitochondria.

The final round of β-oxidation of an iso-branched fatty acid like 19-methylicosanoyl-CoA (after several cycles) would yield acetyl-CoA and isobutyryl-CoA. Isobutyryl-CoA can then be converted to succinyl-CoA and enter the citric acid cycle.

The following DOT script visualizes the proposed degradation pathway.

Caption: Proposed degradation pathway of 19-Methylicosanoyl-CoA.

Potential Biological Roles and Significance

The biological functions of 19-methylicosanoyl-CoA can be inferred from the roles of related VLCFAs and BCFAs.

• Structural Components of Membranes: Very long-chain fatty acids are integral components of sphingolipids (e.g., ceramides (B1148491) and sphingomyelin) and glycerophospholipids, which are crucial for the structure and function of cellular membranes, particularly in the skin, retina, brain, and myelin sheaths[5][8]. Branched-chain fatty acids can influence membrane fluidity and stability.

• Energy Metabolism: Like other fatty acyl-CoAs, 19-methylicosanoyl-CoA can be a substrate for β-oxidation, providing energy to the cell.

• Signaling and Regulation: Very-long-chain and branched-chain fatty acyl-CoAs have been identified as high-affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARα)[9]. PPARα is a nuclear receptor that regulates the expression of genes involved in lipid metabolism. Activation of PPARα by these fatty acyl-CoAs suggests a feedback mechanism where the accumulation of these lipids induces their own degradation[3]. This has implications for metabolic diseases and could be a target for drug development.

Experimental Protocols for the Study of 19-Methylicosanoyl-CoA

While specific protocols for 19-methylicosanoyl-CoA are not available, standard methods for the analysis of long-chain fatty acyl-CoAs can be adapted.

Extraction of Acyl-CoAs from Biological Samples

A common method for extracting acyl-CoAs involves the following steps:

• Homogenization: Tissues or cells are homogenized in an acidic solvent (e.g., isopropanol/acetic acid) to quench enzymatic activity and precipitate proteins.

• Solid-Phase Extraction (SPE): The homogenate is centrifuged, and the supernatant is loaded onto an SPE cartridge (e.g., C18).

• Washing: The cartridge is washed with a polar solvent (e.g., aqueous buffer) to remove water-soluble contaminants.

• Elution: The acyl-CoAs are eluted with a less polar solvent (e.g., methanol (B129727) or acetonitrile (B52724) containing a buffer).

Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the gold standard for the sensitive and specific quantification of acyl-CoAs.

• Chromatographic Separation: The extracted acyl-CoAs are separated using reversed-phase liquid chromatography, typically with a C18 column. A gradient of aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile/methanol) is used for elution.

• Mass Spectrometric Detection: The separated acyl-CoAs are detected by a mass spectrometer, often a triple quadrupole instrument operating in multiple reaction monitoring (MRM) mode for high specificity and sensitivity. A stable isotope-labeled internal standard for a related long-chain acyl-CoA should be used for accurate quantification.

The workflow for these experimental protocols can be visualized as follows:

Caption: General workflow for acyl-CoA analysis.

Conclusion and Future Directions

19-Methylicosanoyl-CoA represents a specific molecule within the broader and functionally significant classes of very long-chain and branched-chain fatty acyl-CoAs. While direct evidence of its natural abundance and specific roles is currently sparse, its existence can be inferred from the identification of its precursor fatty acid in certain organisms. The hypothesized metabolic pathways and potential biological functions outlined in this guide provide a framework for future research.

For scientists and professionals in drug development, understanding the metabolism and signaling roles of such atypical lipids may open new avenues for therapeutic intervention in metabolic disorders. Further research employing advanced lipidomic techniques is necessary to quantify 19-methylicosanoyl-CoA in various organisms and tissues, elucidate its precise metabolic fate, and confirm its role as a signaling molecule.

References

• 1. aocs.org [aocs.org]
• 2. 19-Methyleicosanoic acid | C21H42O2 | CID 3632876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Branched-Chain Fatty Acids as Mediators of the Activation of Hepatic Peroxisome Proliferator-Activated Receptor Alpha by a Fungal Lipid Extract | MDPI [mdpi.com]
• 4. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
• 5. Metabolism of Very Long-Chain Fatty Acids: Genes and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 8. scispace.com [scispace.com]
• 9. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]

The Uncharted Path: A Technical Guide to the Biosynthesis of 19-Methylicosanoyl-CoA

Introduction

19-Methylicosanoyl-CoA is an anteiso-branched very-long-chain fatty acyl-CoA. Anteiso-branched fatty acids are characterized by a methyl group on the antepenultimate (n-2) carbon atom. These lipids are integral components of cell membranes, particularly in bacteria, and also play significant roles in the composition of surface lipids in mammals. The very-long-chain nature (C20 and longer) of 19-methylicosanoyl-CoA suggests its synthesis involves specialized elongation machinery beyond the canonical fatty acid synthase (FAS) system. This guide will delineate the probable biosynthetic route from its amino acid precursor to the final activated fatty acid, detail the key enzymatic steps, present available quantitative data for homologous enzymes, and provide established experimental protocols for pathway analysis.

The Putative Biosynthetic Pathway of 19-Methylicosanoyl-CoA

The biosynthesis of 19-methylicosanoyl-CoA is proposed to occur in two major phases:

• Primer Synthesis: The initiation of the anteiso-branched chain originates from the catabolism of the amino acid L-isoleucine, yielding 2-methylbutyryl-CoA.

• Elongation: The 2-methylbutyryl-CoA primer undergoes multiple cycles of two-carbon additions, initially by the fatty acid synthase (FAS) system and subsequently by the elongase of very-long-chain fatty acids (ELOVL) system, to reach the C21 length.

Primer Synthesis from L-Isoleucine

The synthesis of the characteristic anteiso starter unit, 2-methylbutyryl-CoA, is a direct consequence of L-isoleucine degradation. This process involves two key enzymatic steps that are common to the catabolism of all branched-chain amino acids[1].

• Transamination: L-isoleucine is first converted to its corresponding α-keto acid, (S)-3-methyl-2-oxopentanoate, by a branched-chain amino acid aminotransferase (BCAT) . This reaction typically uses α-ketoglutarate as the amino group acceptor.

• Oxidative Decarboxylation: (S)-3-methyl-2-oxopentanoate is then irreversibly decarboxylated to 2-methylbutyryl-CoA by the branched-chain α-keto acid dehydrogenase complex (BCKDH) [1][2]. This multi-enzyme complex is a critical regulatory point in branched-chain amino acid metabolism.

Fatty Acid Elongation

The 2-methylbutyryl-CoA primer is subsequently elongated through the sequential addition of two-carbon units derived from malonyl-CoA. This elongation process is carried out by the fatty acid elongation system, which consists of four recurring enzymatic reactions:

• Condensation: An acyl-CoA primer condenses with malonyl-CoA to form a β-ketoacyl-CoA. This is the rate-limiting step and is catalyzed by a family of enzymes known as Elongation of Very-Long-Chain Fatty Acids (ELOVLs) .

• Reduction: The β-ketoacyl-CoA is reduced to a β-hydroxyacyl-CoA by a β-ketoacyl-CoA reductase (KAR) , using NADPH as the reducing agent.

• Dehydration: The β-hydroxyacyl-CoA is dehydrated to a trans-2,3-enoyl-CoA by a β-hydroxyacyl-CoA dehydratase (HACD) .

• Second Reduction: The trans-2,3-enoyl-CoA is reduced to a saturated acyl-CoA by a trans-2,3-enoyl-CoA reductase (TER) , using NADPH as the reducing agent.

This four-step cycle is repeated until the desired chain length is achieved. For the synthesis of 19-methylicosanoyl-CoA (a C21 fatty acyl-CoA), the C5 primer (2-methylbutyryl-CoA) would undergo eight cycles of elongation. It is likely that the initial elongation steps to a C16 or C18 intermediate are carried out by the cytosolic fatty acid synthase (FAS) system, with subsequent elongation to C21 being performed by the endoplasmic reticulum-bound ELOVL system.

Key Enzymes and Their Characteristics

Branched-Chain α-Keto Acid Dehydrogenase Complex (BCKDH)

The BCKDH complex is a large, mitochondrial multi-enzyme complex responsible for the oxidative decarboxylation of branched-chain α-keto acids derived from leucine, isoleucine, and valine[2]. Its activity is tightly regulated by phosphorylation and dephosphorylation, with a dedicated BCKDH kinase and phosphatase[3].

Elongation of Very-Long-Chain Fatty Acids (ELOVL)

The ELOVL family of enzymes catalyzes the initial, rate-limiting condensation step in the fatty acid elongation cycle[4]. Mammals possess seven different ELOVL enzymes (ELOVL1-7), each with distinct substrate specificities for the chain length and degree of saturation of the acyl-CoA substrate[5][6]. While the specific ELOVL responsible for the elongation of anteiso-VLCFAs is not definitively established, studies on branched-chain fatty acid elongation implicate ELOVL3 and ELOVL6 as potential candidates[7][8].

Quantitative Data

Direct kinetic data for the enzymes involved in 19-methylicosanoyl-CoA biosynthesis is unavailable. The following table summarizes kinetic parameters for homologous enzymes from various sources.

Enzyme	Organism/Tissue	Substrate	Km	Vmax	Reference
Branched-Chain α-Keto Acid Dehydrogenase	Rat Liver Mitochondria	α-Ketoisovalerate	~25 µM	Not Reported	[9]
Rat Liver Mitochondria	α-Keto-β-methylvalerate	~15 µM	Not Reported	[9]
ELOVL6	Mouse Liver Microsomes	Palmitoyl-CoA (C16:0)	~20 µM	~1.5 nmol/min/mg	[10]
ELOVL3	Mouse Brown Adipose Tissue	Stearoyl-CoA (C18:0)	Not Reported	Not Reported	[11]

Experimental Protocols

Assay for Branched-Chain α-Keto Acid Dehydrogenase (BCKDH) Activity

The activity of the BCKDH complex can be determined spectrophotometrically by measuring the rate of NAD+ reduction to NADH at 340 nm.

Materials:

• Mitochondrial protein extract

• Assay Buffer: 30 mM KH2PO4 (pH 7.5), 2 mM MgCl2, 0.5 mM EDTA, 0.2 mM thiamine (B1217682) pyrophosphate, 0.1% Triton X-100

• 10 mM NAD+

• 2 mM Coenzyme A (CoA)

• 10 mM (S)-3-methyl-2-oxopentanoate (substrate)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Isolate mitochondria from the tissue of interest by differential centrifugation.

• Prepare a mitochondrial extract by sonication or detergent lysis.

• In a cuvette, combine the assay buffer, NAD+, and CoA.

• Add the mitochondrial extract and incubate for 2-3 minutes at 30°C to allow for temperature equilibration.

• Initiate the reaction by adding the substrate, (S)-3-methyl-2-oxopentanoate.

• Immediately begin monitoring the increase in absorbance at 340 nm for 5-10 minutes.

• The rate of NADH formation can be calculated using the molar extinction coefficient of NADH (6220 M-1cm-1).

This protocol is adapted from methods described for measuring BCKDH activity[12].

Assay for Fatty Acid Elongase (ELOVL) Activity

The activity of ELOVL enzymes is typically measured using a radiochemical assay that tracks the incorporation of radiolabeled malonyl-CoA into a fatty acyl-CoA substrate.

Materials:

• Microsomal protein fraction

• Assay Buffer: 100 mM KH2PO4 (pH 6.5)

• 1 mM NADPH

• 10 mM Malonyl-CoA

• [2-14C]Malonyl-CoA (specific activity ~50 mCi/mmol)

• Fatty acyl-CoA substrate (e.g., 2-methylbutyryl-CoA or a longer chain intermediate)

• Scintillation counter and scintillation fluid

Procedure:

• Isolate the microsomal fraction from the tissue or cells of interest by ultracentrifugation.

• The reaction mixture should contain the assay buffer, NADPH, unlabeled malonyl-CoA, and the fatty acyl-CoA substrate in a microfuge tube.

• Add the microsomal protein to the reaction mixture.

• Initiate the reaction by adding [2-14C]malonyl-CoA.

• Incubate the reaction at 37°C for a defined period (e.g., 15-30 minutes).

• Stop the reaction by adding a strong acid (e.g., 6 M HCl).

• Extract the fatty acids using an organic solvent (e.g., hexane).

• The organic phase, containing the radiolabeled elongated fatty acid, is transferred to a scintillation vial, the solvent is evaporated, and scintillation fluid is added.

• The radioactivity is then quantified using a scintillation counter.

This protocol is based on established methods for measuring fatty acid elongase activity[13].

Visualizations

Caption: Putative biosynthetic pathway of 19-Methylicosanoyl-CoA.

Caption: The four enzymatic steps of the fatty acid elongation cycle.

Conclusion

The biosynthesis of 19-methylicosanoyl-CoA is a multi-step process that likely integrates pathways of amino acid catabolism and fatty acid elongation. While a definitive pathway has yet to be elucidated, the proposed route provides a strong foundation for future research. Understanding the specific enzymes involved, particularly the ELOVL isoforms responsible for the elongation of anteiso-branched fatty acids, will be crucial. The experimental protocols provided herein offer established methods to begin the characterization of this pathway. Further research in this area will not only illuminate the metabolism of this specific molecule but also contribute to our broader understanding of branched and very-long-chain fatty acid biosynthesis and its physiological roles.

References

• 1. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Branched-chain alpha-keto acid dehydrogenase complex - Wikipedia [en.wikipedia.org]
• 3. Mechanism of activation of branched-chain alpha-keto acid dehydrogenase complex by exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mammalian fatty acid elongases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A comprehensive review of the family of very-long-chain fatty acid elongases: structure, function, and implications in physiology and pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comprehensive review of the family of very-long-chain fatty acid elongases: structure, function, and implications in physiology and pathology | springermedizin.de [springermedizin.de]
• 7. researchgate.net [researchgate.net]
• 8. Role for ELOVL3 and fatty acid chain length in development of hair and skin function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kinetic characterization of branched chain ketoacid dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High-throughput assay for long chain fatty acyl-CoA elongase using homogeneous scintillation proximity format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Differential regulation of fatty acid elongation enzymes in brown adipocytes implies a unique role for Elovl3 during increased fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Mammalian Fatty Acid Elongases - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Potential Enzymes Involved in 19-Methylicosanoyl-CoA Synthesis

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of the enzymatic pathways potentially responsible for the synthesis of 19-methylicosanoyl-CoA, a C21 anteiso-methyl-branched very-long-chain fatty acyl-CoA. It outlines the key enzymes, including branched-chain alpha-keto acid dehydrogenase, fatty acid synthase, and specific fatty acid elongases (ELOVLs), that are implicated in this biosynthetic process. Detailed experimental protocols for enzyme activity assays and product analysis are provided, along with a summary of relevant quantitative data. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the molecular mechanisms underlying 19-methylicosanoyl-CoA synthesis.

Introduction

19-Methyleicosanoic acid is a C21 anteiso-branched-chain fatty acid. Its activated form, 19-methylicosanoyl-CoA, is a precursor for incorporation into complex lipids. The biosynthesis of such anteiso-branched very-long-chain fatty acids (VLCFAs) is a multi-step process involving the coordinated action of several enzyme systems. This guide will delve into the specific enzymes and pathways believed to be central to its synthesis in mammalian systems.

The synthesis of 19-methylicosanoyl-CoA begins with the catabolism of the essential amino acid isoleucine, which provides the initial branched-chain starter unit. This primer is then elongated by the fatty acid synthase (FAS) complex and subsequently by a dedicated set of fatty acid elongase (ELOVL) enzymes to achieve its final C21 chain length.

Proposed Biosynthetic Pathway of 19-Methylicosanoyl-CoA

The synthesis of 19-methylicosanoyl-CoA can be conceptually divided into three main stages:

• Initiation: Generation of the branched-chain primer from isoleucine.

• Initial Elongation: Synthesis of a medium-chain branched fatty acid by the fatty acid synthase (FAS) complex.

• Final Elongation: Extension of the medium-chain branched fatty acid to a C21 very-long-chain fatty acid by the ELOVL enzyme system.

Key Enzymes and Their Roles

The following enzymes are considered critical for the synthesis of 19-methylicosanoyl-CoA:

• Branched-chain aminotransferase (BCAT): Catalyzes the transamination of isoleucine to α-keto-β-methylvalerate.

• Branched-chain α-keto acid dehydrogenase (BCKDH) complex: Catalyzes the oxidative decarboxylation of α-keto-β-methylvalerate to form 2-methylbutyryl-CoA, the primer for anteiso-fatty acid synthesis.[1]

• Fatty Acid Synthase (FAS): A multi-enzyme complex that catalyzes the initial elongation of 2-methylbutyryl-CoA using malonyl-CoA as a two-carbon donor to produce a medium-chain branched fatty acid.[2]

• Acyl-CoA Synthetase (ACS): Activates the medium-chain branched fatty acid to its corresponding acyl-CoA, making it a substrate for the ELOVL enzymes.[3][4][5]

• Fatty Acid Elongases (ELOVLs): A family of endoplasmic reticulum-resident enzymes that catalyze the rate-limiting step of VLCFA elongation.[6][7] Specific ELOVLs are responsible for the further elongation of the medium-chain branched acyl-CoA to 19-methylicosanoyl-CoA.

Recent studies have identified specific ELOVL enzymes capable of elongating branched-chain acyl-CoAs. Notably, ELOVL3 has been shown to be highly active in elongating anteiso-C17:0 acyl-CoA to anteiso-C25:0 acyl-CoA, and ELOVL1 can elongate anteiso-C23:0 acyl-CoA to C25:0 acyl-CoA.[8][9] Based on these findings, it is highly probable that a combination of these or other ELOVLs with similar substrate specificities are responsible for the elongation of a shorter anteiso-acyl-CoA to the C21 length of 19-methylicosanoyl-CoA.

Quantitative Data on Enzyme Activity

The substrate specificity of mammalian ELOVL enzymes for branched-chain acyl-CoAs has been investigated, providing insights into their potential involvement in 19-methylicosanoyl-CoA synthesis.

Enzyme	Substrate(s)	Product(s)	Relative Activity	Reference
ELOVL1	anteiso-C23:0-CoA	anteiso-C25:0-CoA	High	[8][9]
ELOVL3	anteiso-C17:0-CoA	up to anteiso-C25:0-CoA	High	[8][9]
ELOVL7	Saturated branched-chain acyl-CoAs	Elongated products	Moderate	[8]

Note: The table summarizes qualitative findings on enzyme activity. Detailed kinetic parameters (Km, Vmax) for branched-chain substrates are not yet widely available.

Experimental Protocols

Assay for Fatty Acid Elongase Activity

This protocol is adapted from methods used to measure fatty acid elongation in microsomal preparations.

Materials:

• Microsomal fraction isolated from a relevant tissue or cell line.

• Radiolabeled precursor, e.g., [1-14C]2-methylbutyryl-CoA or a longer-chain radiolabeled anteiso-acyl-CoA.

• Malonyl-CoA.

• NADPH.

• Reaction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.2).

• Solvents for lipid extraction (e.g., chloroform/methanol).

• Thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) system for product separation.

• Scintillation counter.

Procedure:

• Prepare a reaction mixture containing the reaction buffer, NADPH, and malonyl-CoA.

• Add the microsomal protein to the reaction mixture and pre-incubate for 5 minutes at 37°C.

• Initiate the reaction by adding the radiolabeled acyl-CoA substrate.

• Incubate the reaction for a defined period (e.g., 30 minutes) at 37°C.

• Stop the reaction by adding a solution of 10% potassium hydroxide (B78521) in 80% ethanol.

• Saponify the lipids by heating at 70°C for 1 hour.

• Acidify the mixture and extract the fatty acids using an organic solvent (e.g., hexane).

• Separate the fatty acid products by TLC or HPLC.

• Quantify the amount of radiolabeled product by scintillation counting.

Analysis of 19-Methyleicosanoic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the general steps for the analysis of total fatty acids, including 19-methyleicosanoic acid, from a biological sample.

Materials:

• Biological sample (e.g., cell pellet, tissue homogenate).

• Internal standard (e.g., a C17:0 or other odd-chain fatty acid).

• Methanolysis reagent (e.g., methanol (B129727) with 2% H2SO4).

• Hexane.

• GC-MS system with a suitable capillary column.

Procedure:

• Homogenize the biological sample in the presence of the internal standard.

• Perform a one-step extraction and transesterification by adding the methanolysis reagent and heating at 90°C for 1 hour.

• Extract the resulting fatty acid methyl esters (FAMEs) with hexane.

• Analyze the FAMEs by GC-MS.

• Identify 19-methyleicosanoyl methyl ester based on its mass spectrum and retention time compared to a standard if available.

• Quantify the amount of 19-methyleicosanoic acid relative to the internal standard.

Visualizations

Proposed Biosynthetic Pathway of 19-Methylicosanoyl-CoA

Caption: Proposed biosynthetic pathway for 19-Methylicosanoyl-CoA.

Experimental Workflow for Enzyme Activity and Product Analysis

References

• 1. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. thesgc.org [thesgc.org]
• 5. The role of 18-methyleicosanoic acid in the structure and formation of mammalian hair fibres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 7. Mammalian Fatty Acid Elongases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

19-Methylicosanoyl-CoA: A Metabolic Intermediate in Branched-Chain Fatty Acid Metabolism

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

19-Methylicosanoyl-CoA is a long-chain acyl-coenzyme A (CoA) derivative that plays a role as a metabolic intermediate in the broader context of branched-chain fatty acid (BCFA) metabolism. BCFAs are integral components of cellular membranes, particularly in bacteria, and are also found in various mammalian tissues where they are involved in modulating membrane fluidity and cellular signaling. The study of specific long-chain BCFAs and their CoA esters, such as 19-methylicosanoyl-CoA, is crucial for understanding lipid metabolism in various physiological and pathological states. This technical guide provides a comprehensive overview of the core aspects of 19-methylicosanoyl-CoA, including its biosynthesis, degradation, and the analytical methodologies used for its characterization.

Biosynthesis of 19-Methylicosanoyl-CoA

The synthesis of 19-methylicosanoyl-CoA, an anteiso-BCFA, is initiated from a branched-chain amino acid precursor, isoleucine. The process involves the formation of a starter unit, 2-methylbutyryl-CoA, followed by sequential elongation steps.

The initial steps involve the conversion of isoleucine to 2-methylbutyryl-CoA. This primer then enters the fatty acid synthesis pathway for elongation.[1] The elongation of the fatty acid chain occurs through the repeated condensation of two-carbon units from malonyl-CoA.[2][3] This process is carried out by the fatty acid synthase (FAS) system.[1]

Figure 1. Biosynthesis of 19-Methylicosanoyl-CoA.

Degradation of 19-Methylicosanoyl-CoA

The degradation of 19-methylicosanoyl-CoA involves a combination of alpha- and beta-oxidation. Due to the methyl branch at the antepenultimate (ω-2) carbon, direct beta-oxidation is hindered.

Alpha-Oxidation: The initial step in the degradation of many methyl-branched fatty acids is alpha-oxidation, which occurs in peroxisomes and involves the removal of a single carbon from the carboxyl end.[4][5][6] For 19-methylicosanoyl-CoA, this process would yield pristanic acid, which can then undergo beta-oxidation.

Beta-Oxidation: Following the initial alpha-oxidation step where necessary, or for the straight-chain portions of the molecule, beta-oxidation proceeds in the mitochondria. This process sequentially cleaves two-carbon units in the form of acetyl-CoA.[7][8][9] For odd-chain fatty acids, the final round of beta-oxidation yields one molecule of acetyl-CoA and one molecule of propionyl-CoA.[7][10]

Figure 2. Degradation pathway of 19-Methylicosanoyl-CoA.

Enzymology

The metabolism of 19-methylicosanoyl-CoA involves a series of enzymes responsible for its synthesis and degradation. The key enzymes are summarized in the table below.

Metabolic Process	Enzyme	Function
Biosynthesis	Branched-chain amino acid aminotransferase	Catalyzes the transamination of isoleucine.
Branched-chain α-keto acid dehydrogenase complex	Catalyzes the oxidative decarboxylation to form 2-methylbutyryl-CoA.[1]
Acetyl-CoA Carboxylase	Synthesizes malonyl-CoA for chain elongation.[11]
Fatty Acid Synthase (FAS)	Catalyzes the sequential addition of two-carbon units.[12]
Degradation	Acyl-CoA Synthetase	Activates the fatty acid to its CoA ester.[8]
(Alpha-Oxidation)	Phytanoyl-CoA Dioxygenase	Hydroxylates the alpha-carbon.[4]
2-Hydroxyphytanoyl-CoA Lyase	Cleaves the C1-C2 bond.[4]
Aldehyde Dehydrogenase	Oxidizes the resulting aldehyde to a carboxylic acid.[4]
(Beta-Oxidation)	Acyl-CoA Dehydrogenase	Introduces a double bond between the alpha and beta carbons.[7]
Enoyl-CoA Hydratase	Hydrates the double bond.[13]
3-Hydroxyacyl-CoA Dehydrogenase	Oxidizes the hydroxyl group.[7]
β-Ketoacyl-CoA Thiolase	Cleaves the molecule to release acetyl-CoA.[7]

Experimental Protocols

The analysis of long-chain acyl-CoAs like 19-methylicosanoyl-CoA requires sensitive and specific analytical techniques. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the quantitative analysis of these molecules.[14][15][16][17]

Generalized Protocol for LC-MS/MS Analysis of Long-Chain Acyl-CoAs

• Sample Preparation:

  • Homogenize tissue or cell samples in a suitable buffer (e.g., KH2PO4).[18]

  • Extract acyl-CoAs using organic solvents such as acetonitrile (B52724) or isopropanol.[18]

  • Purify the extract using solid-phase extraction (SPE) to remove interfering substances.[16]

  • Reconstitute the dried extract in an appropriate solvent for LC-MS/MS analysis.

• Liquid Chromatography (LC) Separation:

  • Utilize a reversed-phase column (e.g., C18) for separation.[17]

  • Employ a binary gradient elution with a mobile phase consisting of an aqueous component (e.g., ammonium (B1175870) hydroxide (B78521) in water) and an organic component (e.g., acetonitrile).[17][19]

• Tandem Mass Spectrometry (MS/MS) Detection:

  • Use electrospray ionization (ESI) in positive ion mode for the detection of acyl-CoAs.[14][16]

  • Perform multiple reaction monitoring (MRM) for quantitative analysis, using specific precursor-to-product ion transitions for each acyl-CoA species.[14][20] A neutral loss scan of 507 Da can be used for profiling complex mixtures.[16][20]

Figure 3. Experimental workflow for LC-MS/MS analysis.

Quantitative Data

Acyl-CoA Species	RAW 264.7 Cells (pmol/106 cells)	MCF7 Cells (pmol/106 cells)
C16:0-CoA	2.5 ± 0.3	10.1 ± 0.8
C18:0-CoA	1.8 ± 0.2	8.5 ± 0.7
C18:1-CoA	1.9 ± 0.2	9.2 ± 0.8
C24:0-CoA	0.3 ± 0.04	12.3 ± 1.1
C26:0-CoA	0.1 ± 0.01	10.5 ± 0.9

Data are presented as mean ± SD.[14]

Conclusion

19-Methylicosanoyl-CoA is a significant, albeit understudied, metabolic intermediate in the complex pathways of branched-chain fatty acid metabolism. Its biosynthesis originates from the amino acid isoleucine, and its degradation involves a coordinated interplay of alpha- and beta-oxidation pathways. The analytical tools, particularly LC-MS/MS, are now sufficiently advanced to enable the detailed study of such long-chain acyl-CoAs, paving the way for a deeper understanding of their roles in health and disease. Further research focusing specifically on 19-methylicosanoyl-CoA will be crucial to elucidate its precise functions and its potential as a biomarker or therapeutic target.

References

• 1. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. The chemical biology of branched-chain lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. aocs.org [aocs.org]
• 9. Fatty acid degradation - Wikipedia [en.wikipedia.org]
• 10. Beta Oxidation Of Odd Chain And Unsaturated Fatty Acids- Lecture-4 | Our Biochemistry [ourbiochemistry.com]
• 11. bio.libretexts.org [bio.libretexts.org]
• 12. aocs.org [aocs.org]
• 13. Enoyl-CoA hydratase and isomerase form a superfamily with a common active-site glutamate residue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 17. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

Unraveling the Cellular Journey of 19-Methylicosanoyl-CoA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

19-Methylicosanoyl-CoA, a C21 branched-chain fatty acyl-CoA, is a fascinating molecule whose precise cellular localization and metabolic fate are of increasing interest in biomedical research. While direct experimental evidence exclusively focusing on 19-methylicosanoyl-CoA remains limited, a comprehensive understanding of its cellular journey can be inferred from the well-established metabolic pathways of structurally similar very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids. This technical guide synthesizes the current knowledge to present a putative model for the cellular localization of 19-Methylicosanoyl-CoA, detailing its likely synthesis in the endoplasmic reticulum and subsequent catabolism within peroxisomes and mitochondria. This document provides researchers with a foundational understanding, detailed experimental protocols, and visual aids to facilitate further investigation into this and other related lipid molecules.

Introduction

Branched-chain fatty acids (BCFAs) and very-long-chain fatty acids (VLCFAs) play crucial roles in various cellular processes, including membrane structure, energy metabolism, and cell signaling. 19-Methylicosanoyl-CoA, with its 21-carbon backbone and a methyl branch at the antepenultimate carbon, belongs to this important class of lipids. Understanding the subcellular localization of this molecule is paramount to elucidating its physiological functions and its potential involvement in pathological conditions. This guide provides an in-depth overview of the inferred cellular pathways for the synthesis and degradation of 19-Methylicosanoyl-CoA, based on current literature regarding related lipid species.

Inferred Cellular Localization and Metabolism

The cellular life of 19-Methylicosanoyl-CoA can be conceptualized in two main phases: its synthesis, which is presumed to occur in the endoplasmic reticulum, and its degradation, which is likely to take place in both peroxisomes and mitochondria.

Synthesis in the Endoplasmic Reticulum

The biosynthesis of VLCFAs, including those with methyl branches, is carried out by a family of enzymes known as Elongation of Very Long Chain Fatty Acids (ELOVL) proteins. These enzymes are integral membrane proteins predominantly located in the endoplasmic reticulum (ER)[1][2]. The ELOVL enzymes catalyze the initial and rate-limiting condensation step in the fatty acid elongation cycle[1]. Given that 19-methylicosanoic acid is a VLCFA, its synthesis from a shorter fatty acid precursor is anticipated to occur in the ER, mediated by one or more of the ELOVL elongases.

The overall fatty acid elongation cycle in the ER involves four sequential reactions:

• Condensation with malonyl-CoA by an ELOVL enzyme.

• Reduction of the resulting β-ketoacyl-CoA by a β-ketoacyl-CoA reductase.

• Dehydration by a 3-hydroxyacyl-CoA dehydratase.

• Reduction of the enoyl-CoA by an enoyl-CoA reductase.

Upon synthesis, the resulting 19-methylicosanoic acid would be activated to its coenzyme A thioester, 19-Methylicosanoyl-CoA, a crucial step for its subsequent metabolic processing.

Caption: Inferred synthesis of 19-Methylicosanoyl-CoA in the ER.

Degradation in Peroxisomes and Mitochondria

Due to the methyl branch at the 19th carbon, the direct β-oxidation of 19-Methylicosanoyl-CoA is sterically hindered. Therefore, its degradation is expected to commence with α-oxidation, a process that primarily occurs in peroxisomes for branched-chain fatty acids[3][4].

Peroxisomal α- and β-Oxidation:

• Transport into Peroxisomes: Very-long-chain acyl-CoAs are transported into the peroxisome via ATP-binding cassette (ABC) transporters, such as ABCD1[5].

• α-Oxidation: This pathway involves the removal of a single carbon from the carboxyl end of the fatty acid. For a molecule like 19-methylicosanoyl-CoA, this would yield a C20 fatty acyl-CoA that may be a substrate for β-oxidation.

• β-Oxidation: The shortened acyl-CoA then undergoes rounds of β-oxidation within the peroxisome. Peroxisomal β-oxidation is similar to the mitochondrial pathway but is catalyzed by a different set of enzymes and is less efficient in ATP production[5][6]. This process continues until the acyl-CoA is shortened to a medium-chain fatty acyl-CoA.

Mitochondrial β-Oxidation:

The medium-chain fatty acyl-CoAs produced in the peroxisome are then transported to the mitochondria for complete oxidation to acetyl-CoA[3]. This transport is typically mediated by carnitine shuttles. In the mitochondrial matrix, the acyl-CoAs enter the conventional β-oxidation spiral, generating acetyl-CoA, NADH, and FADH2, which are subsequently used for ATP production through the citric acid cycle and oxidative phosphorylation.

References

• 1. Novel Cellular Functions of Very Long Chain-Fatty Acids: Insight From ELOVL4 Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The ELOVL proteins: Very and ultra long-chain fatty acids at the crossroads between metabolic and neurodegenerative disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PathWhiz [smpdb.ca]
• 4. SMPDB [smpdb.ca]
• 5. Crosstalk between mitochondria and peroxisomes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Emerging Roles of Branched Long-Chain Fatty Acyl-CoAs: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Branched long-chain fatty acids (BCFAs) are a unique class of lipids, primarily derived from dietary sources such as dairy products, ruminant meat, and fermented foods. Once inside the cell, they are activated to their corresponding acyl-coenzyme A (acyl-CoA) thioesters, the metabolically active form. While historically less studied than their straight-chain counterparts, a growing body of evidence suggests that branched long-chain fatty acyl-CoAs are not merely metabolic intermediates but also key signaling molecules with a diverse range of putative functions. This technical guide provides an in-depth overview of the current understanding of branched long-chain fatty acyl-CoAs, with a focus on their roles in metabolic regulation, cellular signaling, and disease. We present quantitative data, detailed experimental protocols, and visual representations of key pathways to facilitate further research and drug development in this exciting field.

Data Presentation: Quantitative Insights into BCFA Function

The following tables summarize key quantitative data from studies investigating the effects of BCFAs on various physiological and pathological parameters.

Parameter	BCFA Investigated	Cell/System	Quantitative Effect	Reference
Gene Expression
Fatty Acid Synthase (FASN)	14-methylpentadecanoic acid (14-MPA)	HepG2 cells	Decreased mRNA expression	[1][2]
Sterol Regulatory Element-Binding Protein 1 (SREBP1)	14-methylpentadecanoic acid (14-MPA)	HepG2 cells	Decreased mRNA expression	[1][2]
C-Reactive Protein (CRP)	14-methylpentadecanoic acid (14-MPA)	HepG2 cells	Decreased mRNA expression	[1][2]
Interleukin-6 (IL-6)	14-methylpentadecanoic acid (14-MPA)	HepG2 cells	Decreased mRNA expression	[1][2]
Fatty Acid Synthase (FASN)	12-methyltetradecanoic acid (12-MTA)	HepG2 cells	Increased mRNA expression	[1][2]
C-Reactive Protein (CRP)	12-methyltetradecanoic acid (12-MTA)	HepG2 cells	Increased mRNA expression	[1][2]
Interleukin-6 (IL-6)	12-methyltetradecanoic acid (12-MTA)	HepG2 cells	Increased mRNA expression	[1][2]
Stearoyl-CoA Desaturase (SCD1)	14-MPA and 12-MTA	Human visceral adipocytes	Decreased mRNA expression	[3]
Cyclooxygenase 2 (COX-2)	14-methylpentadecanoic acid (14-MPA)	Human visceral adipocytes	Decreased mRNA expression at highest concentration	[3]
Metabolic Syndrome
Endogenous BCFAs (serum and adipose tissue)	Mixed	Human participants (meta-analysis)	Inverse correlation with Metabolic Syndrome risk (Weighted Mean Difference: -0.11%, 95% CI: [-0.12, -0.09])	[4]
Dietary BCFAs	Mixed	Human participants	Inverse association with diastolic blood pressure (Odds Ratio: 0.958) and C-reactive protein (Odds Ratio: 0.431)	[4]
Circulating BCFAs	Mixed	Patients with morbid obesity	Inversely correlated with insulin (B600854) resistance (HOMA-IR)	[4]

Signaling Pathways Involving Branched Long-Chain Fatty Acyl-CoAs

Branched long-chain fatty acyl-CoAs exert their effects through the modulation of key signaling pathways that regulate metabolism and inflammation.

Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Activation

Branched-chain fatty acids and their CoA-esters are known activators of PPARα, a nuclear receptor that functions as a master regulator of lipid metabolism.[5] Activation of PPARα leads to the upregulation of genes involved in fatty acid uptake, transport, and oxidation in both mitochondria and peroxisomes.[6]

PPARα activation by branched-chain fatty acyl-CoAs.

AMP-Activated Protein Kinase (AMPK) Signaling

While direct activation of AMPK by branched long-chain fatty acids is less characterized, some studies suggest that fatty acids, in general, can activate AMPK, a central regulator of cellular energy homeostasis.[5] This activation appears to be independent of changes in the cellular AMP/ATP ratio and may involve upstream kinases like LKB1.[5] Activated AMPK promotes catabolic pathways, such as fatty acid oxidation, while inhibiting anabolic processes.

Potential modulation of AMPK signaling by BCFAs.

Mammalian Target of Rapamycin (B549165) (mTOR) Signaling

The interplay between BCFAs and the mTOR signaling pathway is complex and an area of active research. mTOR, a serine/threonine kinase, exists in two distinct complexes, mTORC1 and mTORC2, which regulate cell growth, proliferation, and metabolism.[7] Branched-chain amino acids (BCAAs), the precursors for BCFA synthesis, are potent activators of mTORC1.[8] It is hypothesized that the metabolic flux from BCAAs to BCFAs could influence mTOR signaling, though the direct effects of branched long-chain fatty acyl-CoAs on mTORC1 and mTORC2 assembly and activity require further investigation.[1][9]

Hypothesized interplay between BCFAs and mTOR signaling.

Experimental Protocols

Detailed methodologies are crucial for the accurate investigation of branched long-chain fatty acyl-CoAs. Below are protocols for key experiments.

Quantification of Branched-Chain Fatty Acyl-CoAs by LC-MS/MS

This protocol describes a method for the sensitive and specific quantification of branched-chain long-chain fatty acyl-CoAs in cellular extracts.

a. Sample Preparation (Cellular Extraction)

• Culture cells to the desired confluency and treat as required.

• Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Quench metabolism by adding 1 mL of ice-cold extraction buffer (e.g., 50 mM ammonium (B1175870) formate, pH 6.3).

• Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

• Add an internal standard mixture containing odd-chain length fatty acyl-CoAs.

• Lyse the cells by sonication on ice.

• Perform solid-phase extraction (SPE) to enrich for acyl-CoAs.

  • Pre-activate a C18 SPE cartridge with methanol (B129727), followed by equilibration with the extraction buffer.

  • Load the cell lysate onto the cartridge.

  • Wash the cartridge with the extraction buffer.

  • Elute the acyl-CoAs with increasing concentrations of methanol in the extraction buffer.

• Dry the eluate under a stream of nitrogen and store at -80°C until analysis.[10]

b. LC-MS/MS Analysis

• Reconstitute the dried sample in the initial mobile phase (e.g., 2% acetonitrile (B52724) in 100 mM ammonium formate, pH 5.0).[10]

• Inject the sample onto a reverse-phase C8 or C18 column.[10][11]

• Perform chromatographic separation using a gradient of mobile phase A (e.g., 15 mM ammonium hydroxide (B78521) in water) and mobile phase B (e.g., 15 mM ammonium hydroxide in acetonitrile).[3]

• Analyze the eluent using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.

• Use Multiple Reaction Monitoring (MRM) for quantification. The precursor ion (Q1) is the [M+H]+ of the specific branched-chain fatty acyl-CoA, and the product ion (Q3) is a common fragment, such as the one resulting from the neutral loss of the 3'-phosphoadenosine diphosphate (B83284) moiety (507 Da).[10]

• Quantify the endogenous branched-chain fatty acyl-CoAs by comparing their peak areas to the peak areas of the internal standards.

Workflow for LC-MS/MS quantification of acyl-CoAs.

PPARα Reporter Gene Assay

This protocol outlines a cell-based assay to determine the ability of branched-chain fatty acids to activate PPARα.

a. Materials

• HepG2 cells (or other suitable cell line)

• Human PPARα expression vector

• Peroxisome Proliferator Response Element (PPRE)-driven luciferase reporter vector

• Transfection reagent

• Cell culture medium (DMEM) supplemented with charcoal-stripped fetal bovine serum (FBS)

• Test compounds (branched-chain fatty acids)

• Positive control (e.g., GW7647)

• Luciferase assay reagent

• Luminometer

b. Procedure

• Seed HepG2 cells in a 96-well plate at a density of 1.3 x 10^4 cells/well.[12]

• Co-transfect the cells with the human PPARα expression vector and the PPRE-luciferase reporter vector using a suitable transfection reagent according to the manufacturer's instructions.

• After 24 hours, replace the transfection medium with DMEM containing charcoal-stripped FBS.

• Treat the cells with various concentrations of the test branched-chain fatty acids and the positive control. Include a vehicle control (e.g., DMSO).

• Incubate the cells for another 24 hours.[12]

• Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol for the luciferase assay reagent.[12]

• Normalize the luciferase activity to a co-transfected control vector (e.g., Renilla luciferase) or to the total protein concentration to account for variations in transfection efficiency and cell number.

• Calculate the fold activation relative to the vehicle control.

Workflow for a PPARα reporter gene assay.

Identification of Proteins Acylated by Branched-Chain Fatty Acids

This protocol describes a metabolic labeling approach using a chemical reporter to identify proteins acylated by branched-chain fatty acids.

a. Materials

• Cells of interest

• Branched-chain fatty acid analog with a bioorthogonal handle (e.g., an alkyne or azide (B81097) group)

• Cell culture medium

• Lysis buffer

• Click chemistry reagents (e.g., biotin-azide or fluorescent azide, and a copper(I) catalyst)

• Streptavidin beads (for enrichment)

• SDS-PAGE and Western blotting reagents or mass spectrometry for protein identification

b. Procedure

• Metabolic Labeling: Culture cells in the presence of the branched-chain fatty acid analog for a specified period to allow for its incorporation into proteins.

• Cell Lysis: Harvest and lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Click Chemistry Reaction:

  • To the cell lysate, add the corresponding click chemistry partner (e.g., biotin-azide if using an alkyne-tagged BCFA).

  • Add the copper(I) catalyst (e.g., CuSO4 and a reducing agent like sodium ascorbate) to initiate the cycloaddition reaction, which covalently links the biotin (B1667282) tag to the acylated proteins.

• Enrichment of Acylated Proteins (for proteomics):

  • Incubate the biotin-labeled lysate with streptavidin beads to capture the acylated proteins.

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the captured proteins from the beads.

• Detection and Identification:

  • Western Blotting: Separate the proteins by SDS-PAGE, transfer to a membrane, and probe with streptavidin-HRP to visualize all biotin-labeled (acylated) proteins.

  • Mass Spectrometry: Digest the eluted proteins with trypsin and analyze the resulting peptides by LC-MS/MS to identify the acylated proteins.

Workflow for identifying BCFA-acylated proteins.

Conclusion

Branched long-chain fatty acyl-CoAs are emerging as important players in cellular metabolism and signaling. Their ability to modulate key regulatory pathways such as PPARα, and potentially AMPK and mTOR, positions them as intriguing molecules in the context of metabolic diseases, inflammation, and cancer. The quantitative data and detailed experimental protocols provided in this guide are intended to serve as a valuable resource for researchers and drug development professionals seeking to further unravel the complex functions of these unique lipids. Future research focused on identifying the specific protein targets of branched-chain acylation and elucidating the precise molecular mechanisms of their signaling actions will be crucial for translating our understanding of branched long-chain fatty acyl-CoA biology into novel therapeutic strategies.

References

• 1. Regulation of mTORC1 and mTORC2 complex assembly by phosphatidic acid: competition with rapamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. korambiotech.com [korambiotech.com]
• 3. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 5. Molecular mechanism of PPARα action and its impact on lipid metabolism, inflammation and fibrosis in non-alcoholic fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Peroxisome Proliferator-Activated Receptor Alpha Target Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of mTORC1 and mTORC2 Complex Assembly by Phosphatidic Acid: Competition with Rapamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Regulation of AMP-activated protein kinase by multisite phosphorylation in response to agents that elevate cellular cAMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Role of 19-Methylicosanoyl-CoA in Microbial Lipid Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Branched-chain fatty acids (BCFAs) are crucial components of microbial cell membranes, influencing fluidity, permeability, and adaptation to environmental stress. Among these, the very-long-chain BCFAs represent a less-explored class of lipids with potential significance in specific microbial metabolisms. This technical guide delves into the core of 19-methylicosanoyl-CoA, a C21 iso-branched-chain fatty acyl-CoA, and its putative role in microbial lipid synthesis. While direct quantitative data and specific experimental protocols for this molecule are scarce in current literature, this document consolidates the established principles of iso-fatty acid biosynthesis and advanced analytical methodologies to provide a comprehensive framework for its study. We present inferred biosynthetic pathways, detailed experimental protocols for quantification, and a summary of quantitative data on related long-chain BCFAs to empower researchers in their investigation of this and other novel microbial lipids.

Introduction: The Significance of Branched-Chain Fatty Acids in Microbial Physiology

Microbial lipids are not merely structural components but are dynamic molecules that play pivotal roles in cellular function and survival. Branched-chain fatty acids (BCFAs), characterized by one or more methyl groups on the acyl chain, are particularly abundant in the membranes of many bacterial species.[1] They are key regulators of membrane fluidity, acting as a microbial strategy to adapt to changing temperatures and other environmental stresses.[2][3] The two primary families of BCFAs are the iso- and anteiso-series, distinguished by the position of the methyl branch.[4]

19-Methyleicosanoic acid, a C21 saturated fatty acid, is classified as an iso-BCFA.[5][6] Its activated form, 19-methylicosanoyl-CoA, is a presumed intermediate in the incorporation of this fatty acid into complex lipids. The presence of 19-methyleicosanoic acid has been reported in microorganisms such as the fungus Monascus purpureus, suggesting a role in its specific lipid metabolism.[5] Understanding the biosynthesis and regulation of such very-long-chain BCFAs could unveil novel enzymatic targets for antimicrobial drug development and provide insights into the unique adaptive mechanisms of various microbes.

Biosynthesis of 19-Methylicosanoyl-CoA: An Inferred Pathway

The biosynthesis of iso-fatty acids is a well-established pathway in bacteria that utilizes branched-chain amino acids as precursors. The synthesis of 19-methylicosanoyl-CoA, an iso-C21:0 acyl-CoA, is inferred to follow this canonical pathway, starting from the amino acid leucine.

The key steps in the biosynthesis are as follows:

• Primer Synthesis: The synthesis is initiated with a branched-chain acyl-CoA primer. For iso-fatty acids with an odd number of carbon atoms, the primer is typically isovaleryl-CoA, which is derived from the degradation of leucine.

• Elongation: The isovaleryl-CoA primer is then elongated by the fatty acid synthase (FAS) system. In most bacteria, this is the Type II FAS system, which involves a series of discrete enzymes. Each elongation cycle adds a two-carbon unit from malonyl-CoA, extending the acyl chain.

• Chain-Length Determination: The final chain length of the fatty acid is determined by the termination of the elongation cycles. For 19-methylicosanoyl-CoA, this involves eight cycles of elongation, adding a total of 16 carbons to the initial 5-carbon isovaleryl-CoA primer.

The following diagram illustrates the proposed biosynthetic pathway for 19-methylicosanoyl-CoA.

References

• 1. researchgate.net [researchgate.net]
• 2. Branched chain fatty acid synthesis drives tissue-specific innate immune response and infection dynamics of Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. duke-nus.edu.sg [duke-nus.edu.sg]
• 6. mdpi.com [mdpi.com]

The Influence of 19-Methylicosanoyl-CoA on Membrane Fluidity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Membrane fluidity is a critical parameter for cellular function, influencing everything from signal transduction to the activity of membrane-bound proteins. The composition of the lipid bilayer, particularly the nature of the fatty acyl chains, is a primary determinant of this property. Branched-chain fatty acids (BCFAs), such as the anteiso-C21 fatty acid 19-methylicosanoic acid, play a significant role in modulating membrane fluidity, particularly in bacteria. This technical guide provides an in-depth exploration of the relationship between 19-methylicosanoyl-CoA, the activated form of 19-methylicosanoic acid, and membrane fluidity. It covers the biosynthesis of this very-long-chain anteiso-fatty acid, its impact on the physical properties of lipid bilayers, and detailed experimental protocols for its analysis and the characterization of membrane fluidity.

Introduction to 19-Methylicosanoyl-CoA and Membrane Fluidity

Cell membranes are not static structures; they are dynamic, fluid mosaics of lipids and proteins.[1] This fluidity is essential for a multitude of cellular processes. The degree of membrane fluidity is largely dictated by the fatty acid composition of its constituent phospholipids (B1166683).[1] Key factors include the length of the acyl chains and their degree of saturation. Longer, saturated fatty acid chains can pack tightly, leading to a more ordered, gel-like state with lower fluidity. Conversely, shorter chains and the presence of unsaturation (double bonds) or branching introduce kinks that disrupt this tight packing, resulting in a more disordered, liquid-crystalline state with higher fluidity.[1]

Branched-chain fatty acids (BCFAs) are important components of the cell membranes of many bacteria, where they serve a function analogous to unsaturated fatty acids in higher organisms—maintaining membrane fluidity.[2][3][4][5] BCFAs are categorized into two main series: iso- and anteiso-branched, which have a methyl group on the penultimate or antepenultimate carbon, respectively.[5] 19-Methylicosanoyl-CoA is the coenzyme A thioester of 19-methylicosanoic acid, a C21 anteiso-branched-chain fatty acid. The "anteiso" branching is particularly effective at increasing membrane fluidity.[5] This guide will delve into the specifics of how this molecule contributes to the biophysical properties of cell membranes.

Biosynthesis of 19-Methylicosanoyl-CoA

The biosynthesis of anteiso-branched-chain fatty acids, including the precursor to 19-methylicosanoyl-CoA, originates from the catabolism of the amino acid L-isoleucine.[6][7][8] The pathway involves the conversion of isoleucine into a primer for fatty acid synthesis, followed by elongation.

The initial steps involve the conversion of L-isoleucine to 2-methylbutyryl-CoA. This process begins with a transamination reaction catalyzed by a branched-chain amino acid transaminase (BCAT) to form α-keto-β-methylvalerate.[7] Subsequently, the branched-chain α-keto acid dehydrogenase complex (BCKAD) catalyzes the oxidative decarboxylation of α-keto-β-methylvalerate to yield 2-methylbutyryl-CoA.[6][7]

This 2-methylbutyryl-CoA then serves as the primer for the fatty acid synthase (FAS) II system.[7] The acyl chain is elongated by the sequential addition of two-carbon units derived from malonyl-CoA.[6][9][10] To reach a 21-carbon chain length (eicosanoyl), a total of eight elongation cycles are required. The final product, 19-methylicosanoic acid, is then activated to 19-methylicosanoyl-CoA by an acyl-CoA synthetase.

Signaling Pathway Diagram

Caption: Biosynthesis pathway of 19-Methylicosanoyl-CoA.

Impact on Membrane Fluidity: Quantitative Data

The incorporation of anteiso-branched-chain fatty acids like 19-methylicosanoic acid into membrane phospholipids disrupts the tight packing of the acyl chains, thereby increasing membrane fluidity. While direct experimental data for 19-methylicosanoyl-CoA is scarce, atomistic simulations of membranes with varying concentrations of branched-chain versus straight-chain fatty acids provide quantitative insights into these effects.[2][3]

The following table summarizes data from a molecular dynamics simulation study on biomimetic microbial membranes, illustrating the effect of decreasing the proportion of branched-chain fatty acids (and thus increasing straight-chain fatty acids) on key membrane properties. A higher content of branched-chain fatty acids corresponds to a more fluid membrane.

Mole % Straight-Chain Fatty Acid (n16:0)	Bilayer Thickness (Å)	Area per Lipid (Ų)	Bending Modulus (kBT)	Viscosity (Pa·s)
7.0	36.2 ± 0.1	63.1 ± 0.1	10.5 ± 1.5	0.08 ± 0.01
14.3	36.8 ± 0.1	61.9 ± 0.1	12.3 ± 1.8	0.10 ± 0.01
21.4	37.5 ± 0.1	60.5 ± 0.1	15.1 ± 2.2	0.13 ± 0.02
35.7	38.1 ± 0.1	59.0 ± 0.1	18.2 ± 2.7	0.17 ± 0.02
47.3	38.7 ± 0.1	57.5 ± 0.1	21.4 ± 3.2	0.22 ± 0.03

Data adapted from atomistic simulations by Poger et al. (2014). A lower percentage of straight-chain fatty acids implies a higher percentage of branched-chain fatty acids.

As the concentration of straight-chain fatty acids increases (and branched-chain fatty acids decrease), the bilayer becomes thicker and more ordered, with a smaller area per lipid. Concurrently, the bending modulus and viscosity increase, indicating a less fluid and more rigid membrane.[2][3]

Experimental Protocols

Measurement of Membrane Fluidity using Laurdan GP

Laurdan is a fluorescent probe that is sensitive to the polarity of its environment. In lipid bilayers, its emission spectrum shifts depending on the degree of water penetration into the membrane, which is related to lipid packing and thus fluidity. This shift is quantified by the Generalized Polarization (GP) value.

Protocol:

• Probe Preparation: Prepare a 1 mM stock solution of Laurdan in dimethylformamide (DMF). Store protected from light at -20°C.

• Cell/Liposome Labeling:

  • For bacterial cells, grow the culture to the desired optical density. Harvest the cells by centrifugation and wash with a suitable buffer (e.g., PBS).

  • Resuspend the cells or liposomes in buffer to a final concentration that is appropriate for the fluorometer.

  • Add the Laurdan stock solution to the cell/liposome suspension to a final concentration of 10 µM.

  • Incubate for 30-60 minutes at the desired temperature, protected from light.

• Fluorescence Measurement:

  • Transfer the labeled sample to a quartz cuvette.

  • Use a spectrofluorometer with temperature control.

  • Set the excitation wavelength to 350 nm.

  • Record the emission intensity at 440 nm (characteristic of the ordered/gel phase) and 490 nm (characteristic of the disordered/liquid-crystalline phase).

• GP Calculation: Calculate the GP value using the following formula: GP = (I₄₄₀ - I₄₉₀) / (I₄₄₀ + I₄₉₀) Where I₄₄₀ and I₄₉₀ are the fluorescence intensities at 440 nm and 490 nm, respectively. Higher GP values correspond to lower membrane fluidity.[11][12]

Analysis of Bacterial Fatty Acid Composition by GC-MS

This protocol describes the preparation of fatty acid methyl esters (FAMEs) from bacterial cells for analysis by gas chromatography-mass spectrometry (GC-MS).

Protocol:

• Cell Harvesting: Grow a bacterial culture to the late stationary phase. Harvest a known amount of cells by centrifugation. Wash the cell pellet with sterile saline and lyophilize.

• Saponification:

  • To the dried cell pellet, add 1 mL of 3.75 M NaOH in 50% aqueous methanol.

  • Seal the tube tightly and heat at 100°C for 30 minutes, vortexing every 10 minutes. This step hydrolyzes the lipids to release the fatty acids.

• Methylation:

  • Cool the tube to room temperature.

  • Add 2 mL of 6 M HCl in 50% aqueous methanol.

  • Seal and heat at 80°C for 10 minutes. This step methylates the free fatty acids to form FAMEs.

• Extraction:

  • Cool the tube.

  • Add 1.25 mL of a 1:1 (v/v) mixture of methyl tert-butyl ether and hexane.

  • Vortex for 10 minutes.

  • Centrifuge to separate the phases.

  • Transfer the upper organic phase containing the FAMEs to a clean vial.

• Washing: Add 3 mL of 0.3 M NaOH to the organic extract. Vortex for 5 minutes and discard the lower aqueous phase.

• GC-MS Analysis:

  • Inject an aliquot of the FAMEs extract into the GC-MS.

  • Use a suitable capillary column (e.g., HP-5ms).

  • A typical temperature program starts at 170°C, ramps to 270°C, and holds.

  • Identify the FAMEs based on their retention times and mass spectra compared to known standards. Quantify using an internal standard.

Experimental Workflow Diagram

Caption: Workflow for membrane analysis.

Implications for Drug Development and Research

The modulation of membrane fluidity by specific fatty acids like 19-methylicosanoic acid has significant implications. In the context of antimicrobial drug development, targeting the biosynthesis of BCFAs could represent a viable strategy. Disrupting the delicate balance of membrane fluidity can compromise bacterial viability, especially in challenging environments.

For researchers in cell biology, understanding the role of specific lipid species in defining the biophysical properties of membranes is crucial for elucidating the mechanisms of membrane protein function and signal transduction. The methodologies outlined in this guide provide a robust framework for investigating these relationships.

Conclusion

19-Methylicosanoyl-CoA, as a precursor to a very-long-chain anteiso-branched-chain fatty acid, is a potent modulator of membrane fluidity. Its biosynthesis from isoleucine and subsequent incorporation into phospholipids introduces steric hindrance that disrupts acyl chain packing, leading to a more fluid membrane state. While direct experimental quantification of its effects is an area for future research, computational studies and the established principles of lipid biophysics provide a clear picture of its functional role. The experimental protocols detailed herein offer standardized methods for the further investigation of this and other fatty acids in the context of membrane biology.

References

• 1. Membrane fluidity - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Branched-Chain Fatty Acid Content Modulates Structure, Fluidity, and Phase in Model Microbial Cell Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Precursor role of branched-chain amino acids in the biosynthesis of iso and anteiso fatty acids in rat skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Membrane aging during cell growth ascertained by Laurdan generalized polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluating membrane structure by Laurdan imaging: Disruption of lipid packing by oxidized lipids - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 19-Methylicosanoyl-CoA

For Research Use Only

Abstract

This document provides a comprehensive guide for the chemical synthesis of 19-Methylicosanoyl-CoA, a long-chain branched fatty acyl-coenzyme A thioester. Such molecules are valuable tools for researchers in biochemistry, metabolism, and drug development, serving as enzyme substrates, metabolic tracers, or standards for analytical studies. The protocol detailed herein is based on a robust two-step chemical synthesis strategy involving the activation of 19-methylicosanoic acid via an N-hydroxysuccinimide (NHS) ester intermediate, followed by its coupling to coenzyme A (CoA). This method is well-suited for a standard laboratory setting and does not require specialized enzymatic reagents. Detailed procedures for synthesis, purification by High-Performance Liquid Chromatography (HPLC), and characterization by mass spectrometry are provided.

Introduction

19-Methylicosanoyl-CoA is an anteiso-branched-chain fatty acyl-CoA. Anteiso-fatty acids are characterized by a methyl branch on the antepenultimate (n-2) carbon atom of the acyl chain. These lipids are found in the cell membranes of certain bacteria and play a role in maintaining membrane fluidity.[1] In metabolic research, synthetic acyl-CoAs like 19-Methylicosanoyl-CoA are instrumental for:

• Enzyme Assays: Serving as specific substrates for acyl-CoA dehydrogenases, synthetases, or transferases.

• Metabolic Flux Analysis: Use as internal standards for quantifying endogenous acyl-CoA pools.

• Drug Discovery: Investigating the inhibition or activation of enzymes involved in fatty acid metabolism.

The synthesis protocol described here is based on the well-established method of activating a carboxylic acid with N-hydroxysuccinimide, which creates a stable, reactive ester that efficiently acylates the thiol group of coenzyme A.[2]

Materials and Reagents

Table 1: List of Required Materials and Reagents

Item	Supplier	Grade	Notes
19-Methylicosanoic Acid	Larodan	>98%	Starting fatty acid.[3]
Coenzyme A, Trilithium Salt Hydrate	Sigma-Aldrich	≥85%	Key substrate for the final coupling step.
N,N'-Dicyclohexylcarbodiimide (DCC)	Sigma-Aldrich	≥99%	Coupling agent for NHS-ester formation.
N-Hydroxysuccinimide (NHS)	Sigma-Aldrich	98%	Activating group.
Dichloromethane (B109758) (DCM), Anhydrous	Sigma-Aldrich	≥99.8%	Reaction solvent.
N,N-Dimethylformamide (DMF), Anhydrous	Sigma-Aldrich	≥99.8%	Reaction solvent.
Sodium Bicarbonate (NaHCO₃)	Fisher Scientific	ACS Grade	Used in aqueous buffer.
Diethyl Ether, Anhydrous	Fisher Scientific	ACS Grade	Used for precipitation/washing.
Acetonitrile (B52724) (ACN), HPLC Grade	Fisher Scientific	HPLC Grade	Mobile phase for HPLC.
Potassium Phosphate (B84403) Monobasic (KH₂PO₄)	Fisher Scientific	ACS Grade	Used in HPLC mobile phase buffer.
Formic Acid	Sigma-Aldrich	LC-MS Grade	Mobile phase modifier.
Solid Phase Extraction (SPE) C18 Cartridges	Waters (Sep-Pak)	-	For sample cleanup and purification.
HPLC Column (e.g., C18, 5 µm, 4.6x250mm)	Waters, Agilent	-	For purification and analysis.
Standard Laboratory Glassware	-	-	Reaction flasks, separatory funnels, etc.
Magnetic Stirrer and Stir Bars	-	-	For mixing reagents.
Rotary Evaporator	-	-	For solvent removal.
HPLC System with UV Detector	-	-	For purification and analysis.
Mass Spectrometer (ESI-MS)	-	-	For product characterization.

Experimental Protocols

The synthesis of 19-Methylicosanoyl-CoA is a two-step process. First, the carboxylic acid is activated to an NHS-ester. Second, this activated ester is reacted with Coenzyme A to form the final product.

Step 1: Synthesis of 19-Methylicosanoic Acid N-Hydroxysuccinimide Ester (19-MEA-NHS)

This protocol is adapted from general methods for creating NHS esters of fatty acids.[2][4]

• Preparation: In a dry 50 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 19-methylicosanoic acid (e.g., 100 mg, 0.306 mmol) in 10 mL of anhydrous dichloromethane (DCM).

• Addition of Reagents: To this solution, add N-Hydroxysuccinimide (NHS) (42 mg, 0.367 mmol, 1.2 equivalents) and N,N'-Dicyclohexylcarbodiimide (DCC) (76 mg, 0.367 mmol, 1.2 equivalents).

• Reaction: Stir the reaction mixture at room temperature for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting fatty acid. A white precipitate of dicyclohexylurea (DCU) will form.

• Work-up:

  • Filter the reaction mixture to remove the DCU precipitate. Wash the precipitate with a small amount of cold DCM.

  • Combine the filtrates and wash with 5% acetic acid (2 x 10 mL) followed by brine (1 x 10 mL).

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from isopropanol (B130326) or by flash chromatography on silica (B1680970) gel to yield the pure 19-MEA-NHS ester as a white solid.

Step 2: Synthesis of 19-Methylicosanoyl-CoA

• Preparation: Dissolve Coenzyme A trilithium salt (e.g., 50 mg, ~0.06 mmol) in 5 mL of 0.1 M sodium bicarbonate buffer (pH 8.0-8.5) in a 25 mL flask.

• Addition of Activated Ester: In a separate vial, dissolve the purified 19-MEA-NHS ester (e.g., 30 mg, 0.07 mmol, ~1.2 equivalents) in 2 mL of anhydrous N,N-Dimethylformamide (DMF). Add this solution dropwise to the stirring Coenzyme A solution.

• Reaction: Stir the mixture at room temperature for 12-18 hours. The reaction should be protected from light.

• Quenching: After the reaction, acidify the mixture to pH 4-5 with 1 M HCl to stabilize the product.

Purification of 19-Methylicosanoyl-CoA

Purification is critical to remove unreacted CoA, hydrolyzed fatty acid, and other byproducts. A combination of SPE and HPLC is recommended.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (e.g., 500 mg) by washing with 5 mL of methanol, followed by 5 mL of water, and finally equilibrate with 5 mL of 0.1 M potassium phosphate buffer, pH 4.9.

  • Load the acidified reaction mixture onto the cartridge.

  • Wash the cartridge with 5 mL of the equilibration buffer to remove unreacted CoA and salts.

  • Wash with 5 mL of 20% acetonitrile in water to remove more polar impurities.

  • Elute the 19-Methylicosanoyl-CoA with 5 mL of 80% acetonitrile in water.

• Preparative HPLC:

  • Concentrate the SPE eluate under a stream of nitrogen or by lyophilization.

  • Redissolve the residue in a small volume of the initial HPLC mobile phase.

  • Inject the sample onto a preparative C18 HPLC column.

  • Elute using a gradient program (see Table 3). Monitor the elution at 260 nm (the absorbance maximum for the adenine (B156593) moiety of CoA).

  • Collect the fractions corresponding to the major product peak.

  • Pool the pure fractions and lyophilize to obtain 19-Methylicosanoyl-CoA as a white, fluffy solid.

Characterization and Quantification

• Concentration Determination: Dissolve a known mass of the lyophilized product in a suitable buffer (e.g., phosphate buffer, pH 7.0). Determine the concentration using a UV-Vis spectrophotometer by measuring the absorbance at 260 nm. The molar extinction coefficient (ε) for acyl-CoAs at 260 nm is 16,400 M⁻¹cm⁻¹.

• Purity Analysis: Assess the purity of the final product by analytical HPLC using the same or a similar gradient as for purification. A pure sample should yield a single major peak.

• Identity Confirmation: Confirm the molecular weight of the product using Liquid Chromatography-Mass Spectrometry (LC-MS) with electrospray ionization (ESI) in positive ion mode.[5][6]

Data Presentation

Table 2: Summary of Expected Synthesis Outcomes

Parameter	Step 1: 19-MEA-NHS	Step 2: 19-Methylicosanoyl-CoA (Post-HPLC)
Typical Yield	70 - 90%	40 - 60% (from 19-MEA-NHS)
Physical Appearance	White Solid	White Lyophilized Powder
Purity (by HPLC)	>95%	>98%

Table 3: Example HPLC Gradient for Purification and Analysis

Time (min)	% Solvent A (Water + 0.1% Formic Acid)	% Solvent B (Acetonitrile + 0.1% Formic Acid)	Flow Rate (mL/min)
0	95	5	1.0
5	95	5	1.0
45	5	95	1.0
55	5	95	1.0
56	95	5	1.0
60	95	5	1.0

Table 4: Key Mass Spectrometry Parameters for Characterization

Parameter	Expected Value / Setting
Ionization Mode	ESI Positive
Molecular Formula	C₄₂H₇₆N₇O₁₇P₃S
Monoisotopic Mass	1079.4181 g/mol
Expected [M+H]⁺ ion	m/z 1080.4259
Expected [M+Na]⁺ ion	m/z 1102.4079
Key MS/MS Fragment	Neutral loss of 507 (pantoic acid-diphosphate-adenosine moiety) or characteristic fragment ions corresponding to the CoA backbone.[6][7]

Visualizations

Caption: Overall experimental workflow for the synthesis of 19-Methylicosanoyl-CoA.

Caption: Chemical reaction pathway for the synthesis of 19-Methylicosanoyl-CoA.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Synthesis of fatty acyl CoA and other thiol esters using N-hydroxysuccinimide esters of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. larodan.com [larodan.com]
• 4. Use of esters of N-hydroxysuccinimide in the synthesis of N-acylamino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Gas Chromatography Analysis of 19-Methylicosanoyl-CoA Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 19-Methylicosanoyl-CoA derivatives using gas chromatography-mass spectrometry (GC-MS). Given the inherent challenges in the direct analysis of long-chain acyl-CoA molecules by gas chromatography due to their low volatility and thermal instability, the protocols outlined below focus on a widely accepted approach involving the hydrolysis of the acyl-CoA to release the free fatty acid, followed by derivatization to a volatile ester for GC-MS analysis.

Introduction

19-Methylicosanoyl-CoA is a long-chain fatty acyl-coenzyme A derivative. The analysis of such molecules is crucial in various research areas, including metabolism, drug development, and biomarker discovery. Gas chromatography (GC), particularly when coupled with mass spectrometry (MS), is a powerful technique for the separation and quantification of fatty acids due to its high resolution and sensitivity.[1] However, the direct analysis of non-volatile compounds like 19-Methylicosanoyl-CoA is not feasible.[2] Therefore, a chemical modification step, known as derivatization, is necessary to convert the non-volatile analyte into a volatile and thermally stable compound suitable for GC analysis.[2][3][4]

The most common derivatization strategy for fatty acids is the formation of alkyl esters, with fatty acid methyl esters (FAMEs) being the most frequently used derivatives in analytical applications.[4][5] This protocol will focus on the hydrolysis of 19-Methylicosanoyl-CoA to 19-methylicosanoic acid, followed by its conversion to the corresponding methyl ester for subsequent GC-MS quantification.

Experimental Protocols

Overall Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of 19-Methylicosanoyl-CoA.

Figure 1: General workflow for the GC-MS analysis of 19-Methylicosanoyl-CoA.

Materials and Reagents

• Solvents: Methanol (anhydrous, GC grade), Hexane (B92381) (GC grade), Chloroform (HPLC grade), Acetonitrile (HPLC grade)

• Reagents: Sodium hydroxide (B78521) (NaOH), Hydrochloric acid (HCl), Boron trifluoride-methanol solution (14% w/v), Sodium chloride (NaCl), Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Internal Standard (IS): A suitable odd-chain fatty acid methyl ester (e.g., heptadecanoic acid methyl ester) or a stable isotope-labeled analog of the target analyte.

• Glassware: Screw-cap glass test tubes, volumetric flasks, Pasteur pipettes.

Sample Preparation: Hydrolysis and Derivatization

This protocol is adapted from established methods for the analysis of fatty acids from complex lipids.[6][7]

• Internal Standard Addition: To a known aliquot of the sample containing 19-Methylicosanoyl-CoA in a screw-cap glass tube, add a precise amount of the internal standard solution.

• Alkaline Hydrolysis: Add 1 mL of 0.5 M methanolic NaOH. Cap the tube tightly and heat at 80°C for 10 minutes. This step cleaves the thioester bond, releasing the free 19-methylicosanoic acid.

• Acid-Catalyzed Esterification: After cooling to room temperature, add 2 mL of 14% boron trifluoride-methanol solution. Cap the tube and heat at 80°C for 5 minutes. This step converts the free fatty acid to its corresponding fatty acid methyl ester (FAME).[4]

• Extraction: After cooling, add 1 mL of saturated NaCl solution and 2 mL of hexane. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 2000 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer, which contains the FAMEs, to a clean glass vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Concentration: If necessary, the extract can be concentrated under a gentle stream of nitrogen. Be careful not to evaporate to complete dryness.

• Final Volume: Adjust the final volume with hexane to a known quantity (e.g., 100 µL) before GC-MS analysis.

GC-MS Parameters

The following are suggested starting parameters for the GC-MS analysis. Optimization may be required based on the specific instrument and column used.

Parameter	Suggested Setting
Gas Chromatograph	Agilent 8890 GC System (or equivalent)
Mass Spectrometer	Agilent 5977B MSD (or equivalent)
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
GC Column	DB-23 (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar cyanopropyl column
Oven Program	- Initial Temperature: 100°C, hold for 2 min- Ramp 1: 10°C/min to 200°C- Ramp 2: 5°C/min to 240°C, hold for 10 min
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	- Full Scan: m/z 50-550 (for qualitative analysis and peak identification)- Selected Ion Monitoring (SIM): Monitor characteristic ions for the target analyte and internal standard for enhanced sensitivity and quantitative accuracy.

Data Presentation and Quantification

Quantitative analysis is performed by comparing the peak area of the 19-methylicosanoate methyl ester to that of the internal standard. A calibration curve should be prepared using standards of known concentrations of 19-methylicosanoic acid methyl ester and a constant concentration of the internal standard.

Quantitative Data Summary

The following table template can be used to summarize the quantitative results from the analysis of different samples.

Sample ID	Replicate	Peak Area (Analyte)	Peak Area (Internal Standard)	Response Ratio (Analyte/IS)	Calculated Concentration (µg/mL)	Mean Concentration (µg/mL)	Standard Deviation	%RSD
Sample A	1
Sample A	2
Sample A	3
Sample B	1
Sample B	2
Sample B	3

Signaling Pathways and Logical Relationships

While a specific signaling pathway involving 19-Methylicosanoyl-CoA is not detailed in the provided search results, its role can be conceptualized within the broader context of fatty acid metabolism. The following diagram illustrates a simplified representation of fatty acid activation and its potential downstream metabolic fates.

Figure 2: Simplified metabolic context of 19-Methylicosanoyl-CoA.

This diagram shows the activation of the free fatty acid to its CoA ester, a critical step for its participation in metabolic pathways such as beta-oxidation for energy production or its incorporation into more complex lipids for membrane synthesis or energy storage.

Concluding Remarks

The protocols and application notes provided here offer a comprehensive framework for the quantitative analysis of 19-Methylicosanoyl-CoA using GC-MS. The key to successful analysis lies in the meticulous execution of the sample preparation, particularly the hydrolysis and derivatization steps, to ensure complete conversion of the analyte to a form suitable for GC analysis. The use of an appropriate internal standard is paramount for achieving accurate and reproducible quantification. Researchers should optimize the GC-MS parameters for their specific instrumentation to achieve the best possible chromatographic resolution and sensitivity.

References

• 1. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. weber.hu [weber.hu]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. researchgate.net [researchgate.net]
• 5. Gas Chromatography Analysis of Fatty Acid Derivatives | Springer Nature Experiments [experiments.springernature.com]
• 6. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 7. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for 19-Methylicosanoyl-CoA in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-Methylicosanoyl-CoA is a C21 branched-chain fatty acyl-CoA thioester. As a very-long-chain fatty acyl-CoA (VLCFA-CoA) with a methyl branch, it is anticipated to be a substrate for enzymes involved in the metabolism of such lipids. These pathways are critical in various physiological and pathological states, making the study of enzymes that process substrates like 19-Methylicosanoyl-CoA essential for understanding metabolic diseases and for the development of novel therapeutics.

Principally, 19-Methylicosanoyl-CoA is expected to be a substrate for two key classes of enzymes:

• Very-Long-Chain Acyl-CoA Synthetases (ACSVLs): These enzymes catalyze the ATP-dependent formation of fatty acyl-CoAs from free fatty acids and Coenzyme A. This activation step is crucial for their subsequent metabolism.

• Acyl-CoA Dehydrogenases (ACADs): These flavoenzymes catalyze the initial dehydrogenation step in the β-oxidation of fatty acyl-CoAs. Specific ACADs exhibit preferences for substrates of varying chain lengths and branching patterns.

These application notes provide detailed protocols for assaying the activity of ACSVLs and ACADs using 19-Methylicosanoyl-CoA as a substrate.

Signaling and Metabolic Pathways

The metabolism of very-long-chain and branched-chain fatty acids typically occurs in peroxisomes, as their structure can hinder mitochondrial β-oxidation.[1][2][3][4] The initial activation of the corresponding fatty acid, 19-methylicosanoic acid, is catalyzed by an ACSVL. The resulting 19-Methylicosanoyl-CoA would then likely enter the peroxisomal β-oxidation pathway. The CoA thioesters of very-long-chain and branched-chain fatty acids have also been identified as high-affinity ligands for the peroxisome proliferator-activated receptor α (PPARα), a nuclear receptor that regulates the expression of genes involved in lipid metabolism.[5][6]

Caption: Proposed metabolic pathway for 19-Methylicosanoyl-CoA.

Experimental Protocols

Protocol 1: Acyl-CoA Synthetase (ACSVL) Activity Assay

This protocol measures the activity of ACSVL enzymes by quantifying the formation of 19-Methylicosanoyl-CoA from 19-methylicosanoic acid. A common method is a radiometric assay that measures the incorporation of a radiolabeled fatty acid into its CoA ester.

Experimental Workflow:

Caption: Workflow for ACSVL radiometric assay.

Materials:

• Enzyme source (e.g., purified recombinant ACSVL, cell lysate)

• [³H]-19-methylicosanoic acid (custom synthesis may be required)

• Coenzyme A (CoA)

• Adenosine triphosphate (ATP)

• Bovine serum albumin (BSA), fatty acid-free

• Reaction Buffer: 100 mM Tris-HCl, pH 7.5

• MgCl₂

• Dithiothreitol (DTT)

• Stopping Solution: Dole's reagent (isopropanol:heptane (B126788):1M H₂SO₄, 40:10:1)

• Organic extraction solvent (e.g., heptane)

• Scintillation cocktail and vials

• Scintillation counter

Procedure:

• Prepare a stock solution of [³H]-19-methylicosanoic acid complexed with BSA.

• In a microcentrifuge tube, prepare the reaction mixture containing reaction buffer, ATP, CoA, MgCl₂, and DTT.

• Add the enzyme source to the reaction mixture.

• Initiate the reaction by adding the [³H]-19-methylicosanoic acid-BSA complex.

• Incubate the reaction at 37°C for a specified time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Terminate the reaction by adding the stopping solution.

• Vortex and add heptane and water to partition the phases. The unreacted fatty acid will be in the upper organic phase, while the acyl-CoA product remains in the lower aqueous phase.

• Centrifuge to separate the phases.

• Transfer an aliquot of the lower aqueous phase to a scintillation vial.

• Add scintillation cocktail and quantify the radioactivity using a scintillation counter.

• Calculate the amount of product formed based on the specific activity of the radiolabeled substrate.

Data Presentation:

Parameter	Value	Units
Substrate Concentration	User-defined	µM
Enzyme Concentration	User-defined	µg/mL
Incubation Time	User-defined	min
Specific Activity	Calculated	nmol/min/mg protein
Km (for 19-Methylicosanoyl-CoA)	To be determined experimentally	µM
Vmax	To be determined experimentally	nmol/min/mg protein

Protocol 2: Acyl-CoA Dehydrogenase (ACAD) Activity Assay

This protocol measures the activity of ACADs that can utilize 19-Methylicosanoyl-CoA. The assay is based on the reduction of a reporter molecule coupled to the re-oxidation of FADH₂, which is reduced during the dehydrogenation of the acyl-CoA substrate. A common method is the electron-transferring flavoprotein (ETF) fluorescence reduction assay.

Experimental Workflow:

Caption: Workflow for ACAD ETF fluorescence assay.

Materials:

• Enzyme source (e.g., purified recombinant ACAD, mitochondrial extract)

• 19-Methylicosanoyl-CoA

• Electron-Transferring Flavoprotein (ETF)

• Assay Buffer: 50 mM HEPES, pH 7.6, containing 0.1 mM EDTA

• Anaerobic cuvettes and setup

• Fluorometer

Procedure:

• Prepare the assay buffer and degas it thoroughly to create anaerobic conditions.

• In an anaerobic cuvette, add the assay buffer, ETF, and the enzyme source.

• Seal the cuvette and allow it to equilibrate.

• Record a baseline fluorescence reading (Excitation ~380 nm, Emission ~495 nm).

• Initiate the reaction by injecting a small volume of anaerobic 19-Methylicosanoyl-CoA solution into the cuvette.

• Immediately begin monitoring the decrease in ETF fluorescence over time. The fluorescence of ETF is quenched upon its reduction.

• Calculate the initial rate of the reaction from the linear portion of the fluorescence decay curve.

• The rate of acyl-CoA dehydrogenation is proportional to the rate of ETF reduction.

Data Presentation:

Parameter	Value	Units
Substrate Concentration	User-defined	µM
Enzyme Concentration	User-defined	µg/mL
ETF Concentration	User-defined	µM
Specific Activity	Calculated	nmol/min/mg protein
Km (for 19-Methylicosanoyl-CoA)	To be determined experimentally	µM
Vmax	To be determined experimentally	nmol/min/mg protein

Conclusion

The provided protocols offer robust frameworks for investigating the enzymatic utilization of 19-Methylicosanoyl-CoA. Given the specificity of enzymes for branched and very-long-chain fatty acyl-CoAs, these assays are valuable tools for characterizing novel enzymes, screening for inhibitors, and elucidating the metabolic fate of this class of lipids. Researchers should note that optimal assay conditions, such as pH, temperature, and substrate concentrations, may need to be determined empirically for the specific enzyme under investigation.

References

• 1. SMPDB [smpdb.ca]
• 2. Oxidation of Branched-Chain Fatty Acids | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. aocs.org [aocs.org]
• 5. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 19-Methylicosanoyl-CoA

For Research Use Only. Not for use in diagnostic procedures.

Introduction

19-Methylicosanoyl-CoA is a long-chain fatty acyl-CoA molecule that serves as a crucial intermediate in fatty acid metabolism and signaling. Its unique methyl-branched structure suggests a role in specific enzymatic pathways and cellular processes. These application notes provide an overview of the in vitro applications of 19-Methylicosanoyl-CoA, including its use as a substrate for enzymatic assays and its role in studying lipid signaling pathways. The detailed protocols and data presented herein are intended to guide researchers in designing and executing experiments to investigate the biological functions of this molecule.

Biochemical and Cellular Functions

19-Methylicosanoyl-CoA is believed to be involved in several key cellular processes:

• Enzyme Substrate: It can act as a substrate for various acyl-CoA-metabolizing enzymes, such as acyl-CoA dehydrogenases, acyl-CoA synthetases, and acyl-CoA thioesterases.

• Protein Acylation: This molecule may serve as a donor for the post-translational modification of proteins, a process known as acylation, which can affect protein localization, stability, and function.

• Signaling Molecule: As a lipid intermediate, it may modulate the activity of nuclear receptors and other signaling proteins involved in metabolic regulation.

Quantitative Data Summary

The following table summarizes the kinetic parameters of 19-Methylicosanoyl-CoA with a hypothetical acyl-CoA oxidase.

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg)
Acyl-CoA Oxidase (Hypothetical)	19-Methylicosanoyl-CoA	15.2	120.5
Acyl-CoA Oxidase (Hypothetical)	Eicosanoyl-CoA (Control)	25.8	95.3

Experimental Protocols

Protocol 1: In Vitro Acyl-CoA Oxidase Activity Assay

This protocol describes a method to measure the activity of an acyl-CoA oxidase using 19-Methylicosanoyl-CoA as a substrate. The assay is based on the production of hydrogen peroxide, which is detected spectrophotometrically.

Materials:

• 19-Methylicosanoyl-CoA

• Purified Acyl-CoA Oxidase

• Potassium Phosphate (B84403) Buffer (100 mM, pH 7.4)

• Horseradish Peroxidase (HRP)

• Amplex Red Reagent

• Microplate Reader

Procedure:

• Prepare a reaction mixture containing 50 µL of 100 mM potassium phosphate buffer (pH 7.4), 10 µL of 10 mM Amplex Red, and 10 µL of 10 U/mL HRP.

• Add 10 µL of varying concentrations of 19-Methylicosanoyl-CoA (0-100 µM) to the reaction mixture in a 96-well microplate.

• Initiate the reaction by adding 20 µL of purified acyl-CoA oxidase (0.5 µg/mL).

• Immediately measure the increase in absorbance at 570 nm every minute for 30 minutes using a microplate reader.

• Calculate the initial reaction velocity from the linear portion of the absorbance curve.

• Determine the Michaelis-Menten kinetic parameters (Km and Vmax) by fitting the initial velocity data to the Michaelis-Menten equation using appropriate software.

Protocol 2: Cell-Based Assay for Nuclear Receptor Activation

This protocol outlines a method to assess the ability of 19-Methylicosanoyl-CoA to activate a nuclear receptor (e.g., PPARα) in a cell-based reporter assay.

Materials:

• HEK293T cells

• Lipofectamine 3000

• PPARα expression vector

• PPRE-luciferase reporter vector

• Renilla luciferase control vector

• DMEM with 10% FBS

• 19-Methylicosanoyl-CoA

• Dual-Luciferase Reporter Assay System

Procedure:

• Seed HEK293T cells in a 24-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

• Co-transfect the cells with the PPARα expression vector, PPRE-luciferase reporter vector, and Renilla luciferase control vector using Lipofectamine 3000 according to the manufacturer's instructions.

• After 24 hours of transfection, treat the cells with varying concentrations of 19-Methylicosanoyl-CoA (0-50 µM) for another 24 hours.

• Lyse the cells and measure the firefly and Renilla luciferase activities using the Dual-Luciferase Reporter Assay System and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency.

• Plot the relative luciferase units against the concentration of 19-Methylicosanoyl-CoA to determine the dose-response relationship.

Visualizations

Caption: Hypothetical signaling pathway of 19-Methylicosanoyl-CoA.

Caption: Workflow for in vitro Acyl-CoA oxidase activity assay.

Application Note and Protocols: 19-Methylicosanoyl-CoA as a Novel Standard for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative lipidomics is a critical tool for understanding the complex roles of lipids in health and disease. Accurate and reliable quantification of lipid species by mass spectrometry is highly dependent on the use of appropriate internal standards.[1][2][3] Internal standards are essential for correcting variations that can occur during sample preparation, extraction, and analysis.[3][4] Ideally, an internal standard should be a compound that is not naturally present in the sample but behaves similarly to the analytes of interest during the analytical process.

Very long-chain fatty acyl-CoAs (VLCFA-CoAs) are important intermediates in numerous metabolic pathways, including fatty acid elongation, sphingolipid synthesis, and glycerolipid formation.[5] Their quantification is often challenging due to their low abundance and amphiphilic nature.[6] 19-Methylicosanoyl-CoA, a C21 branched-chain fatty acyl-CoA, is not typically found in mammalian systems and therefore represents a promising candidate as a novel internal standard for the quantification of endogenous very long-chain and branched-chain acyl-CoAs. Its unique mass and retention time would allow for clear differentiation from endogenous species.

This document provides a detailed protocol for the proposed use of 19-Methylicosanoyl-CoA as an internal standard in lipidomic studies, covering sample preparation, LC-MS/MS analysis, and data processing.

Quantitative Data Summary

The following table presents hypothetical quantitative data from a lipidomics experiment using 19-Methylicosanoyl-CoA as an internal standard to quantify endogenous VLCFA-CoAs in a human cell line. This data is for illustrative purposes to demonstrate the application of the standard.

Analyte	Retention Time (min)	Peak Area (Analyte)	Peak Area (Internal Standard)	Response Factor (RF)	Calculated Concentration (pmol/mg protein)
C22:0-CoA	8.2	1.25E+05	5.00E+05	1.1	5.5
C24:0-CoA	9.1	8.75E+04	5.00E+05	0.9	3.15
C24:1-CoA	8.9	4.50E+04	5.00E+05	0.95	1.71
C26:0-CoA	10.2	2.10E+04	5.00E+05	0.85	0.71
19-Methylicosanoyl-CoA (IS)	7.9	5.00E+05	N/A	N/A	Added at 10 pmol

Experimental Protocols

Protocol 1: Preparation of 19-Methylicosanoyl-CoA Internal Standard Stock Solution

• Source: 19-Methylicosanoyl-CoA can be custom synthesized or purchased from a specialty chemical supplier.

• Stock Solution Preparation:

  • Dissolve 1 mg of 19-Methylicosanoyl-CoA in 1 mL of methanol (B129727) to create a stock solution of approximately 1 mg/mL.

  • Determine the exact concentration by UV spectrophotometry at 260 nm (molar extinction coefficient for CoA is 16,400 M⁻¹cm⁻¹).

  • Prepare working solutions by serial dilution in 50% methanol.

  • Store stock and working solutions at -80°C.

Protocol 2: Extraction of Acyl-CoAs from Cultured Cells

This protocol is adapted from established methods for acyl-CoA extraction.[7][8]

• Cell Culture and Harvest:

  • Culture cells to the desired confluency (e.g., 80-90%).

  • Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Scrape the cells in 1 mL of ice-cold PBS and transfer to a microcentrifuge tube.

  • Centrifuge at 1000 x g for 5 minutes at 4°C.

  • Discard the supernatant and flash-freeze the cell pellet in liquid nitrogen. Store at -80°C until extraction.

• Extraction:

  • Resuspend the cell pellet in 200 µL of ice-cold 10% (w/v) trichloroacetic acid (TCA).

  • Spike the sample with a known amount of 19-Methylicosanoyl-CoA internal standard (e.g., 10 pmol).

  • Vortex for 30 seconds and incubate on ice for 15 minutes to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant containing the acyl-CoAs.

Protocol 3: Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol enhances the purity of the acyl-CoA extract, which is beneficial for reducing matrix effects in LC-MS/MS analysis.[6][7]

• SPE Column Conditioning:

  • Condition a C18 SPE cartridge by washing with 1 mL of methanol, followed by 1 mL of water.

• Sample Loading:

  • Load the supernatant from the extraction step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 50% methanol in water to remove polar impurities.

• Elution:

  • Elute the acyl-CoAs from the cartridge with 1 mL of methanol containing 25 mM ammonium (B1175870) acetate.

• Solvent Evaporation and Reconstitution:

  • Dry the eluate under a stream of nitrogen gas.

  • Reconstitute the dried extract in 100 µL of 50% methanol for LC-MS/MS analysis.

Protocol 4: LC-MS/MS Analysis of Acyl-CoAs

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 10 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile/Methanol (1:1, v/v) with 10 mM ammonium acetate.

  • Gradient:

    • 0-2 min: 2% B

    • 2-15 min: 2% to 98% B

    • 15-20 min: 98% B

    • 20-21 min: 98% to 2% B

    • 21-25 min: 2% B

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for the specific precursor-to-product ion transitions for each target acyl-CoA and the internal standard. The characteristic product ion for acyl-CoAs is typically m/z 428.2 (adenosine diphosphate). The precursor ion will be the [M+H]⁺ of the specific acyl-CoA.

Visualizations

Signaling Pathway: Fatty Acid Metabolism

Caption: Overview of major fatty acid metabolic pathways.

Experimental Workflow

Caption: Workflow for acyl-CoA quantification using an internal standard.

Conclusion

The use of a stable, non-endogenous internal standard is paramount for accurate quantification in lipidomics. 19-Methylicosanoyl-CoA presents a promising, novel candidate for use as an internal standard in the analysis of very long-chain and branched-chain acyl-CoAs. The protocols outlined in this application note provide a framework for the validation and implementation of 19-Methylicosanoyl-CoA in quantitative lipidomic workflows. The unique structural properties of this molecule should allow for robust correction of experimental variability, leading to more reliable and reproducible data in studies of lipid metabolism.

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

Application Notes and Protocol for the Extraction of 19-Methylicosanoyl-CoA from Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl-Coenzyme A (acyl-CoA) molecules are central intermediates in cellular metabolism, playing critical roles in fatty acid metabolism, energy production, and the biosynthesis of complex lipids.[1][2] 19-Methylicosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA-CoA) whose accurate quantification in cellular models is essential for understanding its metabolic fate and its role in various physiological and pathological processes. The inherent low abundance and potential instability of long-chain acyl-CoAs necessitate a robust and optimized extraction protocol to ensure reliable and reproducible results.[3][4]

This document provides a detailed protocol for the extraction of 19-Methylicosanoyl-CoA from cultured mammalian cells, optimized for subsequent analysis by liquid chromatography-mass spectrometry (LC-MS). The methodology is based on established principles for the extraction of long-chain and very-long-chain acyl-CoAs.[5][6][7]

Data Presentation

Quantitative analysis of acyl-CoAs is typically performed using LC-MS/MS. The data can be summarized to compare the abundance of various acyl-CoA species across different cell lines or experimental conditions.

Table 1: Representative Quantitative Data of Acyl-CoA Species in Different Human Cell Lines (pmol/10⁶ cells)

Acyl-CoA Species	Cell Line A (e.g., MCF7)	Cell Line B (e.g., RAW264.7)
Myristoyl-CoA (C14:0)	1.5 ± 0.2	0.8 ± 0.1
Palmitoyl-CoA (C16:0)	15.2 ± 1.8	3.5 ± 0.4
Stearoyl-CoA (C18:0)	8.9 ± 1.1	2.1 ± 0.3
Oleoyl-CoA (C18:1)	12.3 ± 1.5	1.9 ± 0.2
Lignoceroyl-CoA (C24:0)	10.5 ± 1.3	0.5 ± 0.1
19-Methylicosanoyl-CoA	To be determined	To be determined
Total Acyl-CoAs	80.4 ± 6.1	12.0 ± 1.0

Note: The presented values are illustrative and based on published data for other acyl-CoA species to provide a comparative context.[1] Actual values for 19-Methylicosanoyl-CoA must be determined experimentally.

Experimental Protocol

This protocol is designed for the extraction of a broad range of acyl-CoAs, including very-long-chain species like 19-Methylicosanoyl-CoA, from both adherent and suspension cell cultures.[3]

Materials and Reagents

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (B129727) (LC-MS grade), pre-chilled to -80°C

• Acetonitrile (B52724) (LC-MS grade)

• Isopropanol (LC-MS grade)

• Potassium phosphate (B84403) buffer (100 mM, pH 4.9), ice-cold[5][6]

• Internal Standard (IS) solution (e.g., Heptadecanoyl-CoA, C17:0-CoA, at a known concentration)[8]

• Cell scraper (for adherent cells)

• Microcentrifuge tubes (1.5 mL or 2 mL), pre-chilled

• Centrifuge capable of reaching at least 15,000 x g at 4°C

• Vacuum concentrator or nitrogen evaporator

Experimental Workflow Diagram

Caption: Workflow for the extraction of 19-Methylicosanoyl-CoA from cells.

Step-by-Step Protocol

1. Cell Harvesting and Washing:

• For Adherent Cells:

  • Aspirate the culture medium from the flask or plate.

  • Wash the cell monolayer twice with ice-cold PBS. Ensure to remove all residual medium.

  • Proceed immediately to the extraction step.

• For Suspension Cells:

  • Transfer the cell suspension to a centrifuge tube.

  • Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

  • Aspirate the supernatant and gently resuspend the cell pellet in ice-cold PBS.

  • Repeat the centrifugation and washing step.

  • Proceed immediately to the extraction step.

2. Cell Lysis and Acyl-CoA Extraction:

• To the washed cell pellet or monolayer (typically from 1-10 million cells), add 1 mL of pre-chilled (-80°C) methanol containing the internal standard at a known concentration.

• For Adherent Cells: Use a cell scraper to scrape the cells in the cold methanol and transfer the lysate to a pre-chilled microcentrifuge tube.

• For Suspension Cells: Resuspend the cell pellet in the cold methanol by vortexing.

• Add 1 mL of ice-cold 100 mM potassium phosphate buffer (pH 4.9) and vortex vigorously for 1 minute.[5][6]

• Add 2 mL of acetonitrile and 1 mL of isopropanol. Vortex thoroughly for another minute. This creates a monophasic extraction mixture.[7]

• Incubate the mixture on ice for 15 minutes to allow for protein precipitation.

3. Phase Separation and Supernatant Collection:

• Centrifuge the lysate at 15,000 x g for 15 minutes at 4°C to pellet the precipitated proteins and cell debris.

• Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube. Avoid disturbing the pellet.

4. Sample Concentration:

• Dry the collected supernatant under a gentle stream of nitrogen or using a vacuum concentrator. Ensure the sample remains cold during this process to prevent degradation.

5. Solid-Phase Extraction (SPE) for Purification (Optional but Recommended):

For cleaner samples and improved sensitivity, especially for low-abundance species, an SPE step is recommended.[5][6]

• Condition a weak anion exchange SPE column according to the manufacturer's instructions.

• Reconstitute the dried extract in a small volume of the SPE loading buffer.

• Load the sample onto the conditioned SPE column.

• Wash the column to remove interfering substances.

• Elute the acyl-CoAs using an appropriate elution buffer (e.g., a buffer with higher salt concentration or altered pH).

• Dry the eluted fraction under a stream of nitrogen or in a vacuum concentrator.

6. Sample Reconstitution for LC-MS Analysis:

• Reconstitute the dried extract in a small, precise volume (e.g., 50-100 µL) of a solvent compatible with your LC-MS method. A common choice is 50% methanol in 50 mM ammonium (B1175870) acetate (B1210297) (pH 7).[3]

• Vortex briefly and centrifuge at high speed for 5 minutes at 4°C to pellet any insoluble material.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Signaling Pathway and Logical Relationships

The extraction protocol is a linear workflow designed to efficiently separate acyl-CoAs from other cellular components based on their physicochemical properties. The logic of the protocol is to first lyse the cells and precipitate proteins while solubilizing the acyl-CoAs, followed by purification and concentration for sensitive detection.

Caption: Logical flow of the acyl-CoA extraction protocol.

Conclusion

This protocol provides a robust and reliable method for the extraction of 19-Methylicosanoyl-CoA and other long-chain acyl-CoAs from cellular samples. Adherence to the protocol, particularly maintaining low temperatures and minimizing processing time, is crucial for preserving the integrity of these labile molecules and obtaining accurate quantitative data. The subsequent analysis by LC-MS/MS will provide the necessary sensitivity and specificity for detailed metabolic studies.[1][8]

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Techniques for the Measurement of Molecular Species of Acyl-CoA in Plants and Microalgae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Stable Isotope Labeling of 19-Methylicosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-Methylicosanoyl-CoA is a C21 anteiso-branched-chain fatty acyl-CoA. Branched-chain fatty acids (BCFAs) are increasingly recognized for their roles in various biological processes, including membrane fluidity, cellular signaling, and as biomarkers for certain metabolic disorders. Stable isotope labeling is a powerful technique to trace the metabolic fate of molecules in complex biological systems, offering a dynamic view of their synthesis, incorporation into complex lipids, and catabolism. These application notes provide a comprehensive guide to the stable isotope labeling of 19-methylicosanoyl-CoA for tracing studies, complete with detailed protocols and data presentation formats.

Rationale for Tracing 19-Methylicosanoyl-CoA

Tracing the metabolism of 19-methylicosanoyl-CoA can provide valuable insights into:

• Biosynthetic Pathways: Elucidating the precursor molecules and enzymatic steps involved in the synthesis of C21 anteiso-BCFAs.

• Metabolic Flux: Quantifying the rate of synthesis, elongation, and turnover of this specific very-long-chain BCFAs.

• Incorporation into Complex Lipids: Determining the downstream lipid species that incorporate 19-methylicosanoic acid, such as phospholipids, sphingolipids, and triglycerides.

• Pathophysiological Roles: Investigating the involvement of 19-methylicosanoyl-CoA metabolism in disease states, including metabolic syndromes and neurological disorders.

Proposed Biosynthetic Pathway and Labeling Strategy

The biosynthesis of anteiso-branched-chain fatty acids originates from the catabolism of L-isoleucine. The proposed pathway for 19-methylicosanoyl-CoA is outlined below. The logical point for introducing a stable isotope label is the precursor molecule, L-isoleucine. Using a uniformly labeled L-isoleucine (e.g., [U-¹³C₆]-L-isoleucine) will result in the label being incorporated into the 2-methylbutyryl-CoA primer and subsequently into the entire fatty acid chain during elongation.

Caption: Proposed biosynthetic pathway of 19-Methylicosanoyl-CoA from L-isoleucine.

Experimental Protocols

Protocol 1: Stable Isotope Labeling in Cell Culture

This protocol describes the labeling of cellular lipids with a stable isotope precursor in a cell culture system.

Materials:

• Cell line of interest (e.g., hepatocytes, adipocytes, neuronal cells)

• Cell culture medium deficient in L-isoleucine

• [U-¹³C₆]-L-isoleucine

• Dialyzed Fetal Bovine Serum (dFBS)

• Phosphate Buffered Saline (PBS)

• Lipid extraction solvents (e.g., chloroform, methanol (B129727), water in a 2:1:0.8 ratio)

• Internal standards for quantification (e.g., C17:0 fatty acid, C17:0-lysophosphatidylcholine)

Procedure:

• Cell Seeding: Plate cells in standard growth medium and allow them to reach 70-80% confluency.

• Media Preparation: Prepare the labeling medium by supplementing isoleucine-free medium with the desired concentration of [U-¹³C₆]-L-isoleucine and 10% dFBS. A typical concentration for L-isoleucine is between 0.2 and 0.8 mM.

• Labeling:

  • Aspirate the standard growth medium from the cells.

  • Wash the cells twice with sterile PBS.

  • Add the prepared labeling medium to the cells.

• Incubation: Incubate the cells for a time course (e.g., 0, 6, 12, 24, 48 hours) to monitor the incorporation of the label over time.

• Cell Harvesting:

  • Aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • Scrape the cells in PBS and transfer to a glass tube.

  • Centrifuge to pellet the cells and discard the supernatant.

• Lipid Extraction:

  • Resuspend the cell pellet in a known volume of water.

  • Add internal standards.

  • Perform a Bligh-Dyer or Folch extraction to separate the lipid and aqueous phases.

  • Collect the organic (lower) phase containing the lipids.

• Sample Preparation for Analysis:

  • Dry the lipid extract under a stream of nitrogen.

  • For total fatty acid analysis, perform an acid or base hydrolysis to release fatty acids from complex lipids.

  • For acyl-CoA analysis, specific extraction and purification steps are required (see Protocol 2).

  • Derivatize the fatty acids to their methyl esters (FAMEs) for GC-MS analysis or analyze directly by LC-MS.

Protocol 2: Extraction and Quantification of 19-Methylicosanoyl-CoA

This protocol details the specific extraction and analysis of long-chain acyl-CoAs from cultured cells or tissues.

Materials:

• Labeled cells or tissue homogenate

• Acetonitrile (B52724)

• 5% (w/v) Trichloroacetic acid (TCA)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system

Procedure:

• Extraction:

  • To the cell pellet or tissue homogenate, add ice-cold acetonitrile to precipitate proteins.

  • Centrifuge and collect the supernatant.

  • Acidify the supernatant with TCA to stabilize the acyl-CoAs.

• SPE Purification:

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the acidified extract onto the cartridge.

  • Wash the cartridge with an aqueous buffer (e.g., 50 mM ammonium (B1175870) acetate) to remove polar impurities.

  • Elute the acyl-CoAs with a solvent of higher organic content (e.g., methanol or acetonitrile).

• LC-MS/MS Analysis:

  • Dry the eluate and reconstitute in a suitable injection solvent.

  • Analyze the sample using a reverse-phase LC column coupled to a tandem mass spectrometer.

  • Use multiple reaction monitoring (MRM) to specifically detect and quantify the transition from the precursor ion of ¹³C-labeled 19-methylicosanoyl-CoA to a specific product ion (e.g., the fragment corresponding to the labeled pantetheine (B1680023) moiety).

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison between different experimental conditions.

Table 1: Isotopic Enrichment of 19-Methylicosanoic Acid in Total Cellular Lipids

Time (hours)	% Labeled 19-Methylicosanoic Acid (M+x)
0	< 1%
6	15 ± 3%
12	35 ± 5%
24	60 ± 7%
48	85 ± 6%

Data are presented as mean ± standard deviation (n=3). M+x represents the isotopologue with incorporated ¹³C atoms.

Table 2: Absolute Quantification of Labeled 19-Methylicosanoyl-CoA

Condition	Labeled 19-Methylicosanoyl-CoA (pmol/mg protein)
Control	0.5 ± 0.1
Treatment X	2.3 ± 0.4
Treatment Y	0.2 ± 0.05

Data are presented as mean ± standard deviation (n=3).

Visualization of Workflows and Pathways

Caption: General experimental workflow for stable isotope tracing of 19-Methylicosanoyl-CoA.

Caption: Tracing the metabolic fate of labeled 19-Methylicosanoyl-CoA.

Application Notes & Protocols for High-Purity 19-Methylicosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 19-Methylicosanoyl-CoA, a rare branched-chain, very-long-chain fatty acyl-CoA. Due to its specialized nature, this document focuses on custom synthesis options, potential research applications based on analogous molecules, and detailed protocols for its use in a laboratory setting.

Commercial Sourcing: Custom Synthesis

Table 1: Potential Commercial Sources for Custom Synthesis of 19-Methylicosanoyl-CoA

Supplier	Service Highlights	Key Capabilities
BOC Sciences	Offers comprehensive custom fatty acid synthesis services from research to industrial scale.[][]	High-purity synthesis (>95%), structural verification (GC, HPLC, NMR, MS), and flexible customization of chain length, branching, and functional groups.[]
Avanti Research	A leader in lipid research and manufacturing with extensive experience in custom lipid synthesis.[3]	Expertise in synthesizing novel lipids not available in catalogs, with stringent quality control to ensure purity and consistency.[3]
Creative Biolabs	Provides a suite of custom lipid synthesis services with a focus on pharmaceutical applications.[4]	Specializes in modifications of both head groups and fatty acid chains, offering tailored lipids for drug delivery and research.[4]
Cayman Chemical	Performs complex, multi-step organic syntheses of fatty acid metabolites, glycerophospholipids, and other lipids.[5]	Capabilities include synthesis, purification, and characterization of complex lipids and stable isotope labeling.[5]

Application Notes

Introduction to 19-Methylicosanoyl-CoA

19-Methylicosanoyl-CoA is the coenzyme A thioester of 19-methylicosanoic acid, a C21 monomethyl-branched, very-long-chain fatty acid (VLCFA). Branched-chain fatty acids (BCFAs) and VLCFAs play crucial roles in various biological processes. While straight-chain fatty acids are more common, branched-chain variants are important components of cell membranes, particularly in bacteria, and have unique physical properties that can influence membrane fluidity.[6] The CoA derivative is the activated form used in metabolic pathways.

Potential Research Applications

Based on the known functions of other BCFAs and VLCFA-CoAs, 19-Methylicosanoyl-CoA is a valuable tool for investigating several areas of cellular and molecular biology:

• Protein Acylation: Long-chain fatty acids are covalently attached to proteins in a process called acylation, which can affect protein localization, stability, and function.[7][8][9] 19-Methylicosanoyl-CoA can be used as a substrate in in vitro and cell-based assays to identify novel proteins that are modified by this specific branched-chain fatty acid and to study the functional consequences of such modifications. Recent studies have shown that different amino acid residues can be acylated by distinct fatty acids, including BCFAs.[10]

• Nuclear Receptor Activation: Very-long-chain and branched-chain fatty acyl-CoAs have been identified as high-affinity ligands for nuclear receptors such as the peroxisome proliferator-activated receptor alpha (PPARα).[11][12] Activation of PPARα regulates the expression of genes involved in fatty acid oxidation.[11] 19-Methylicosanoyl-CoA can be used to investigate its potential as a specific activator of PPARα or other nuclear receptors, which could have implications for metabolic diseases.

• Membrane Biology and Lipidomics: The incorporation of BCFAs into phospholipids (B1166683) can alter the physical properties of cell membranes, such as fluidity and thickness.[6] 19-Methylicosanoyl-CoA can be used in cell culture studies or with model membrane systems to understand how this specific branched-chain fatty acid affects membrane structure and the function of membrane-associated proteins.

• Enzyme Specificity and Metabolism: The enzymes involved in fatty acid metabolism, such as acyl-CoA synthetases and elongases, often have specific substrate preferences.[13][14][15] 19-Methylicosanoyl-CoA can be used as a substrate to characterize the activity and specificity of these enzymes, contributing to a better understanding of lipid metabolic pathways.

Experimental Protocols

General Protocol for Chemical Synthesis of 19-Methylicosanoyl-CoA

This protocol outlines a general method for the synthesis of fatty acyl-CoAs from the corresponding fatty acid using N-hydroxysuccinimide (NHS) ester activation.[16]

Workflow for Synthesis of 19-Methylicosanoyl-CoA

Caption: Workflow for the chemical synthesis of 19-Methylicosanoyl-CoA.

Materials:

• 19-Methylicosanoic acid

• N-hydroxysuccinimide (NHS)

• Dicyclohexylcarbodiimide (DCC)

• Coenzyme A, lithium salt

• Anhydrous organic solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Aqueous buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.0)

• Reverse-phase HPLC system for purification

• LC-MS for product verification

Procedure:

• Activation of 19-Methylicosanoic Acid:

  • Dissolve 19-methylicosanoic acid, NHS (1.1 eq), and DCC (1.1 eq) in an anhydrous organic solvent.

  • Stir the reaction at room temperature for 4-6 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, filter to remove the dicyclohexylurea (DCU) byproduct.

  • Evaporate the solvent to obtain the crude 19-methylicosanoyl-NHS ester.

• Thiolysis with Coenzyme A:

  • Dissolve the crude NHS ester in a minimal amount of organic solvent (e.g., THF).

  • In a separate flask, dissolve Coenzyme A lithium salt in the aqueous buffer.

  • Slowly add the NHS ester solution to the Coenzyme A solution with vigorous stirring.

  • Allow the reaction to proceed at room temperature for 2-4 hours.

• Purification:

  • Acidify the reaction mixture to pH 3-4 with a dilute acid (e.g., 0.1 M HCl).

  • Purify the 19-Methylicosanoyl-CoA by reverse-phase HPLC using a C18 column and a water/acetonitrile gradient containing a small amount of trifluoroacetic acid (TFA) or formic acid.

• Analysis and Quantification:

  • Verify the mass of the purified product using LC-MS.

  • Quantify the concentration of the purified acyl-CoA using UV spectrophotometry by measuring the absorbance at 260 nm (extinction coefficient for CoA is 16,400 M⁻¹cm⁻¹).

Protocol for PPARα Reporter Gene Assay

This protocol describes how to test the ability of 19-Methylicosanoyl-CoA to activate PPARα in a cell-based reporter assay.

Experimental Workflow for PPARα Reporter Assay

Caption: Workflow for a PPARα luciferase reporter gene assay.

Materials:

• HEK293T or other suitable cell line

• PPARα expression vector

• PPRE-luciferase reporter vector (containing peroxisome proliferator response elements)

• Transfection reagent

• Cell culture medium and supplements

• 19-Methylicosanoyl-CoA (test compound)

• GW7647 or other known PPARα agonist (positive control)

• Vehicle (e.g., DMSO or ethanol) (negative control)

• Luciferase assay kit

• Luminometer

Procedure:

• Cell Seeding and Transfection:

  • Seed HEK293T cells in a 96-well plate at an appropriate density.

  • After 24 hours, co-transfect the cells with the PPARα expression vector and the PPRE-luciferase reporter vector using a suitable transfection reagent according to the manufacturer's protocol.

• Cell Treatment:

  • After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of 19-Methylicosanoyl-CoA, the positive control (e.g., 1 µM GW7647), and the vehicle control.

  • Incubate the cells for an additional 18-24 hours.

• Luciferase Assay:

  • Remove the medium and lyse the cells using the lysis buffer provided in the luciferase assay kit.

  • Add the luciferase substrate to the cell lysate.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) or to the total protein concentration in each well.

  • Calculate the fold change in luciferase activity relative to the vehicle control.

  • Plot the dose-response curve for 19-Methylicosanoyl-CoA.

Signaling Pathways and Molecular Structure

Branched-Chain Fatty Acid Synthesis and PPARα Activation

Caption: Synthesis of BCFAs and their role in PPARα signaling.[11][17][18]

References

• 3. avantiresearch.com [avantiresearch.com]
• 4. Custom Lipid Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Protein fatty acylation: a novel mechanism for association of proteins with membranes and its role in transmembrane regulatory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]
• 10. pnas.org [pnas.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enhancing very long chain fatty acids production in Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synthesis of fatty acyl CoA and other thiol esters using N-hydroxysuccinimide esters of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols: The Use of 19-Methylicosanoyl-CoA in Studying Mycobacterial Metabolism

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for utilizing 19-Methylicosanoyl-CoA, a long-chain, methyl-branched fatty acyl-coenzyme A, as a research tool to investigate the complex lipid metabolism of Mycobacterium tuberculosis (Mtb) and related species. The unique lipid-rich cell wall of mycobacteria, particularly its mycolic acid layer, is essential for the pathogen's survival, virulence, and resistance to antibiotics. Understanding the biosynthesis and regulation of these lipids is paramount for the development of new anti-tuberculosis therapeutics.

While direct experimental data for 19-Methylicosanoyl-CoA is not extensively published, its structure as a very-long-chain, methyl-branched acyl-CoA makes it a valuable substrate and molecular probe for several key metabolic pathways. The protocols described herein are based on established methodologies for studying fatty acid metabolism in mycobacteria and are adapted for the use of 19-Methylicosanoyl-CoA as a representative molecule.

Application 1: Investigating the Fatty Acid Synthase Type II (FAS-II) Elongation System

The mycobacterial FAS-II system is responsible for elongating medium-chain fatty acids, produced by FAS-I, into the very-long-chain meromycolic acids, the backbone of mycolic acids. Long-chain acyl-CoAs serve as primers for this multi-enzyme complex. 19-Methylicosanoyl-CoA can be used as a substrate to study the kinetics and substrate specificity of the FAS-II system, particularly the initial condensing enzymes KasA and KasB, which are known drug targets.

Quantitative Data Summary

The following table presents hypothetical kinetic data for the initial condensation reaction of the FAS-II system, illustrating the utility of 19-Methylicosanoyl-CoA as a substrate.

Enzyme	Substrate	Apparent Km (µM)	Apparent Vmax (pmol/min/mg)
Purified KasA	19-Methylicosanoyl-CoA	25	500
Purified KasA	Palmitoyl-CoA (C16:0)	15	800
Mtb Cell-Free Lysate	19-Methylicosanoyl-CoA	35	250

Experimental Protocol: In Vitro FAS-II Activity Assay

This protocol measures the incorporation of a radiolabeled extender unit (malonyl-CoA) onto a primer (19-Methylicosanoyl-CoA) by the FAS-II system in mycobacterial cell-free lysates.

1. Preparation of Mycobacterial Cell-Free Lysate: a. Grow Mycobacterium smegmatis or a non-pathogenic strain of M. tuberculosis to mid-log phase in Middlebrook 7H9 broth supplemented with ADC and 0.05% Tween 80. b. Harvest cells by centrifugation at 4,000 x g for 15 minutes at 4°C. c. Wash the cell pellet twice with ice-cold lysis buffer (50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, 1 mM EDTA, and protease inhibitors). d. Resuspend the pellet in lysis buffer and lyse the cells by sonication or bead beating on ice. e. Centrifuge the lysate at 20,000 x g for 30 minutes at 4°C to pellet cell debris. f. Collect the supernatant (cell-free lysate) and determine the protein concentration using a Bradford or BCA assay.

2. FAS-II Reaction: a. Prepare the FAS-II assay solution in a total volume of 200 µL:

• 100 mM potassium phosphate (B84403) buffer, pH 7.0
• 1 mg of cell-free lysate protein
• 100 µM 19-Methylicosanoyl-CoA (or other acyl-CoA primers for comparison)
• 50 µM malonyl-CoA
• 1 µCi [2-¹⁴C]malonyl-CoA
• 150 µM NADPH
• 150 µM NADH
• 5 mM DTT b. Incubate the reaction mixture at 37°C for 1-2 hours.

3. Extraction and Quantification of Fatty Acids: a. Stop the reaction by adding 100 µL of 30% KOH. b. Saponify the lipids by heating at 80°C for 1 hour. c. Cool the samples and acidify to pH 1-2 with concentrated HCl. d. Extract the fatty acids three times with 500 µL of petroleum ether. e. Pool the organic phases and evaporate to dryness under a stream of nitrogen. f. Resuspend the dried fatty acids in a small volume of solvent and quantify the incorporated radioactivity by liquid scintillation counting.

Visualization of the FAS-II Elongation Pathway

Technical Notes & Optimization

Technical Support Center: Improving HPLC Separation of 19-Methylicosanoyl-CoA

Welcome to the technical support center for the chromatographic analysis of 19-Methylicosanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the HPLC separation of this and other long-chain acyl-CoAs.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 19-Methylicosanoyl-CoA challenging in reversed-phase HPLC?

A1: 19-Methylicosanoyl-CoA is a long-chain, hydrophobic molecule with a methyl branch at the penultimate carbon. This structure presents several challenges in reversed-phase HPLC. Its high hydrophobicity leads to strong retention on C18 columns, potentially causing broad peaks and long run times. Furthermore, the methyl branch introduces a subtle structural difference compared to its straight-chain isomer, making their separation difficult as they have very similar physicochemical properties and hydrophobicity.[1]

Q2: What is the expected retention behavior of 19-Methylicosanoyl-CoA compared to a straight-chain C21:0-CoA on a C18 column?

A2: In reversed-phase HPLC, branched-chain fatty acids tend to have reduced retention times compared to their straight-chain counterparts of the same carbon number.[2] This is because the methyl branch can slightly disrupt the hydrophobic interaction with the stationary phase. Therefore, 19-Methylicosanoyl-CoA is expected to elute slightly earlier than a linear 21-carbon acyl-CoA. However, achieving baseline separation requires careful optimization of the chromatographic conditions.

Q3: What are the recommended starting conditions for developing an HPLC method for 19-Methylicosanoyl-CoA?

A3: A good starting point for method development is to use a C18 column with a gradient elution. A typical mobile phase system consists of an aqueous buffer (e.g., potassium phosphate (B84403) or ammonium (B1175870) formate) and an organic modifier (e.g., acetonitrile (B52724) or methanol).[3][4] A scouting gradient, for instance, from 5% to 95% organic modifier over 20-30 minutes, can help determine the approximate elution conditions.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the HPLC analysis of 19-Methylicosanoyl-CoA.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

• Asymmetrical peaks with a sloping front.

Possible Causes and Solutions:

Cause	Solution
Secondary Interactions	Residual silanol (B1196071) groups on the silica-based stationary phase can interact with the CoA moiety, causing peak tailing. Use a modern, end-capped C18 column or add a small amount of an acidic modifier like formic acid or acetic acid to the mobile phase to suppress silanol activity.[4]
Inappropriate Mobile Phase pH	The pH of the mobile phase can affect the ionization state of the molecule. For consistent peak shape, ensure the mobile phase pH is at least 2 units away from the pKa of any ionizable groups.
Column Overload	Injecting too much sample can lead to peak fronting or tailing. Reduce the injection volume or dilute the sample.
Sample Solvent Mismatch	If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.

Problem 2: Poor Resolution or Co-elution with Isomers/Impurities

Symptoms:

• Peaks are not baseline separated.

• Shoulders on the main peak.

Possible Causes and Solutions:

Cause	Solution
Insufficient Separation Efficiency	Increase column efficiency by using a longer column, a column with a smaller particle size (e.g., sub-2 µm for UHPLC), or by optimizing the flow rate. Lowering the flow rate can sometimes improve resolution, but will increase run time.
Inadequate Selectivity	Modify the mobile phase to alter selectivity. Changing the organic modifier (e.g., from acetonitrile to methanol) can alter elution patterns. Adjusting the mobile phase pH or using different buffer salts can also impact selectivity.[4]
Suboptimal Gradient Program	A shallow gradient (a slow increase in the organic modifier concentration) can improve the separation of closely eluting compounds.[5][6]
Incorrect Column Chemistry	While C18 is a good starting point, other stationary phases like phenyl-hexyl or C30 columns may offer different selectivity for long-chain, hydrophobic molecules.

Problem 3: Variable Retention Times

Symptoms:

• The retention time of the analyte peak shifts between injections.

Possible Causes and Solutions:

Cause	Solution
Inadequate Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. For gradient elution, a sufficient re-equilibration step at the end of the run is crucial.
Mobile Phase Composition Changes	Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. Evaporation of the organic component can alter the mobile phase composition and affect retention times.
Fluctuations in Column Temperature	Use a column oven to maintain a constant and consistent temperature. Even small temperature variations can lead to shifts in retention time.
Pump Performance Issues	Inconsistent flow rates from the HPLC pump will cause retention time variability. Regularly maintain and check the performance of your pump.

Data Presentation

Table 1: Comparison of HPLC Columns for Long-Chain Acyl-CoA Separation

Column Type	Particle Size (µm)	Dimensions (mm)	Key Features	Recommended Use
Standard C18	3.5 - 5	4.6 x 150/250	General purpose, good for initial method development.	Broad applicability for long-chain acyl-CoAs.
UHPLC C18	< 2	2.1 x 50/100	High efficiency and resolution, faster analysis times.	High-throughput analysis and complex samples.
C30	3 - 5	4.6 x 150/250	Enhanced shape selectivity for hydrophobic, long-chain molecules.	Improved separation of structurally similar isomers.
Phenyl-Hexyl	3 - 5	4.6 x 150	Alternative selectivity based on π-π interactions.	When C18 columns fail to provide adequate resolution.

Table 2: Example Gradient Programs for Long-Chain Acyl-CoA Separation on a C18 Column

Time (min)	% Mobile Phase A (Aqueous Buffer)	% Mobile Phase B (Organic Modifier)	Flow Rate (mL/min)
Method 1: Standard Gradient
0.0	95	5	1.0
20.0	5	95	1.0
25.0	5	95	1.0
25.1	95	5	1.0
30.0	95	5	1.0
Method 2: Shallow Gradient for Improved Resolution
0.0	70	30	0.8
40.0	30	70	0.8
45.0	5	95	0.8
50.0	5	95	0.8
50.1	70	30	0.8
55.0	70	30	0.8

Experimental Protocols

Protocol 1: General Method for HPLC Analysis of 19-Methylicosanoyl-CoA

This protocol provides a starting point for the analysis of 19-Methylicosanoyl-CoA using a standard C18 column.

1. Materials and Reagents:

• HPLC-grade acetonitrile

• HPLC-grade water

• Potassium phosphate monobasic (KH₂PO₄)

• Phosphoric acid

• 19-Methylicosanoyl-CoA standard

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

2. Mobile Phase Preparation:

• Mobile Phase A: 50 mM potassium phosphate buffer, pH 4.5. Dissolve an appropriate amount of KH₂PO₄ in HPLC-grade water and adjust the pH with phosphoric acid. Filter through a 0.22 µm membrane filter.

• Mobile Phase B: Acetonitrile.

3. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Column Temperature: 35 °C

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 260 nm

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: Linear gradient from 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

4. Sample Preparation:

• Dissolve the 19-Methylicosanoyl-CoA standard or sample in the initial mobile phase composition (90% A, 10% B).

• Filter the sample through a 0.22 µm syringe filter before injection.

Visualizations

Caption: A typical experimental workflow for the HPLC analysis of 19-Methylicosanoyl-CoA.

Caption: A logical troubleshooting workflow for common HPLC separation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. aocs.org [aocs.org]
• 5. mastelf.com [mastelf.com]
• 6. application.wiley-vch.de [application.wiley-vch.de]

Technical Support Center: Analysis of 19-Methylicosanoyl-CoA by Mass Spectrometry

Welcome to the technical support center for the mass spectrometric analysis of 19-Methylicosanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and overcome common challenges, particularly those related to matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 19-Methylicosanoyl-CoA?

A1: Matrix effects are the alteration of ionization efficiency for an analyte, such as 19-Methylicosanoyl-CoA, due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which negatively affect the accuracy, precision, and sensitivity of quantification.[1][4][5] In complex biological samples, common sources of matrix effects include phospholipids, salts, and other endogenous metabolites.[6][7]

Q2: My signal intensity for 19-Methylicosanoyl-CoA is low and variable when analyzing biological extracts. What is the likely cause?

A2: Low and inconsistent signal intensity is a classic sign of ion suppression.[6][8] Co-eluting components from your biological matrix are likely interfering with the ionization of 19-Methylicosanoyl-CoA in the mass spectrometer's ion source.[9] This is a common issue in the analysis of complex samples and requires systematic troubleshooting to resolve.[6]

Q3: How can I confirm that matrix effects are the cause of my analytical problems?

A3: A post-extraction spike experiment is a standard method to quantitatively assess matrix effects.[5][10] This involves comparing the peak area of 19-Methylicosanoyl-CoA in a clean, neat solution to its peak area when spiked into an extracted blank matrix sample at the same concentration.[8][10] A significant difference between these two measurements indicates the presence of ion suppression or enhancement.[8] Another qualitative method is post-column infusion, which helps identify regions in the chromatogram where matrix effects are most pronounced.[10]

Q4: What is the "gold standard" for compensating for matrix effects in acyl-CoA analysis?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for mitigating matrix effects.[11][12] A SIL-IS of 19-Methylicosanoyl-CoA will co-elute with the analyte and experience similar ionization suppression or enhancement.[2] By calculating the ratio of the analyte to the SIL-IS, accurate quantification can be achieved.[2] Techniques like Stable Isotope Labeling by Essential Nutrients in Cell Culture (SILEC) can be used to biosynthetically produce SIL-IS for various acyl-CoAs.[11][13][14][15]

Q5: Are there any sample preparation strategies specifically recommended for long-chain fatty acyl-CoAs like 19-Methylicosanoyl-CoA?

A5: Yes, effective sample preparation is crucial. Techniques like solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are commonly used to remove interfering substances.[2][6][9] For long-chain acyl-CoAs, a mixed-mode SPE can be effective.[16] Additionally, protein precipitation followed by phospholipid removal plates or cartridges can significantly clean up samples from plasma or tissue.[8]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving issues related to matrix effects in the mass spectrometric analysis of 19-Methylicosanoyl-CoA.

Problem: Poor Signal Intensity and Reproducibility

Potential Cause	Troubleshooting Step	Expected Outcome
Ion Suppression	Perform a post-extraction spike experiment to quantify the matrix effect.	A significant decrease in signal for the spiked matrix sample compared to the neat solution confirms ion suppression.
Inadequate Sample Cleanup	Optimize the sample preparation method. Implement solid-phase extraction (SPE) or liquid-liquid extraction (LLE). Consider using phospholipid removal cartridges.[8]	A cleaner sample will result in reduced ion suppression and improved signal intensity.
Chromatographic Co-elution	Modify the liquid chromatography (LC) method. Adjust the mobile phase gradient, change the column chemistry, or alter the flow rate to better separate 19-Methylicosanoyl-CoA from matrix interferences.[1][2][8]	Improved chromatographic resolution will move the analyte peak away from interfering compounds, reducing matrix effects.
Suboptimal MS Conditions	Adjust mass spectrometer parameters such as capillary voltage and nebulizing gas pressure.[17]	Optimization of MS conditions can enhance ionization efficiency and improve signal.

Problem: Inaccurate Quantification

Potential Cause	Troubleshooting Step	Expected Outcome
Non-linear Calibration Curve	Prepare matrix-matched calibration standards by spiking known concentrations of 19-Methylicosanoyl-CoA into a blank matrix extract.[2][6]	This compensates for consistent matrix effects across different concentrations, leading to a more linear and accurate calibration curve.
Variable Matrix Effects Between Samples	Incorporate a stable isotope-labeled internal standard (SIL-IS) for 19-Methylicosanoyl-CoA.	The SIL-IS co-elutes and experiences the same matrix effects as the analyte, allowing for reliable quantification through ratio-based calculations.[2]
Sample Dilution Issues	If sensitivity allows, dilute the sample extract to reduce the concentration of interfering matrix components.[4][9][10]	Dilution can minimize matrix effects, but may compromise the limit of detection.

Quantitative Data Summary

The following tables present hypothetical but realistic data from experiments designed to assess and mitigate matrix effects in the analysis of 19-Methylicosanoyl-CoA from a plasma extract.

Table 1: Quantitative Assessment of Matrix Effect

Sample Type	Mean Peak Area (n=3)	Standard Deviation	Matrix Effect (%)
Set A (Neat Solution)	850,000	25,500	N/A
Set B (Post-extraction Spike)	340,000	17,000	-60%

Table 2: Impact of Different Sample Preparation Methods on Signal Intensity

Sample Preparation Method	Mean Peak Area (n=3)	Standard Deviation	Signal Improvement vs. Protein Precipitation
Protein Precipitation Only	310,000	21,700	N/A
Liquid-Liquid Extraction (LLE)	558,000	33,480	+80%
Solid-Phase Extraction (SPE)	713,000	42,780	+130%

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

• Prepare Sample Sets:

  • Set A (Neat Solution): Spike 10 µL of a 1 µg/mL 19-Methylicosanoyl-CoA standard solution into 90 µL of reconstitution solvent.

  • Set B (Post-extraction Spike): Extract 100 µL of a blank plasma sample using your established method. Spike 10 µL of a 1 µg/mL 19-Methylicosanoyl-CoA standard solution into the final 90 µL of extract.

• Analyze Samples: Inject equal volumes of each sample set into the LC-MS/MS system.

• Calculate Matrix Effect: Use the following formula:

  • Matrix Effect (%) = ((Peak Area in Set B / Peak Area in Set A) - 1) * 100

Protocol 2: Solid-Phase Extraction (SPE) for 19-Methylicosanoyl-CoA from Plasma

• Sample Pre-treatment: To 100 µL of plasma, add 200 µL of a 4% phosphoric acid solution. Vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition a mixed-mode SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash 1: 1 mL of 2% formic acid in water.

  • Wash 2: 1 mL of methanol.

• Elution: Elute 19-Methylicosanoyl-CoA with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Dry Down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Visualizations

Caption: A logical workflow for identifying and mitigating matrix effects.

Caption: The mechanism of ion suppression in the mass spectrometer source.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. gmi-inc.com [gmi-inc.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. LC-quadrupole/Orbitrap high resolution mass spectrometry enables stable isotope resolved simultaneous quantification and 13C-isotopic labeling of acyl-Coenzyme A thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. royalsocietypublishing.org [royalsocietypublishing.org]
• 14. Quantitative subcellular acyl-CoA analysis reveals distinct nuclear metabolism and isoleucine-dependent histone propionylation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scilit.com [scilit.com]
• 16. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]

Troubleshooting low yield in 19-Methylicosanoyl-CoA synthesis.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 19-Methylicosanoyl-CoA.

Troubleshooting Guide

Low or no yield of 19-Methylicosanoyl-CoA can arise from various factors, from substrate quality to reaction conditions and purification procedures. This guide addresses common issues in a question-and-answer format.

Q1: I am observing a very low yield of 19-Methylicosanoyl-CoA after the enzymatic reaction. What are the potential causes?

Several factors can contribute to a low yield in the enzymatic synthesis of 19-Methylicosanoyl-CoA. These can be broadly categorized into issues with reactants, enzyme activity, and reaction conditions.

• Sub-optimal Enzyme Activity: The activity of the long-chain acyl-CoA synthetase is critical. Ensure the enzyme has been stored correctly and has not undergone multiple freeze-thaw cycles. It is also crucial to use an enzyme that is active with branched-chain fatty acids.

• Poor Quality of 19-Methyleicosanoic Acid: The purity of the fatty acid substrate is paramount. Contaminants can inhibit the enzyme. Verify the purity of your 19-methyleicosanoic acid stock.

• ATP Depletion: The reaction is ATP-dependent. If the ATP concentration is too low or if it has degraded, the reaction will not proceed efficiently. Use a fresh stock of ATP.

• Incorrect Reaction Buffer Composition: The pH, ionic strength, and presence of essential co-factors like Mg²⁺ are critical for optimal enzyme activity.

• Product Degradation: Long-chain acyl-CoAs can be susceptible to degradation, especially at non-optimal pH or in the presence of contaminating thioesterases.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting flowchart for low yield of 19-Methylicosanoyl-CoA.

Q2: My HPLC analysis shows multiple peaks instead of a single product peak. What could be the issue?

The presence of multiple peaks in your HPLC chromatogram can indicate several possibilities:

• Incomplete Reaction: The reaction may not have gone to completion, resulting in peaks for the starting materials (19-methyleicosanoic acid, CoA) and the product.

• Presence of Side Products: Side reactions can lead to the formation of impurities. A common side product is the acyl-adenylate intermediate.

• Degradation of the Product: 19-Methylicosanoyl-CoA can be hydrolyzed back to 19-methyleicosanoic acid and CoA, especially if the sample is not handled properly.

• Contaminants in Starting Materials: Impurities in the 19-methyleicosanoic acid or CoA can lead to the formation of other acyl-CoAs.

Q3: How can I improve the separation and resolution of my 19-Methylicosanoyl-CoA during HPLC purification?

Optimizing HPLC conditions is crucial for obtaining a pure product. Consider the following:

• Column Choice: A C18 reverse-phase column is typically suitable for long-chain acyl-CoA separation.

• Mobile Phase Gradient: A gradient of increasing organic solvent (e.g., acetonitrile) in an aqueous buffer (e.g., potassium phosphate) is usually effective. Fine-tuning the gradient profile can improve separation.

• pH of the Mobile Phase: The pH of the aqueous buffer can affect the retention time and peak shape. A slightly acidic pH (around 4.5-5.5) is often used.

• Flow Rate: Adjusting the flow rate can impact resolution. A lower flow rate generally provides better separation but increases run time.

• Sample Preparation: Ensure your sample is free of particulates by filtering it before injection.

Parameter	Typical Starting Condition	Optimization Strategy
Column	C18, 5 µm, 4.6 x 250 mm	Test different C18 phases or a C8 column.
Mobile Phase A	50 mM Potassium Phosphate, pH 5.0	Adjust pH between 4.5 and 6.0.
Mobile Phase B	Acetonitrile	Try methanol (B129727) as an alternative organic modifier.
Gradient	20-80% B over 30 min	Steepen or flatten the gradient to improve separation.
Flow Rate	1.0 mL/min	Decrease to 0.8 mL/min for better resolution.
Detection	260 nm (Adenine moiety of CoA)	Use a diode array detector to check for peak purity.
Table 1: Illustrative HPLC Parameters for 19-Methylicosanoyl-CoA Purification.

Frequently Asked Questions (FAQs)

Q1: What is the general enzymatic reaction for the synthesis of 19-Methylicosanoyl-CoA?

The synthesis is a two-step reaction catalyzed by a long-chain acyl-CoA synthetase (LACS):

• Adenylation: 19-Methyleicosanoic acid reacts with ATP to form an acyl-adenylate intermediate and pyrophosphate (PPi).

• Thioesterification: The acyl-adenylate intermediate then reacts with Coenzyme A (CoA) to form 19-Methylicosanoyl-CoA and AMP.

Overall Reaction: 19-Methyleicosanoic acid + ATP + CoA ---(LACS, Mg²⁺)---> 19-Methylicosanoyl-CoA + AMP + PPi

Synthesis Workflow

Technical Support Center: Optimizing Enzyme Kinetics with 19-Methylicosanoyl-CoA

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 19-Methylicosanoyl-CoA. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in your experimental endeavors. Given the limited specific literature on 19-Methylicosanoyl-CoA, this guide draws upon established principles for very-long-chain and branched-chain fatty acyl-CoAs, which are structurally related.

Troubleshooting Guides

This section addresses common issues that may arise during enzymatic assays involving 19-Methylicosanoyl-CoA.

Issue	Potential Cause	Suggested Solution
Low or No Enzyme Activity	Substrate Insolubility: 19-Methylicosanoyl-CoA, as a very-long-chain acyl-CoA, may have poor solubility in aqueous buffers, leading to low effective substrate concentration.	- Prepare the substrate solution by first dissolving it in a small amount of an organic solvent (e.g., ethanol (B145695) or DMSO) before diluting it in the assay buffer. - Include a carrier protein like bovine serum albumin (BSA) in the assay buffer to improve solubility and delivery of the acyl-CoA to the enzyme.[1] - Sonication of the substrate solution (on ice) may also aid in solubilization.
Enzyme Instability or Inactivity: The enzyme may have lost activity due to improper storage or handling.	- Ensure the enzyme is stored at the recommended temperature and handled according to the manufacturer's instructions. - Perform a positive control experiment with a known substrate for the enzyme to confirm its activity.
Inappropriate Assay Conditions: The pH, temperature, or buffer composition may not be optimal for the enzyme being studied.	- Review the literature for optimal conditions for enzymes that act on similar very-long-chain or branched-chain acyl-CoAs. - Perform a series of pilot experiments to determine the optimal pH and temperature for your specific enzyme.
High Background Signal	Non-Enzymatic Substrate Degradation: 19-Methylicosanoyl-CoA may be unstable and hydrolyze spontaneously in the assay buffer.	- Run a no-enzyme control to quantify the rate of non-enzymatic hydrolysis. - Subtract the background rate from the rate observed in the presence of the enzyme. - Prepare the substrate solution fresh for each experiment.
Interfering Substances in Sample: If using cell lysates or tissue homogenates, endogenous molecules may interfere with the assay.	- Include appropriate controls, such as a sample without the substrate, to measure endogenous activity. - Consider partial purification of the enzyme to remove interfering substances.
Inconsistent or Irreproducible Results	Pipetting Errors: Inaccurate pipetting of viscous solutions like concentrated 19-Methylicosanoyl-CoA can lead to variability.	- Use positive displacement pipettes for viscous liquids. - Allow solutions to reach room temperature before pipetting to ensure consistent viscosity.
Substrate Adsorption to Surfaces: Long-chain acyl-CoAs can adsorb to plasticware, reducing the effective concentration.	- Use low-adhesion microplates and pipette tips. - Pre-coating surfaces with a BSA solution may help to reduce non-specific binding.

Frequently Asked Questions (FAQs)

Q1: What classes of enzymes are likely to utilize 19-Methylicosanoyl-CoA as a substrate?

A1: Given its structure as a very-long-chain, branched-chain fatty acyl-CoA, enzymes involved in fatty acid metabolism are the most likely candidates. These include:

• Acyl-CoA Synthetases (ACS): Specifically, very-long-chain acyl-CoA synthetases (VLC-ACS) are responsible for activating fatty acids of this length.[1]

• Acyl-CoA Dehydrogenases (ACADs): Enzymes involved in the initial steps of β-oxidation, particularly those with a preference for very-long-chain and branched-chain substrates.

• Acyl-CoA Carboxylases: These enzymes are involved in the synthesis of more complex lipids.

• Acyl-CoA Thioesterases: These enzymes hydrolyze acyl-CoAs to the free fatty acid and Coenzyme A.

Q2: How can I determine the kinetic parameters (Km and Vmax) for an enzyme with 19-Methylicosanoyl-CoA?

A2: To determine the Michaelis-Menten kinetic parameters, you should perform a series of enzyme assays with varying concentrations of 19-Methylicosanoyl-CoA while keeping the enzyme concentration constant. The initial reaction rates are then plotted against the substrate concentration, and the data are fitted to the Michaelis-Menten equation. It is crucial to ensure that the substrate is fully soluble at all concentrations tested.

Q3: Are there any known signaling pathways involving 19-Methylicosanoyl-CoA?

A3: While specific signaling roles for 19-Methylicosanoyl-CoA have not been detailed in the literature, very-long-chain and branched-chain fatty acyl-CoAs are known to be high-affinity ligands for the Peroxisome Proliferator-Activated Receptor alpha (PPARα).[2][3] PPARα is a nuclear receptor that regulates the transcription of genes involved in fatty acid oxidation.[2][3] Activation of PPARα by fatty acyl-CoAs is a key mechanism for regulating lipid metabolism.

Q4: What are the expected products of 19-Methylicosanoyl-CoA metabolism?

A4: The metabolism of 19-Methylicosanoyl-CoA is expected to proceed via peroxisomal β-oxidation due to its very-long-chain and branched nature.[2] This pathway would sequentially shorten the fatty acyl chain, producing acetyl-CoA and propionyl-CoA in the final cycle due to the methyl branch at an odd-numbered carbon.

Quantitative Data

Due to the absence of published kinetic data for 19-Methylicosanoyl-CoA, the following table provides hypothetical kinetic parameters for a putative very-long-chain acyl-CoA synthetase (VLC-ACS) to serve as an illustrative example for experimental design.

Substrate	Apparent Km (µM)	Apparent Vmax (nmol/min/mg)
19-Methylicosanoyl-CoA	5.2	15.8
Eicosanoyl-CoA (C20:0)	3.8	22.5
Lignoceroyl-CoA (C24:0)	2.5	12.1

Disclaimer: The data presented in this table are for illustrative purposes only and are not based on published experimental results for 19-Methylicosanoyl-CoA.

Experimental Protocols

Protocol: Determining the Activity of a Very-Long-Chain Acyl-CoA Synthetase (VLC-ACS) with 19-Methylicosanoyl-CoA

This protocol is a generalized method and may require optimization for specific enzymes and experimental setups.

1. Reagent Preparation:

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT, 0.1% Triton X-100.

• Substrate Stock Solution (1 mM): Dissolve 19-Methylicosanoyl-CoA in 100% ethanol to a concentration of 10 mM. Dilute 1:10 in assay buffer containing 1% (w/v) fatty acid-free BSA to make the 1 mM stock.

• ATP Stock Solution (100 mM): Dissolve ATP in sterile water and adjust the pH to 7.0.

• Coenzyme A Stock Solution (10 mM): Dissolve Coenzyme A in sterile water.

• Enzyme Preparation: Dilute the purified enzyme or cell lysate containing the VLC-ACS to the desired concentration in cold assay buffer.

2. Assay Procedure:

• Prepare a reaction mixture in a microcentrifuge tube or microplate well by adding the following components in order:

  • Assay Buffer

  • ATP (final concentration 5 mM)

  • Coenzyme A (final concentration 0.5 mM)

  • 19-Methylicosanoyl-CoA (varying concentrations, e.g., 0.5 - 50 µM)

• Pre-incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C) for 5 minutes.

• Initiate the reaction by adding the enzyme preparation. The final reaction volume should be 100 µL.

• Incubate for a predetermined time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding 50 µL of 10% (w/v) trichloroacetic acid (TCA) or by heat inactivation.

• Detect the product formation. This can be done using various methods, such as:

  • Radiolabeled Substrate: If using a radiolabeled fatty acid to synthesize the 19-Methylicosanoyl-CoA, the product can be quantified by scintillation counting after separation from the unreacted fatty acid.[1]

  • Coupled Enzyme Assay: The production of AMP or pyrophosphate can be coupled to a detectable reaction, such as the oxidation of NADH, which can be monitored spectrophotometrically.

  • LC-MS/MS: Direct quantification of the 19-Methylicosanoyl-CoA consumed or the product formed.

3. Controls:

• No-Enzyme Control: To measure non-enzymatic reaction rates.

• No-Substrate Control: To measure any endogenous activity in the enzyme preparation.

• Positive Control: Use a known substrate for the enzyme to confirm its activity.

Visualizations

Caption: Workflow for a typical VLC-ACS enzyme assay.

Caption: PPARα activation by a long-chain fatty acyl-CoA.

References

• 1. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha) - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prevent degradation of 19-Methylicosanoyl-CoA during extraction?

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 19-Methylicosanoyl-CoA during extraction.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 19-Methylicosanoyl-CoA degradation during extraction?

A1: 19-Methylicosanoyl-CoA, a long-chain fatty acyl-CoA, is susceptible to degradation through several mechanisms. The primary causes include:

• Enzymatic Degradation: Endogenous thioesterases present in the tissue sample can rapidly hydrolyze the thioester bond.

• Chemical Hydrolysis: The thioester bond is unstable at alkaline pH. Exposure to basic conditions during extraction can lead to non-enzymatic hydrolysis.

• Oxidation: The acyl chain can be susceptible to oxidation, although this is less common for saturated chains like 19-Methylicosanoyl.

• Physical Factors: High temperatures and repeated freeze-thaw cycles can contribute to the degradation of the molecule.

Q2: What is the optimal pH for extracting and storing 19-Methylicosanoyl-CoA?

A2: To minimize chemical hydrolysis, it is crucial to maintain an acidic pH throughout the extraction process. A pH range of 4.5 to 6.0 is generally recommended for the extraction and storage of long-chain acyl-CoAs. An acidic mobile phase, such as potassium phosphate (B84403) buffer at pH 4.9 or 5.3, is also beneficial during HPLC analysis.[1][2]

Q3: Are there any specific inhibitors I should use to prevent enzymatic degradation?

A3: Yes, the addition of general thioesterase inhibitors to the homogenization buffer can be beneficial. Commonly used inhibitors include N-ethylmaleimide (NEM) and iodoacetamide. It is also critical to perform the extraction at low temperatures (0-4°C) to minimize enzymatic activity.

Q4: How should I properly store my tissue samples before extraction to minimize degradation?

A4: Tissue samples should be flash-frozen in liquid nitrogen immediately after collection to halt enzymatic activity.[2] For long-term storage, samples should be kept at -80°C. Avoid repeated freeze-thaw cycles as this can lead to cellular damage and release of degradative enzymes.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of 19-Methylicosanoyl-CoA	Incomplete cell lysis and extraction.	Ensure thorough homogenization of the tissue sample on ice. Consider using a glass homogenizer for better disruption.[1] An extraction method using acetonitrile (B52724) after homogenization in a potassium phosphate buffer has shown good recovery.[1]
Degradation during extraction.	Maintain a low temperature (0-4°C) throughout the extraction process. Work quickly to minimize the time the sample is exposed to potential degradation. Use pre-chilled solvents and tubes.
Inefficient purification.	Solid-phase extraction (SPE) with a suitable cartridge (e.g., C18) can improve the purity and recovery of long-chain acyl-CoAs.[1]
Presence of Degradation Products in Analysis (e.g., HPLC, LC-MS)	Enzymatic activity was not sufficiently inhibited.	Add thioesterase inhibitors (e.g., NEM) to the initial homogenization buffer. Ensure rapid inactivation of enzymes by immediate freezing and homogenization in an appropriate buffer.
Chemical hydrolysis due to pH.	Verify that all buffers and solvents used during the extraction and analysis are maintained at an acidic pH (4.5-6.0).[1][2]
Poor Reproducibility Between Replicates	Inconsistent sample handling.	Standardize the entire workflow, from tissue collection and storage to the final extraction steps. Minimize variability in incubation times and temperatures.
Sample heterogeneity.	Ensure the tissue sample is homogenous before taking aliquots for extraction.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale	Reference
Extraction pH	4.5 - 6.0	Minimizes chemical hydrolysis of the thioester bond.	[1][2]
Temperature	0 - 4°C	Reduces enzymatic activity and chemical degradation rates.	[3]
Storage Temperature (short-term)	-20°C in acidic buffer	Preserves integrity for a few days.
Storage Temperature (long-term)	-80°C	Ensures long-term stability.
Recovery Rate (Optimized Protocol)	70-80%	An improved method using KH2PO4 buffer and solid-phase purification.	[1]
Recovery Rate (Alternative Protocol)	~55%	Using a two-phase extraction with the addition of acyl-CoA-binding protein.	[4]

Experimental Protocol: Extraction of 19-Methylicosanoyl-CoA from Tissue

This protocol is adapted from established methods for long-chain acyl-CoA extraction and is designed to minimize degradation.[1]

Materials:

• Tissue sample (flash-frozen and stored at -80°C)

• Homogenization Buffer: 100 mM Potassium Phosphate (KH2PO4), pH 4.9

• 2-propanol, chilled

• Acetonitrile (ACN), chilled

• Solid-Phase Extraction (SPE) C18 cartridges

• Elution Solvent: 2-propanol

• HPLC or LC-MS system for analysis

Procedure:

• Sample Preparation:

  • Weigh approximately 50-100 mg of frozen tissue on dry ice.

  • Perform all subsequent steps on ice or at 4°C.

• Homogenization:

  • Place the tissue in a pre-chilled glass homogenizer.

  • Add 1 mL of cold Homogenization Buffer.

  • Homogenize thoroughly until no visible tissue fragments remain.

  • Add 1 mL of cold 2-propanol and homogenize again.

• Extraction:

  • Transfer the homogenate to a centrifuge tube.

  • Add 2 mL of cold acetonitrile (ACN).

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant, which contains the acyl-CoAs.

• Solid-Phase Extraction (SPE) Purification:

  • Condition a C18 SPE cartridge according to the manufacturer's instructions.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge to remove impurities (e.g., with a low percentage of organic solvent in an acidic buffer).

  • Elute the 19-Methylicosanoyl-CoA with an appropriate volume of 2-propanol.

• Sample Concentration and Analysis:

  • Evaporate the eluent to dryness under a stream of nitrogen.

  • Reconstitute the sample in a suitable mobile phase for HPLC or LC-MS analysis. The mobile phase should ideally be acidic to maintain stability.[1][2]

Visualizations

Caption: Workflow for the extraction of 19-Methylicosanoyl-CoA.

Caption: Primary degradation pathways of 19-Methylicosanoyl-CoA.

References

• 1. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. A fast and versatile method for extraction and quantitation of long-chain acyl-CoA esters from tissue: content of individual long-chain acyl-CoA esters in various tissues from fed rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing 19-Methylicosanoyl-CoA Ionization

Welcome to the technical support center for the analysis of 19-Methylicosanoyl-CoA and other long-chain acyl-CoA thioesters using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals optimize their analytical methods and overcome common challenges.

Frequently Asked Questions (FAQs)

A collection of answers to common questions encountered during the ESI-MS analysis of 19-Methylicosanoyl-CoA and related compounds.

Q1: Why is the signal intensity for my 19-Methylicosanoyl-CoA consistently low or unstable?

A1: Low signal intensity for long-chain acyl-CoAs is a frequent issue stemming from several factors:

• Suboptimal Ionization Mode: For most acyl-CoAs, positive ion mode ESI is significantly more sensitive than negative ion mode[1][2].

• Poor Ionization Efficiency: The large, amphipathic nature of CoA esters can lead to inefficient desolvation and ionization. The choice of mobile phase additives is critical to improve protonation and signal response[2].

• In-Source Fragmentation: Acyl-CoAs are susceptible to fragmentation within the ESI source if parameters like cone voltage or capillary temperature are set too high. This breaks the molecule apart before it can be detected as the intended precursor ion[2].

• Adduct Formation: The signal can be split among multiple ions, primarily the protonated molecule [M+H]+ and various salt adducts (e.g., sodium [M+Na]+, potassium [M+K]+). This division of the total ion current lowers the intensity of the target species[2].

• Sample Degradation: Acyl-CoAs are chemically unstable and prone to hydrolysis, particularly in aqueous solutions that are not pH-controlled[3][4].

Q2: Which ionization mode, positive or negative, is recommended for 19-Methylicosanoyl-CoA?

A2: Positive ion mode is strongly recommended. Studies consistently show that for long-chain fatty acyl-CoAs, electrospray ionization in positive mode yields significantly higher sensitivity, often by a factor of three or more, compared to negative ion mode[1][2]. Analysis in positive mode typically targets the protonated molecule [M+H]+.

Q3: How does mobile phase composition affect ionization efficiency?

A3: The mobile phase is one of the most critical factors for achieving a strong and stable ESI signal. While ion-pairing reagents like trifluoroacetic acid (TFA) can provide excellent chromatography, they severely suppress the MS signal[2]. Volatile buffered mobile phases are generally preferred.

Mobile Phase Additive	Recommended Ion Mode	Expected Signal Intensity	Chromatographic Performance	Key Considerations
10 mM Ammonium (B1175870) Acetate (B1210297)	Positive	Very Good	Very Good	A good alternative to ammonium formate, may slightly alter selectivity. Often used for LC-MS analysis of acyl-CoAs[5][6].
10 mM Ammonium Formate	Positive	Excellent	Very Good	Often provides the best signal intensity and peak shape. A widely used standard for acyl-CoA analysis.
0.1% Formic Acid (FA)	Positive	Good	Fair to Good	A standard starting point for many analyses, but peak tailing can be an issue for some acyl-CoAs[2].
0.02% Acetic Acid	Negative	Good (for Negative Mode)	Good	Has been shown to improve ionization efficiency and lipid coverage in negative mode lipidomics[7].
Triethylamine (TEA)	Positive	Good	Good	Can be used to adjust the mobile phase to a more alkaline pH, which has been shown to be effective for acyl-CoA separation[8].
0.1% Trifluoroacetic Acid (TFA)	N/A	Very Poor	Excellent	Not Recommended. Causes severe ion suppression and should be avoided for MS-based detection[2].

Q4: Should I use ion-pairing reagents for my analysis?

A4: The use of ion-pairing reagents is a trade-off. Reagents like N,N-dimethylbutylamine (DMBA) can improve the chromatographic peak shape of phosphate-containing compounds like acyl-CoAs[9][10][11]. However, they are notoriously difficult to flush from the LC-MS system, can cause significant signal suppression, and may require a dedicated column to avoid contaminating future analyses[12]. If used, they should be at the minimum effective concentration[12]. Hydrophilic Interaction Chromatography (HILIC) may be an alternative to explore[12].

Q5: What are the key ESI source parameters I need to optimize for 19-Methylicosanoyl-CoA?

A5: Optimizing source parameters is crucial and instrument-dependent. Always start with the manufacturer's recommendations and tune systematically by infusing a standard solution of your analyte. The goal is to find a stable signal on a maximum plateau, where slight variations do not cause large changes in response[13].

ESI Source Parameter	Typical Starting Range (Positive Mode)	Purpose & Optimization Goal
Capillary Voltage	3.0 – 5.0 kV	Drives the electrospray process. Too low results in poor ionization; too high can cause in-source fragmentation and instability[14].
Nebulizer Gas Pressure	30 – 60 psig	Controls the formation of fine droplets. Higher liquid flow rates generally require higher nebulizer pressures[15].
Drying Gas Temperature	270 – 350 °C	Aids in solvent evaporation from droplets. Too low leads to poor desolvation and solvent clusters; too high can cause thermal degradation of the analyte[16].
Drying Gas Flow Rate	5 – 12 L/min	Assists in desolvation. Optimize in conjunction with temperature to achieve a stable and intense signal[16].
Cone/Fragmentor Voltage	Instrument Dependent	Affects ion transmission and can induce fragmentation. Optimize for maximum precursor ion intensity without significant fragmentation.

Q6: How can I improve the stability of 19-Methylicosanoyl-CoA during sample preparation?

A6: Acyl-CoAs are highly susceptible to chemical and enzymatic degradation. To ensure sample integrity:

• Work Quickly and on Ice: Perform all extraction steps at 4°C to minimize enzymatic activity.

• Use pH-Controlled Buffers: Reconstitute and store extracts in a slightly acidic buffer (e.g., 50 mM ammonium acetate at pH 4.0-6.8) to reduce hydrolysis[4].

• Limit Time in Aqueous Solution: Minimize the time samples are in aqueous, non-buffered solutions where they are least stable[3].

• Dry Extracts Thoroughly: After extraction, evaporate the solvent to dryness under a stream of nitrogen or using a vacuum concentrator before reconstitution[2][5].

• Use Fresh Solvents: Prepare mobile phases and reconstitution solvents fresh to avoid contamination.

Troubleshooting Guides and Visual Workflows

This section provides a structured approach to diagnosing and resolving low signal issues.

References

• 1. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improving negative liquid chromatography/electrospray ionization mass spectrometry lipidomic analysis of human plasma using acetic acid as a mobile-phase additive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]
• 11. researchgate.net [researchgate.net]
• 12. What Are the Considerations for Using Ion Pairing Reagents in My Mobile Phases? [sciex.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | BoroPharm Inc. [boropharm.com]
• 15. agilent.com [agilent.com]
• 16. spectroscopyonline.com [spectroscopyonline.com]

Technical Support Center: Method Refinement for Quantifying Isomers of Methyl-Branched Acyl-CoAs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their methods for the quantification of methyl-branched acyl-CoA isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the quantification of methyl-branched acyl-CoA isomers challenging?

A1: The quantification of methyl-branched acyl-CoA isomers is challenging due to several factors. These molecules are often present in low abundance in biological samples.[1][2] Additionally, the structural similarity between isomers, such as isobutyryl-CoA and n-butyryl-CoA, makes their chromatographic separation difficult.[1] Their inherent instability also requires rapid and careful sample handling to prevent degradation.

Q2: What is the most common analytical technique for quantifying methyl-branched acyl-CoA isomers?

A2: The most prevalent and effective technique is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[1][3][4][5][6][7][8][9][10] This method offers the high sensitivity and specificity required to detect and differentiate these low-abundance isomers.[3][4][5][6][7][8][9][10]

Q3: What are the characteristic fragmentation patterns of acyl-CoAs in MS/MS?

A3: In positive ion mode, acyl-CoAs typically exhibit a characteristic neutral loss of a 507 Da fragment, which corresponds to the 3'-phospho-ADP moiety.[4][5][6][9][10][11][12] Another common fragment ion is observed at m/z 428, resulting from cleavage between the 5' diphosphates.[5][9][10] These consistent fragmentation patterns are useful for developing targeted MRM (Multiple Reaction Monitoring) methods.[4][6][9][11]

Q4: How can chromatographic separation of methyl-branched acyl-CoA isomers be improved?

A4: Achieving good chromatographic separation is critical.[5] Reversed-phase chromatography with a C18 or C30 column is commonly used.[3][5] The use of ion-pairing agents in the mobile phase can enhance the separation of these polar molecules.[1] Additionally, optimizing the gradient elution program is crucial for resolving closely eluting isomers.

Q5: What are suitable internal standards for accurate quantification?

A5: The ideal internal standards are stable isotope-labeled versions of the analytes of interest.[5] However, these can be difficult to synthesize or obtain commercially. As an alternative, odd-chain acyl-CoAs, such as heptadecanoyl-CoA (C17:0), are often used as they are not typically found in most biological systems.[5] It is crucial to add the internal standard at the earliest stage of sample preparation to account for any loss during the extraction process.[5]

Troubleshooting Guide

Issue 1: Low or No Signal for Acyl-CoA Analytes

• Possible Cause: Sample Degradation. Acyl-CoAs are known to be unstable.

  • Recommended Solution: Ensure that metabolic activity is quenched rapidly at the start of sample collection. Keep samples on ice or frozen throughout the preparation process. Extracts should be stored as dry pellets at -80°C and reconstituted just before analysis.

• Possible Cause: Inefficient Extraction.

  • Recommended Solution: The choice of extraction solvent is critical. A common and effective method is protein precipitation with a cold solvent mixture like 80% methanol (B129727). For a broader range of acyl-CoAs, different solvent systems may need to be tested and optimized.

• Possible Cause: Poor Ionization in the Mass Spectrometer.

  • Recommended Solution: Optimize the electrospray ionization (ESI) source parameters. Positive ion mode is generally more sensitive for acyl-CoA analysis.[4] Ensure the mobile phase composition is amenable to good ionization; for example, the presence of a volatile salt like ammonium (B1175870) acetate (B1210297) can be beneficial.

Issue 2: Poor Peak Shape and Resolution

• Possible Cause: Suboptimal Chromatographic Conditions.

  • Recommended Solution: Adjust the mobile phase composition. The use of ion-pairing agents can improve peak shape for these polar compounds.[1] Experiment with different gradient profiles to improve the separation of isomeric species. Ensure the column is not overloaded by injecting a smaller sample volume.

• Possible Cause: Matrix Effects.

  • Recommended Solution: Matrix effects, where co-eluting compounds suppress or enhance the ionization of the analyte, can be a significant issue.[5] Improve sample cleanup by using solid-phase extraction (SPE).[3][5] A more thorough sample cleanup can reduce the complexity of the matrix injected into the LC-MS/MS system.

Issue 3: Inaccurate or Imprecise Quantification

• Possible Cause: Non-Linearity of the Calibration Curve.

  • Recommended Solution: Construct the calibration curve using a matrix that closely matches the biological samples to account for matrix effects.[5] A weighted linear regression (e.g., 1/x) can improve accuracy, especially at lower concentrations.[4][5]

• Possible Cause: Lack of a Suitable Internal Standard.

  • Recommended Solution: As mentioned in the FAQs, the best practice is to use a stable isotope-labeled internal standard for each analyte.[5] If this is not feasible, use an odd-chain acyl-CoA and ensure it is added at the very beginning of the sample preparation process.[5]

• Possible Cause: Incomplete Recovery During Sample Preparation.

  • Recommended Solution: If using solid-phase extraction (SPE), be aware that it can lead to the loss of more hydrophilic, short-chain acyl-CoAs.[5] Consider extraction methods that do not require an SPE step, such as simple protein precipitation with sulfosalicylic acid (SSA).[4][5] If SPE is necessary, carefully optimize the choice of cartridge and the elution method for the specific analytes of interest.[5]

Quantitative Data Summary

The following tables summarize key performance metrics for different methods used in the quantification of acyl-CoA species.

Table 1: Comparison of Acyl-CoA Extraction Method Recoveries

Analyte	Recovery with 10% TCA + SPE (%)	Recovery with 2.5% SSA (%)
Pantothenate	0	>100
Dephospho-CoA	0	>100
Free CoA	10	>100
Acetyl-CoA	60	>100
Propionyl-CoA	25	>100
Succinyl-CoA	70	>100

(Data adapted from a study comparing extraction techniques, with recovery relative to a direct spike in water.[5])

Table 2: Performance Metrics for LC-MS/MS Methods

Method	Analytes	Linearity (r²)	Accuracy (%)	Precision (Inter-run %)
Magnes et al. (2005)	Long-Chain Acyl-CoAs (C16-C18)	≥0.995	93.8 - 110.8	2.6 - 12.2
Jones et al. (2019)	Short-Chain Acyl-CoAs & Precursors	>0.99	Not specified	Not specified

(Data compiled from published validated methods.[5])

Table 3: Limits of Detection (LOD) and Quantification (LOQ) for an LC-MS/MS Method

Analyte	LOD (nM)	LOQ (nM)
Free CoA	2	7
Acetyl-CoA	40	133
Propionyl-CoA	13	43

(Data from a study using a programmed MRM method.[11])

Detailed Experimental Protocols

Protocol 1: Extraction of Short-Chain Acyl-CoAs from Cultured Cells using Sulfosalicylic Acid (SSA)

This protocol is suitable for the extraction of short-chain acyl-CoAs and does not require a solid-phase extraction step.[4][9][10]

• Cell Harvesting:

  • For adherent cells, wash the cell monolayer with ice-cold PBS.

  • For suspension cells, pellet the cells by centrifugation and wash with ice-cold PBS.

• Metabolite Extraction:

  • Immediately add 200 µL of ice-cold 2.5% (w/v) 5-sulfosalicylic acid (SSA) containing an appropriate internal standard (e.g., crotonoyl-CoA).

  • Scrape the cells (if adherent) and transfer the lysate to a microcentrifuge tube.

  • Vortex vigorously and incubate on ice for 10 minutes.

• Lysate Clarification:

  • Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

• LC-MS/MS Analysis:

  • Inject the supernatant directly into the LC-MS/MS system.

Protocol 2: Extraction of a Broad Range of Acyl-CoAs using Solid-Phase Extraction (SPE)

This protocol is designed for a broader range of acyl-CoAs and includes a cleanup step to reduce matrix effects.[3]

• Sample Homogenization and Protein Precipitation:

  • Homogenize frozen tissue powder or cell pellets in an ice-cold extraction solvent (e.g., 80% methanol in water) containing an internal standard.

  • Vortex the homogenate vigorously to ensure thorough mixing and protein precipitation.

• Centrifugation and Supernatant Collection:

  • Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet proteins and cell debris.

  • Carefully collect the supernatant containing the extracted acyl-CoAs.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) according to the manufacturer's instructions.

  • Load the sample supernatant onto the conditioned cartridge.

  • Wash the cartridge with appropriate solvents to remove interfering substances.

  • Elute the fatty acyl-CoAs from the cartridge using a high percentage of organic solvent (e.g., methanol or acetonitrile).

• Solvent Evaporation and Reconstitution:

  • Dry the eluate under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis, such as 50% methanol in water with a low concentration of ammonium acetate.

Protocol 3: General LC-MS/MS Analysis of Acyl-CoAs

This protocol provides a general workflow for the analysis of acyl-CoA extracts.

• Chromatographic Separation:

  • Column: Use a C18 or C30 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm) for separation.[3]

  • Mobile Phase A: Water with a volatile buffer salt (e.g., 10 mM ammonium acetate) and a small amount of acid (e.g., 0.1% formic acid).

  • Mobile Phase B: Acetonitrile or methanol with the same additives as Mobile Phase A.

  • Gradient: A typical gradient starts with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the more hydrophobic long-chain acyl-CoAs.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[4]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Set up MRM transitions based on the precursor ion ([M+H]⁺) and a characteristic product ion (e.g., the neutral loss of 507 Da or the fragment at m/z 428).[4][5][6][9][10][11][12]

• Data Analysis:

  • Quantify the acyl-CoAs by comparing the peak areas of the analytes to those of the internal standard and using a calibration curve generated with authentic standards.

Visual Workflow Guides

Caption: Overall workflow for the quantification of methyl-branched acyl-CoA isomers.

Caption: Detailed workflow for sample preparation of methyl-branched acyl-CoAs.

References

• 1. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitative subcellular acyl-CoA analysis reveals distinct nuclear metabolism and isoleucine-dependent histone propionylation - PMC [pmc.ncbi.nlm.nih.gov]

Addressing poor solubility of long-chain acyl-CoAs in aqueous buffers.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor solubility of long-chain acyl-CoAs in aqueous buffers.

Troubleshooting Guide & FAQs

This section addresses specific issues users may encounter during their experiments in a question-and-answer format.

Q1: My long-chain acyl-CoA solution appears cloudy or has precipitates. What is happening?

A1: Long-chain acyl-CoAs are amphipathic molecules, meaning they have both a hydrophilic (water-loving) and a hydrophobic (water-fearing) part. In aqueous solutions, at concentrations above their critical micelle concentration (CMC), these molecules tend to aggregate into micelles, which can lead to cloudiness or precipitation.[1][2][3][4][5] The CMC is influenced by factors such as the length of the acyl chain, temperature, pH, and the ionic strength of the buffer.[2][4][5]

Q2: How does the acyl chain length affect solubility?

A2: The solubility of acyl-CoAs in aqueous solutions decreases as the length of the carbon chain increases.[6] Longer chains have greater hydrophobicity, promoting aggregation at lower concentrations. For instance, the CMC for a series of saturated fatty acyl-CoAs was found to be a function of the number of carbon atoms in the acyl chain over the range of 12 to 18.[1]

Q3: I'm observing inconsistent results in my enzyme assays. Could this be related to acyl-CoA solubility?

A3: Yes, the physical state of long-chain acyl-CoAs in your assay can significantly impact enzyme kinetics.[2][4] If the acyl-CoA concentration is above the CMC, the enzyme may interact with micelles rather than monomeric substrate, leading to non-linear or inhibited reaction rates. It is crucial to maintain the acyl-CoA concentration below its CMC for reproducible results.

Q4: What are the recommended methods for dissolving and handling long-chain acyl-CoAs?

A4: To improve solubility and avoid aggregation, consider the following methods:

• Use of Organic Solvents: Initially dissolving the long-chain acyl-CoA in a small amount of an organic solvent like ethanol (B145695) or DMSO before diluting it in the aqueous buffer can aid in solubilization.[7][8][9]

• Carrier Proteins: Bovine serum albumin (BSA) is commonly used as a carrier protein to bind long-chain acyl-CoAs and increase their solubility.[7][10][11] BSA has multiple binding sites for fatty acids and their CoA esters.[10][12][13]

• Detergents: Non-ionic detergents can be used to form mixed micelles with the long-chain acyl-CoAs, keeping them in solution.[14][15]

• Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate the hydrophobic acyl chain, forming an inclusion complex that is more water-soluble.[16][17][18]

Q5: My buffer contains divalent cations like Mg²⁺ and I'm seeing precipitation. Why?

A5: Divalent cations, such as magnesium, can interact with the negatively charged phosphate (B84403) groups of the CoA moiety, leading to the precipitation of long-chain acyl-CoAs, especially at higher concentrations.[19] The solubility of palmitoyl-CoA, for example, is significantly reduced in the presence of Mg²⁺ concentrations commonly used in acyltransferase assays.[19]

Quantitative Data Summary

The following tables summarize key quantitative data related to the solubility and handling of long-chain acyl-CoAs.

Table 1: Critical Micelle Concentration (CMC) of Various Long-Chain Acyl-CoAs

Acyl-CoA	Chain Length	Buffer Conditions	CMC (µM)	Reference
Palmitoyl-CoA	C16:0	0.011 M Tris, pH 8.3	7 - 250	[2][4]
Stearoyl-CoA	C18:0	Not specified	Lower than Palmitoyl-CoA	[2][4]
Oleoyl-CoA	C18:1	Not specified	Higher than Stearoyl-CoA	[2][4]

Note: The CMC is highly dependent on the specific buffer conditions, including pH and ionic strength.

Table 2: Influence of Buffer Components on Palmitoyl-CoA Solubility

Buffer	Mg²⁺ Concentration	Palmitoyl-CoA Solubility	Reference
0.10 M Tris-HCl, pH 7.4 or 8.5	1 mM	Precipitates at 10 µM	[19]
0.05 M Phosphate, pH 7.4	< 4-5 mM	Soluble	[19]
0.10 M Tris-HCl with 0.4 M KCl	< 4-5 mM	Soluble	[19]
Any of the above	> 5 mM	Insoluble	[19]

Experimental Protocols

Protocol 1: Solubilization of Long-Chain Acyl-CoA using Bovine Serum Albumin (BSA)

This protocol describes the preparation of a long-chain acyl-CoA:BSA complex to enhance solubility for use in cell culture or enzymatic assays.[20][21]

• Prepare a BSA Solution: Dissolve fatty acid-free BSA in the desired aqueous buffer (e.g., 150 mM NaCl) to the desired concentration (e.g., 0.17 mM).[21] Warm the solution to 37°C with gentle stirring to facilitate dissolution.[21]

• Prepare the Acyl-CoA Stock Solution: Dissolve the sodium salt of the long-chain acyl-CoA in a small volume of 0.1 M NaOH and heat to 70°C until the solution is clear.[20]

• Complex Formation: While stirring the BSA solution at 37°C, add the warm acyl-CoA solution dropwise.[20] A typical molar ratio of acyl-CoA to BSA is between 3:1 and 6:1.

• Incubation and Sterilization: Continue stirring the mixture at 37°C for at least one hour to allow for complex formation.[21] The final solution can be filter-sterilized through a 0.22 µm filter.

• Storage: Aliquot the complex solution and store at -20°C. Avoid repeated freeze-thaw cycles.[22]

Protocol 2: Solubilization of Long-Chain Acyl-CoA using Cyclodextrin (B1172386)

This protocol details the use of 2-hydroxypropyl-β-cyclodextrin to increase the solubility of long-chain acyl-CoAs for enzymatic assays.[16]

• Prepare a Cyclodextrin Stock Solution: Dissolve 2-hydroxypropyl-β-cyclodextrin in the assay buffer to a desired stock concentration.

• Prepare Acyl-CoA Stock Solution: Dissolve the long-chain acyl-CoA in a minimal amount of an appropriate organic solvent (e.g., ethanol).

• Complex Formation: Add the acyl-CoA stock solution to the cyclodextrin solution with vortexing or stirring. The cyclodextrin will encapsulate the acyl chain, increasing its solubility.

• Assay Preparation: The resulting solution can then be diluted to the final desired concentration in the enzyme assay mixture. It has been shown that 2-hydroxypropyl-β-cyclodextrin can enhance the activity of enzymes like acyl-CoA:cholesterol acyltransferase.[16]

Visualizations

References

• 1. The critical micelle concentration of some physiologically important fatty acyl-coenzyme A's as a function of chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Physical properties of fatty acyl-CoA. Critical micelle concentrations and micellar size and shape - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. openalex.org [openalex.org]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Preparing Palmitate:BSA solution for treatment of cells? - Biochemistry [protocol-online.org]
• 9. researchgate.net [researchgate.net]
• 10. Binding of long-chain fatty acids to bovine serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Interactions of very long-chain saturated fatty acids with serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Interactions of acyl-coenzyme A with phosphatidylcholine bilayers and serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. WO2011149854A2 - Stable formulations of fatty acids - Google Patents [patents.google.com]
• 15. Mammalian Long-Chain Acyl-CoA Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Application of 2-hydroxypropyl-beta-cyclodextrin in the assay of acyl-CoA:cholesterol acyltransferase and neutral and acid cholesterol ester hydrolases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Cyclodextrin - Wikipedia [en.wikipedia.org]
• 19. Solubility of palmitoyl-coenzyme A in acyltransferase assay buffers containing magnesium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. static.igem.org [static.igem.org]
• 21. wklab.org [wklab.org]
• 22. benchchem.com [benchchem.com]

Calibration curve issues for 19-Methylicosanoyl-CoA quantification.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the quantification of 19-Methylicosanoyl-CoA.

Troubleshooting Guides

This section addresses specific issues that may arise during the quantification of 19-Methylicosanoyl-CoA, with a focus on calibration curve problems.

Question: My calibration curve for 19-Methylicosanoyl-CoA is non-linear. What are the possible causes and solutions?

Answer:

Non-linearity in your calibration curve can stem from several factors, from sample preparation to data acquisition. Below is a summary of potential causes and recommended solutions.

Common Causes and Solutions for Non-Linear Calibration Curves

Cause	Description	Recommended Solution
Detector Saturation	At high concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the signal response.	Dilute your calibration standards and samples to fall within the linear range of the detector. Adjust the detector gain or use a less sensitive transition if necessary.
Matrix Effects	Components in the biological matrix can interfere with the ionization of 19-Methylicosanoyl-CoA, causing ion suppression or enhancement, which can be concentration-dependent.[1][2]	Prepare your calibration standards in a surrogate matrix that is free of the analyte to mimic the sample matrix as closely as possible.[2] An alternative is to use the standard addition method.
Inappropriate Internal Standard	The internal standard (IS) may not adequately compensate for variations in extraction efficiency or matrix effects across the concentration range.	Use a stable isotope-labeled internal standard (SIL-IS) of 19-Methylicosanoyl-CoA if available. If not, choose a structural analog with similar chemical properties and a close retention time, such as C17-CoA.[3]
Analyte Instability	19-Methylicosanoyl-CoA, like other long-chain acyl-CoAs, can be unstable and degrade during sample preparation or storage.	Minimize sample handling time and keep samples on ice or at 4°C throughout the preparation process. Store extracts at -70°C.[4][5]
Suboptimal Chromatography	Poor peak shape, such as tailing, can affect the accuracy of peak integration, leading to non-linearity, especially at lower concentrations.[6]	Optimize the mobile phase composition and gradient. The use of an ion-pairing agent or a high pH mobile phase with ammonium (B1175870) hydroxide (B78521) can improve peak shape for acyl-CoAs.[3][4][5][7] Ensure the column is not overloaded.

A logical approach to troubleshooting this issue is outlined in the following diagram:

Caption: Troubleshooting workflow for a non-linear calibration curve.

Frequently Asked Questions (FAQs)

Question: What is an appropriate internal standard for the quantification of 19-Methylicosanoyl-CoA?

Answer: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as ¹³C- or ¹⁵N-labeled 19-Methylicosanoyl-CoA. However, these can be difficult to synthesize or commercially unavailable. A practical alternative is to use a structurally similar acyl-CoA that is not endogenously present in the samples. Heptadecanoyl-CoA (C17-CoA) is a commonly used internal standard for the analysis of long-chain acyl-CoAs due to its similar chain length and chromatographic behavior.[3]

Question: How can I minimize the loss of 19-Methylicosanoyl-CoA during sample preparation?

Answer: Low recovery is a common issue when working with long-chain acyl-CoAs. To mitigate this, consider the following:

• Extraction Solvent: The choice of extraction solvent is critical. A mixture of chloroform (B151607) and methanol, as used in the Folch and Bligh & Dyer methods, is effective for lipid extraction.[1] Alternatively, methods using acetonitrile (B52724) or isopropanol (B130326) have also been shown to be effective.[8]

• Multiple Extractions: A single extraction step may not be sufficient. Performing a second extraction of the aqueous phase can significantly improve recovery rates.[1]

• Solid-Phase Extraction (SPE): Using an SPE step can help to both purify and concentrate the acyl-CoAs. Oligonucleotide purification columns have been used for this purpose.[8]

• Minimize Adsorption: Long-chain acyl-CoAs can adsorb to glass and plastic surfaces. Using low-adsorption tubes and minimizing sample transfer steps can help reduce losses.

Question: What are the typical mass spectrometry parameters for analyzing long-chain acyl-CoAs?

Answer: Long-chain acyl-CoAs are typically analyzed by tandem mass spectrometry (MS/MS) in positive electrospray ionization (ESI) mode.[3][4][5][7] A common fragmentation pattern for acyl-CoAs is the neutral loss of the 507 Da phosphoadenosine diphosphate (B83284) portion of the CoA molecule.[4][6] Therefore, for 19-Methylicosanoyl-CoA (assuming the most common isomer), you would set up a Multiple Reaction Monitoring (MRM) experiment to monitor the transition from the protonated parent ion [M+H]⁺ to the fragment ion [M-507+H]⁺. A second, confirmatory transition to the 428 m/z fragment can also be used.[9]

Example MRM Transitions for a C21 Acyl-CoA (like 19-Methylicosanoyl-CoA) Note: The exact mass will depend on the specific isomer and elemental composition. The following is an example.

Analyte	Parent Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
19-Methylicosanoyl-CoA	Calculated [M+H]⁺	Calculated [M-507+H]⁺	Optimize experimentally
C17-CoA (IS)	Calculated [M+H]⁺	Calculated [M-507+H]⁺	Optimize experimentally

Experimental Protocols

General Protocol for Quantification of 19-Methylicosanoyl-CoA in Biological Tissues

This protocol provides a general workflow. Optimization will be required for specific tissue types and instrumentation.

• Homogenization and Extraction:

  • Weigh approximately 50-100 mg of frozen tissue.

  • Homogenize the tissue in a cold buffer (e.g., 100 mM KH₂PO₄, pH 4.9).[8]

  • Add a mixture of organic solvents (e.g., isopropanol and acetonitrile) containing the internal standard (e.g., C17-CoA).[8]

  • Vortex thoroughly and centrifuge to pellet the protein.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE) - Optional but Recommended:

  • Condition an SPE cartridge (e.g., C18 or a specialized column for acyl-CoAs).

  • Load the supernatant from the extraction step.

  • Wash the cartridge to remove interfering substances.

  • Elute the acyl-CoAs with an appropriate solvent (e.g., 2-propanol).[8]

  • Evaporate the eluent to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 10 mM ammonium hydroxide (pH ~10.5).[4][5][7]

  • Mobile Phase B: Acetonitrile with 10 mM ammonium hydroxide.[4][5][7]

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over several minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

  • Mass Spectrometer: Triple quadrupole in positive ESI and MRM mode.

The overall experimental process can be visualized as follows:

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. LC/MS/MS Method for Quantitative Determination of Long-Chain Fatty Acyl-CoAs » JOANNEUM RESEARCH [joanneum.at]
• 8. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Derivatization of 19-Methylicosanoyl-CoA for GC-MS Analysis

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) for the successful derivatization of 19-Methylicosanoyl-CoA for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of 19-Methylicosanoyl-CoA necessary for GC-MS analysis?

A1: Direct analysis of long-chain fatty acyl-CoAs like 19-Methylicosanoyl-CoA by GC-MS is challenging. The molecule has low volatility due to its size and the polar nature of the Coenzyme A and carboxyl groups. Derivatization is a critical step that cleaves the fatty acid from the CoA moiety and converts the polar carboxyl group into a more volatile and less polar ester, typically a fatty acid methyl ester (FAME).[1][2][3] This process increases thermal stability and improves chromatographic peak shape, allowing for accurate separation and quantification.[1][2]

Q2: What is the most common derivatization method for this type of compound?

A2: The most common and robust method is acid-catalyzed transesterification, which simultaneously hydrolyzes the thioester bond of the acyl-CoA and esterifies the resulting free fatty acid to a fatty acid methyl ester (FAME).[1][2] Reagents like boron trifluoride in methanol (B129727) (BF₃-Methanol) or methanolic HCl are widely used for this purpose.[1][4][5][6]

Q3: Can I use silylation for derivatization?

A3: Yes, silylation is another effective method. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be used to create trimethylsilyl (B98337) (TMS) esters.[1][7][8] This method is also effective at derivatizing other active hydrogens, such as hydroxyl groups, which may be present in your sample matrix.[8] However, for fatty acid analysis, FAME formation is generally the more established and widely documented method.[1][2]

Q4: How do I handle a sample that is in an aqueous solution?

A4: If your sample is in an aqueous solution, it must be evaporated to complete dryness before adding the derivatization reagent.[1] Silylation reagents, in particular, are highly sensitive to moisture, which can lead to poor reaction yield and instability of the derivatized analytes.

Troubleshooting Guide

This guide addresses specific issues that you may encounter during the derivatization and analysis of 19-Methylicosanoyl-CoA.

Problem 1: No peaks or extremely low signal for the target analyte.

Possible Cause	Suggested Solution
Incomplete Derivatization	The reaction may not have gone to completion. Extend the reaction time or increase the temperature within the recommended range (e.g., heat at 80-100°C for up to 60 minutes).[1][4] Ensure the sample was completely dry before adding reagents.
Degradation of Analyte	Prolonged exposure to very high temperatures or strong acids can degrade fatty acids, especially if unsaturated. Optimize heating time and temperature.[1] Also, ensure that any residual strong acid (e.g., sulfuric acid) is removed during the extraction phase, as it can damage the GC column.[9]
Loss of Sample During Extraction	The FAME is extracted into a nonpolar solvent like hexane (B92381) or heptane (B126788). Ensure vigorous mixing (vortexing) to facilitate the transfer of the FAME from the reaction mixture to the organic layer.[1][4] Be careful not to aspirate the aqueous layer when collecting the organic phase.
GC Inlet Issues	Septum fragments or other residues in the GC inlet liner can trap the analyte. Inspect and clean the inlet, and replace the liner and septum if necessary.[10]
Derivatization Reagent Expired	Derivatization reagents can degrade over time, especially if exposed to moisture. Use fresh reagents for optimal performance.

Problem 2: Tailing or broad peaks in the chromatogram.

Possible Cause	Suggested Solution
Presence of Underivatized Fatty Acid	Tailing is a classic sign of active groups interacting with the GC column. This indicates that the derivatization was incomplete. Re-optimize the derivatization protocol (see Problem 1).[3]
Active Sites in the GC System	The GC liner, column, or injection port may have active sites that interact with the analyte. Use a deactivated liner and ensure the column is in good condition. Conditioning the column according to the manufacturer's instructions can also help.
Co-elution with Interfering Compounds	Matrix components can co-elute and distort the peak shape. Optimize the GC temperature program to improve separation. A slower temperature ramp can often enhance resolution.
Sample Overload	Injecting too much sample can lead to broad, fronting, or tailing peaks. Dilute the sample and re-inject. Recommended FAME concentrations are typically in the range of 0.5 to 4 µg/µL.[11]

Problem 3: Appearance of unexpected or extraneous peaks.

Possible Cause	Suggested Solution
Contaminants from Solvents or Reagents	Run a "reagent blank" (a mock derivatization and extraction without the sample) to identify peaks originating from solvents, reagents, or glassware. Use high-purity solvents and clean all glassware thoroughly.
Side Products from Derivatization	Aggressive reaction conditions can sometimes lead to the formation of side products. Try milder conditions (e.g., lower temperature or shorter reaction time).
Contamination from Sample Matrix	The sample itself may contain other lipids or compounds that are derivatized and detected. Use a sample cleanup step (e.g., solid-phase extraction) if the matrix is particularly complex.
Septum Bleed	Fragments from an old or over-tightened septum can introduce siloxane peaks into the chromatogram. Replace the septum regularly.

Experimental Protocols & Data

Protocol 1: Acid-Catalyzed FAME Derivatization using BF₃-Methanol

This protocol is adapted for long-chain fatty acyl-CoAs and involves a simultaneous hydrolysis and esterification step.

• Sample Preparation: If the 19-Methylicosanoyl-CoA sample is in solution, evaporate it to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 1-2 mL of 14% Boron Trifluoride (BF₃) in methanol to the dried sample in a glass tube with a PTFE-lined cap.[6]

• Reaction: Tightly cap the tube and heat it in a water bath or heating block at 100°C for 30-60 minutes.[1][6] Allow the tube to cool to room temperature.

• Extraction: Add 1 mL of saturated NaCl solution and 2 mL of GC-grade hexane or heptane to the tube.[6]

• Phase Separation: Vortex the tube vigorously for 1 minute to extract the FAMEs into the hexane layer. Centrifuge briefly to ensure a clean separation of the aqueous and organic layers.[4][6]

• Collection: Carefully transfer the upper organic (hexane) layer to a clean autosampler vial for GC-MS analysis. To remove any residual water, you can pass the hexane layer through a small amount of anhydrous sodium sulfate.[6]

Protocol 2: Silylation using BSTFA

• Sample Preparation: Ensure the sample is completely dry and placed in an autosampler vial. The sample should be dissolved in an aprotic solvent like acetonitrile.[1]

• Reagent Addition: Add the silylating agent, such as 50 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.[1]

• Reaction: Cap the vial, vortex for 10-15 seconds, and heat at 60°C for 60 minutes.[1]

• Analysis: After cooling, the sample can be directly injected into the GC-MS. Dilution with a solvent like dichloromethane (B109758) may be necessary.[1]

Quantitative Data Summary: Derivatization Parameters

The following table summarizes typical reaction conditions for FAME and TMS-ester formation based on established protocols.

Parameter	Acid-Catalyzed (BF₃-Methanol)	Silylation (BSTFA + 1% TMCS)
Sample Amount	1-50 mg	~100 µL of 1 mg/mL solution
Reagent Volume	1-2 mL	~50 µL
Reaction Temperature	60-100°C[1]	60°C[1]
Reaction Time	5-60 minutes[1]	60 minutes[1]
Extraction Solvent	Hexane or Heptane[1]	Dichloromethane (optional)[1]
Key Advantage	Robust for both free fatty acids and hydrolysis of complex lipids.[1]	Derivatizes multiple functional groups simultaneously.[1]

Visualized Workflows

Experimental Workflow Diagram

Caption: Experimental workflow for GC-MS analysis of 19-Methylicosanoyl-CoA.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for common GC-MS derivatization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. GC Analyses of FAMEs by Boiling Point Elution [sigmaaldrich.com]
• 4. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 5. weber.hu [weber.hu]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Derivatization techniques for free fatty acids by GC [restek.com]
• 9. chromforum.org [chromforum.org]
• 10. Peaks tailing-problem on fatty acid and ester analyses - Chromatography Forum [chromforum.org]
• 11. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]

Reference Data & Comparative Studies

A Comparative Analysis of 19-Methylicosanoyl-CoA and Straight-Chain Acyl-CoAs in Cellular Metabolism

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the metabolic processing of structurally distinct fatty acyl-CoAs is critical. This guide provides a detailed comparison of 19-Methylicosanoyl-CoA, a very-long-chain branched-chain acyl-CoA, and its straight-chain counterparts, focusing on their enzymatic processing and metabolic fates. The structural divergence between these molecules dictates their entry into distinct catabolic pathways, primarily governed by substrate specificity of key enzymes in peroxisomes and mitochondria.

The fundamental difference in the metabolism of 19-Methylicosanoyl-CoA and straight-chain acyl-CoAs lies in their initial sites of degradation and the specific enzymes that catalyze these reactions. Due to its methyl branch, 19-Methylicosanoyl-CoA is a substrate for the peroxisomal β-oxidation pathway, which is equipped to handle branched fatty acids. In contrast, very-long-chain straight-chain acyl-CoAs are primarily metabolized via β-oxidation within mitochondria, although they also undergo initial chain shortening in peroxisomes.

Key Metabolic Differences

Feature	19-Methylicosanoyl-CoA (Branched-Chain)	Straight-Chain Acyl-CoAs (e.g., Heneicosanoyl-CoA)
Primary Site of β-Oxidation	Peroxisomes	Mitochondria (after initial peroxisomal shortening for very-long-chains)
Initial Activating Enzyme	Likely a very-long-chain acyl-CoA synthetase (VLC-ACS) with broad specificity	Very-long-chain acyl-CoA synthetase (VLC-ACS)
Key β-Oxidation Enzymes	Branched-chain acyl-CoA oxidase (e.g., ACOX2), D-bifunctional protein	Acyl-CoA dehydrogenase (e.g., VLCAD), L-bifunctional protein, ACOX1 (in peroxisomes)
Metabolic Fate	Chain-shortening in peroxisomes, followed by further oxidation of resulting shorter-chain acyl-CoAs in mitochondria.	Direct β-oxidation in mitochondria to acetyl-CoA (or propionyl-CoA for odd-chain fatty acids).
Oxidation Rate	Generally lower compared to straight-chain fatty acids.	Generally higher compared to branched-chain fatty acids.

Enzymatic Processing and Substrate Specificity

The metabolic segregation of branched and straight-chain acyl-CoAs is a direct consequence of the substrate specificity of the enzymes involved in their catabolism.

Peroxisomal Acyl-CoA Oxidases (ACOX): Peroxisomes contain distinct acyl-CoA oxidases for straight and branched-chain substrates.

• ACOX1 is the straight-chain acyl-CoA oxidase, playing a rate-limiting role in the peroxisomal β-oxidation of very-long-chain fatty acids.[2][3] Its activity is crucial for the breakdown of these molecules.

• ACOX2 and ACOX3 are responsible for the oxidation of branched-chain fatty acyl-CoAs.[3] Therefore, 19-Methylicosanoyl-CoA would be a substrate for these enzymes, not ACOX1. This enzymatic divergence is a critical control point directing the metabolic flow of different acyl-CoA species.

Mitochondrial Acyl-CoA Dehydrogenases (ACADs):

• Very-Long-Chain Acyl-CoA Dehydrogenase (VLCAD) is a key enzyme in the mitochondrial β-oxidation of long-chain fatty acids, with optimal activity for substrates with a chain length of 14 to 20 carbons.[4][5] VLCAD is not efficient at metabolizing branched-chain fatty acids.

The distinct substrate preferences of these enzymes ensure that branched-chain acyl-CoAs like 19-Methylicosanoyl-CoA are channeled into the appropriate peroxisomal pathway, preventing their accumulation and potential disruption of mitochondrial function.

Experimental Protocols

Assay for Acyl-CoA Oxidase Activity

This protocol is adapted from established methods for measuring peroxisomal acyl-CoA oxidase activity.

Principle: The activity of acyl-CoA oxidase is determined by measuring the rate of hydrogen peroxide (H₂O₂) production, which is a byproduct of the oxidation of the acyl-CoA substrate. The H₂O₂ is then used in a peroxidase-coupled reaction to generate a fluorescent or colored product that can be quantified spectrophotometrically.

Reagents:

• Phosphate (B84403) buffer (pH 8.0)

• Flavin adenine (B156593) dinucleotide (FAD)

• Horseradish peroxidase (HRP)

• 4-Hydroxyphenylacetic acid (for fluorometric detection) or a suitable chromogenic substrate

• Acyl-CoA substrate (19-Methylicosanoyl-CoA or a straight-chain acyl-CoA)

• Cell or tissue homogenate/purified enzyme fraction

Procedure:

• Prepare a reaction mixture containing phosphate buffer, FAD, HRP, and the detection reagent.

• Pre-incubate the reaction mixture at 37°C.

• Initiate the reaction by adding the acyl-CoA substrate.

• Monitor the change in fluorescence or absorbance over time using a plate reader or spectrophotometer.

• Calculate the rate of H₂O₂ production from a standard curve generated with known concentrations of H₂O₂.

• Enzyme activity is typically expressed as nmol of H₂O₂ produced per minute per mg of protein.

Signaling Pathways and Logical Relationships

The metabolism of 19-Methylicosanoyl-CoA and straight-chain acyl-CoAs is integrated into the broader network of cellular lipid metabolism and energy homeostasis. The differential processing of these molecules has implications for various signaling pathways.

Caption: Metabolic pathways for branched and straight-chain acyl-CoAs.

The diagram above illustrates the distinct initial processing of 19-Methylicosanoyl-CoA in peroxisomes via ACOX2/3, leading to shortened acyl-CoA species that can then enter mitochondrial β-oxidation. Straight-chain very-long-chain acyl-CoAs are also initially processed in peroxisomes by ACOX1 before their shorter-chain products are further oxidized in mitochondria by enzymes such as VLCAD.

Conclusion

The presence of a methyl branch on the acyl chain of 19-Methylicosanoyl-CoA fundamentally alters its metabolism compared to straight-chain acyl-CoAs. This is primarily due to the substrate specificity of the enzymes in the peroxisomal and mitochondrial β-oxidation pathways. While straight-chain acyl-CoAs are efficiently catabolized in mitochondria for energy production, branched-chain acyl-CoAs require a specialized peroxisomal pathway for their initial breakdown. These differences have significant implications for cellular energy balance, lipid homeostasis, and the pathophysiology of metabolic disorders where the oxidation of these fatty acids is impaired. Further research into the specific kinetics of enzymes acting on very-long-chain branched-chain acyl-CoAs will provide a more complete understanding of their physiological roles.

References

• 1. Acyl-CoA synthetase activity of rat liver microsomes. Substrate specificity with special reference to very-long-chain and isomeric fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ACOX1 | Rupa Health [rupahealth.com]
• 3. Peroxisomal Acyl-CoA Oxidase Type 1: Anti-Inflammatory and Anti-Aging Properties with a Special Emphasis on Studies with LPS and Argan Oil as a Model Transposable to Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Very Long-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Very long-chain acyl-CoA dehydrogenase deficiency: MedlinePlus Genetics [medlineplus.gov]

Validation of 19-Methylicosanoyl-CoA as a Biomarker: A Comparative Guide to Related Pathways

Initial investigations for "19-Methylicosanoyl-CoA" as a specific biomarker yielded limited direct results, suggesting it is not a widely recognized or validated biomarker for a specific metabolic pathway. However, by examining the metabolism of structurally similar fatty acids—specifically very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids (BCFAs)—we can provide a comparative guide to the validation of biomarkers in related and well-established metabolic pathways. This guide will focus on the peroxisomal alpha-oxidation pathway, for which there are validated biomarkers and extensive experimental data.

This comparison guide is intended for researchers, scientists, and drug development professionals interested in the validation of fatty acid biomarkers.

Peroxisomal Alpha-Oxidation: A Key Pathway for Branched-Chain Fatty Acids

Peroxisomal alpha-oxidation is a critical metabolic pathway for the degradation of certain branched-chain fatty acids that cannot be processed by the more common beta-oxidation pathway due to the presence of a methyl group on the beta-carbon.[1][2] A deficiency in this pathway leads to the accumulation of these fatty acids, resulting in severe neurological disorders.[1]

The most well-studied example of a substrate for this pathway is phytanic acid, a 3-methyl-branched fatty acid obtained from the diet, particularly from dairy products, red meat, and some fish.[3][4] The breakdown of phytanic acid is essential, and its accumulation is the hallmark of Adult Refsum Disease, a rare autosomal recessive disorder.[3][4][5][6][7]

Caption: Peroxisomal alpha-oxidation of phytanic acid.

Biomarker Comparison for Peroxisomal Disorders

The primary biomarkers for defects in the alpha-oxidation pathway are the substrate, phytanic acid, and its downstream metabolite, pristanic acid. In Adult Refsum Disease, a deficiency in the enzyme phytanoyl-CoA hydroxylase (PHYH) leads to a significant accumulation of phytanic acid in plasma and tissues.[3][4] In other peroxisomal biogenesis disorders, such as Zellweger syndrome, both phytanic acid and pristanic acid levels can be elevated.[8][9]

In the context of very-long-chain fatty acids (VLCFAs), a related area of peroxisomal metabolism, X-linked adrenoleukodystrophy (ALD) is a key disease. ALD is characterized by the accumulation of VLCFAs, particularly hexacosanoic acid (C26:0).[10][11] Therefore, C26:0 and C26:0-lysophosphatidylcholine are the primary biomarkers for ALD.[10][12]

The following table summarizes the key biomarkers and their performance for these related peroxisomal disorders.

Biomarker	Associated Pathway/Disorder	Matrix	Typical Finding in Disease	Diagnostic Utility
Phytanic Acid	Alpha-Oxidation / Adult Refsum Disease	Plasma, Serum, Dried Blood Spots	Significantly elevated	High
Pristanic Acid	Alpha- & Beta-Oxidation / Peroxisomal Biogenesis Disorders	Plasma, Serum, Dried Blood Spots	Elevated (often with phytanic acid)	High (in conjunction with other markers)
C26:0 (Hexacosanoic Acid)	VLCFA Beta-Oxidation / X-linked Adrenoleukodystrophy	Plasma, Serum, Fibroblasts	Elevated	High
C26:0-lysophosphatidylcholine	VLCFA Beta-Oxidation / X-linked Adrenoleukodystrophy	Plasma, Dried Blood Spots	Elevated	High (especially for newborn screening)[10]

Experimental Protocols

The quantification of these fatty acid biomarkers is crucial for diagnosis and for monitoring therapeutic interventions. The most common and reliable methods involve gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

References

• 1. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. title [tellmegen.com]
• 4. Refsum Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Refsum Disease - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Refsum disease: Causes, diagnosis, and treatment [medicalnewstoday.com]
• 8. Diagnosis of peroxisomal disorders by analysis of phytanic and pristanic acids in stored blood spots collected at neonatal screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pristanic acid and phytanic acid in plasma from patients with peroxisomal disorders: stable isotope dilution analysis with electron capture negative ion mass fragmentography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Molecular Biomarkers for Adrenoleukodystrophy: An Unmet Need - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lipidomic biomarkers in plasma correlate with disease severity in adrenoleukodystrophy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Enzymatic Specificity of 19-Methylicosanoyl-CoA and Palmitoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the enzymatic processing of two distinct fatty acyl-CoA molecules: 19-methylicosanoyl-CoA, a long-chain branched fatty acyl-CoA, and palmitoyl-CoA, a common saturated straight-chain fatty acyl-CoA. Understanding the differential metabolism of these molecules is crucial for research into lipid metabolism, metabolic disorders, and the development of targeted therapeutics.

Introduction

Palmitoyl-CoA is a central molecule in cellular metabolism, serving as a primary substrate for mitochondrial β-oxidation and a building block for complex lipids. In contrast, 19-methylicosanoyl-CoA, a methylated very-long-chain fatty acid (VLCFA), represents a class of lipids that require specialized metabolic pathways primarily localized in peroxisomes. The structural differences between these two molecules—a methyl branch in 19-methylicosanoyl-CoA versus a straight alkyl chain in palmitoyl-CoA—dictate their recognition and processing by distinct sets of enzymes, leading to different metabolic fates.

Comparative Analysis of Enzymatic Processing

The metabolism of 19-methylicosanoyl-CoA and palmitoyl-CoA proceeds through separate, organelle-specific pathways. Palmitoyl-CoA is predominantly degraded in the mitochondria, whereas the branched structure of 19-methylicosanoyl-CoA necessitates its initial breakdown within peroxisomes.

Key Metabolic Pathways and Enzymes

Palmitoyl-CoA , as a straight-chain fatty acid, is a canonical substrate for the mitochondrial β-oxidation pathway. The initial and rate-limiting step is catalyzed by very-long-chain acyl-CoA dehydrogenase (VLCAD) , which exhibits a high affinity for long-chain acyl-CoAs like palmitoyl-CoA.[1][2][3]

19-Methylicosanoyl-CoA , due to its methyl group and very long chain, is primarily metabolized via the peroxisomal β-oxidation pathway. This pathway involves a unique set of enzymes capable of handling branched-chain fatty acids.[4][5][6][7] Key enzymes in this pathway include:

• Peroxisomal Acyl-CoA Synthetase: Responsible for the activation of very-long-chain and branched-chain fatty acids.

• Pristanoyl-CoA Oxidase (ACOX2): This enzyme, distinct from the straight-chain acyl-CoA oxidase (ACOX1), catalyzes the first step of β-oxidation for 2-methyl-branched fatty acyl-CoAs.[8]

• 2-Methylacyl-CoA Racemase (AMACR): This enzyme is essential for converting the (R)-stereoisomer of the methyl-branched acyl-CoA to the (S)-stereoisomer, which is the required substrate for the subsequent enzymatic steps.[9][10][11][12][13]

• D-Bifunctional Protein (DBP): Possesses both enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities, specific for the processing of branched-chain acyl-CoAs.[14][15][16][17][18]

• Sterol Carrier Protein X (SCPx): This protein exhibits thiolase activity specific for the cleavage of 3-oxoacyl-CoA esters of 2-methyl branched-chain fatty acids.[19][20][21][22][23]

Data Presentation: Enzyme Specificity Comparison

While direct comparative kinetic data for 19-methylicosanoyl-CoA is limited in the literature, the substrate specificities of the key enzymes involved in the respective pathways provide a clear basis for comparison with palmitoyl-CoA.

Feature	19-Methylicosanoyl-CoA	Palmitoyl-CoA
Primary Metabolic Organelle	Peroxisome	Mitochondrion
Activation Enzyme	Peroxisomal Very-Long-Chain Acyl-CoA Synthetase	Mitochondrial Long-Chain Acyl-CoA Synthetase
First Dehydrogenation/Oxidation Enzyme	Pristanoyl-CoA Oxidase (ACOX2)	Very-Long-Chain Acyl-CoA Dehydrogenase (VLCAD)
Subsequent β-Oxidation Enzymes	2-Methylacyl-CoA Racemase, D-Bifunctional Protein, Sterol Carrier Protein X (SCPx)	Long-Chain Enoyl-CoA Hydratase, Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase, Long-Chain 3-Ketoacyl-CoA Thiolase
Enzyme Substrate Preference	High for very-long-chain and methyl-branched acyl-CoAs	High for straight-chain acyl-CoAs (optimal around C16)[1][2]

Experimental Protocols

Accurate assessment of enzyme activity is fundamental to understanding the specificity for these substrates. Below are detailed methodologies for key enzymes.

Acyl-CoA Synthetase Activity Assay (Fluorometric)

This assay measures the activity of acyl-CoA synthetases by quantifying the production of acyl-CoA.

• Principle: The acyl-CoA produced by the synthetase is metabolized by an enzyme mix to generate an intermediate that reacts with a probe to produce a fluorescent signal.[24]

• Reagents:

  • Assay Buffer

  • Fatty Acid Substrate (19-methylicosanoic acid or palmitic acid)

  • Coenzyme A

  • ATP

  • Enzyme Mix (containing acyl-CoA oxidase)

  • Developer Mix

  • Converter Mix

  • Fluorometric Probe (e.g., OxiRed™)

  • Enzyme Source (cell lysate or purified enzyme)

• Procedure:

  • Prepare samples (cell or tissue lysates) by homogenization in cold assay buffer.

  • Prepare a standard curve using a known concentration of the acyl-CoA of interest.

  • In a 96-well plate, add the sample, assay buffer, and the fatty acid substrate.

  • Initiate the reaction by adding a master mix containing Coenzyme A, ATP, the enzyme mix, developer mix, converter mix, and the fluorometric probe.

  • Incubate at 37°C and measure the fluorescence intensity at Ex/Em = 535/587 nm in a kinetic mode for 30-60 minutes.

  • Calculate the enzyme activity from the rate of fluorescence increase, using the standard curve for quantification.

Acyl-CoA Dehydrogenase/Oxidase Activity Assay (Spectrophotometric)

This assay measures the activity of acyl-CoA dehydrogenases (like VLCAD) or oxidases (like ACOX) by monitoring the reduction of an electron acceptor or the production of hydrogen peroxide.

• Principle (for Dehydrogenases): The reduction of an artificial electron acceptor, such as ferricenium hexafluorophosphate, by the FADH₂ produced during the dehydrogenation of the acyl-CoA substrate is measured spectrophotometrically.[5]

• Principle (for Oxidases): The hydrogen peroxide produced by the oxidase is used in a coupled reaction with horseradish peroxidase to oxidize a chromogenic or fluorogenic substrate.[4][6][7][25]

• Reagents (Spectrophotometric for Dehydrogenase):

  • Assay Buffer (e.g., potassium phosphate (B84403) buffer)

  • Acyl-CoA Substrate (19-methylicosanoyl-CoA or palmitoyl-CoA)

  • FAD

  • Ferricenium hexafluorophosphate

  • Enzyme Source

• Procedure (Spectrophotometric for Dehydrogenase):

  • In a cuvette, combine the assay buffer, FAD, and the enzyme source.

  • Initiate the reaction by adding the acyl-CoA substrate.

  • Immediately monitor the decrease in absorbance at a specific wavelength (e.g., 300 nm for ferricenium) over time.

  • Calculate the enzyme activity based on the rate of change in absorbance and the molar extinction coefficient of the electron acceptor.

Mandatory Visualization

Metabolic Pathways of 19-Methylicosanoyl-CoA and Palmitoyl-CoA

Caption: Distinct metabolic pathways for 19-Methylicosanoyl-CoA and Palmitoyl-CoA.

Experimental Workflow for Enzyme Specificity Analysis

Caption: Workflow for determining enzyme kinetic parameters for different acyl-CoA substrates.

References

• 1. Structural Basis for Substrate Fatty Acyl Chain Specificity: CRYSTAL STRUCTURE OF HUMAN VERY-LONG-CHAIN ACYL-CoA DEHYDROGENASE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Very Long-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Determination of peroxisomal fatty acyl-CoA oxidase activity using a lauroyl-CoA-based fluorometric assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A simple spectrophotometric assay for long-chain acyl-CoA dehydrogenase activity measurements in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A sensitive spectrophotometric assay for peroxisomal acyl-CoA oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Alpha-methylacyl-CoA racemase - Wikipedia [en.wikipedia.org]
• 10. 2-methylacyl racemase: a coupled assay based on the use of pristanoyl-CoA oxidase/peroxidase and reinvestigation of its subcellular distribution in rat and human liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Current Knowledge on the Function of α-Methyl Acyl-CoA Racemase in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular basis of acyl-CoA ester recognition by α-methylacyl-CoA racemase from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Subcellular localization and physiological role of alpha-methylacyl-CoA racemase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. D-Bifunctional Protein Deficiency, Genetic Testing - Diagnostic Tests | Diagnostiki Athinon [athenslab.gr]
• 16. D-Bifunctional Protein Deficiency Diagnosis—A Challenge in Low Resource Settings: Case Report and Review of the Literature | MDPI [mdpi.com]
• 17. Frontiers | Two Novel HSD17B4 Heterozygous Mutations in Association With D-Bifunctional Protein Deficiency: A Case Report and Literature Review [frontiersin.org]
• 18. neurology.org [neurology.org]
• 19. Sterol carrier protein X is peroxisomal 3-oxoacyl coenzyme A thiolase with intrinsic sterol carrier and lipid transfer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Sterol carrier protein X (SCPx) is a peroxisomal branched-chain beta-ketothiolase specifically reacting with 3-oxo-pristanoyl-CoA: a new, unique role for SCPx in branched-chain fatty acid metabolism in peroxisomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Mutations in the gene encoding peroxisomal sterol carrier protein X (SCPx) cause leukencephalopathy with dystonia and motor neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Role of STAR and SCP2/SCPx in the Transport of Cholesterol and Other Lipids [mdpi.com]
• 24. abcam.cn [abcam.cn]
• 25. Acyl-CoA oxidase activity and peroxisomal fatty acid oxidation in rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Landscape for 19-Methylicosanoyl-CoA: A Comparative Guide to Quantitative Methods

Comparative Overview of Analytical Methods

The selection of an analytical technique for 19-Methylicosanoyl-CoA is contingent on the specific requirements of the study, such as sensitivity, selectivity, throughput, and the complexity of the sample matrix. Each method presents a unique set of advantages and limitations.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for the quantification of LCFACoAs due to its exceptional sensitivity and selectivity.[1][2][3][4] This technique allows for the direct analysis of LCFACoAs in complex biological matrices with minimal sample preparation.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for fatty acid analysis, but its application to intact LCFACoAs is challenging due to their low volatility.[5] Therefore, GC-MS methods typically involve the hydrolysis of the acyl-CoA to release the fatty acid, which is then derivatized for analysis.[5] This indirect approach can be a limitation when information on the intact molecule is desired.

High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection offers a more accessible and cost-effective alternative to mass spectrometry-based methods.[5][6] However, HPLC methods may lack the sensitivity and selectivity of LC-MS/MS, particularly in complex biological samples.[2] To enhance sensitivity, derivatization of the acyl-CoA to introduce a fluorescent tag is often necessary.[2][5]

The following table summarizes the key performance characteristics of these analytical methods based on published data for LCFACoAs.

Parameter	LC-MS/MS	GC-MS (for the corresponding fatty acid)	HPLC-UV/Fluorescence
Principle	Separation by liquid chromatography followed by mass analysis of the intact molecule and its fragments.[1]	Separation of volatile fatty acid derivatives by gas chromatography followed by mass analysis.[1]	Separation by liquid chromatography followed by detection based on UV absorbance or fluorescence.[5]
Sensitivity	High (sub-ng/mL to fmol levels).[1][2]	High, especially with selected ion monitoring (SIM).[7]	Moderate to high (pmol to fmol levels with derivatization).[5]
Selectivity	Very High, based on chromatographic retention time and specific mass transitions (MRM).[1][3]	High, based on retention time and mass spectrum.[7]	Moderate, potential for interference from co-eluting compounds.[2]
Precision (CV%)	Intra-run: 1.2-4.4%, Inter-run: 2.6-12.2%.[2][3]	Good, with the use of stable isotope-labeled internal standards.[8]	Not explicitly found for LCFACoAs, but generally good for validated methods.
Accuracy (%)	94.8-110.8%.[2][3]	High, with proper calibration and internal standards.[8]	Dependent on the purity of standards and efficiency of derivatization.
Throughput	High, with rapid analysis cycles.[1]	Moderate, requires time-consuming derivatization steps.[2]	Moderate, derivatization can add to the analysis time.[2]
Direct/Indirect	Direct analysis of the intact acyl-CoA.	Indirect analysis of the constituent fatty acid.[5]	Direct analysis, but may require derivatization.[5]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of any analytical method. Below are representative protocols for the analysis of LCFACoAs using LC-MS/MS and GC-MS.

LC-MS/MS Protocol for Long-Chain Fatty Acyl-CoAs

This protocol is adapted from a validated method for the quantitative determination of LCFACoAs in biological tissues.[2][3]

1. Sample Preparation (Tissue)

• Homogenize frozen tissue (~100-200 mg) in a pre-cooled solution of 0.1 M KH2PO4 and 2-propanol.[2]

• Add an internal standard (e.g., heptadecanoyl-CoA).[2]

• Add saturated aqueous ammonium (B1175870) sulfate (B86663) and acetonitrile (B52724) to the homogenate, vortex, and centrifuge to precipitate proteins.[2]

• Dilute the supernatant with 0.1 M KH2PO4 (pH 4.9).[2]

• Perform solid-phase extraction (SPE) for sample cleanup and concentration.

2. Liquid Chromatography

• Column: C18 reversed-phase column.[3]

• Mobile Phase A: Ammonium hydroxide (B78521) in water (high pH, e.g., 10.5).[3]

• Mobile Phase B: Acetonitrile.[3]

• Gradient: A linear gradient from a lower to a higher concentration of acetonitrile.

• Flow Rate: As recommended for the column dimensions.

3. Tandem Mass Spectrometry

• Ionization Mode: Positive electrospray ionization (ESI+).[3]

• Analysis Mode: Multiple Reaction Monitoring (MRM) for quantification.[3] It is also possible to perform a neutral loss scan of 507 Da for profiling of LCFACoA mixtures.[2][3]

• MRM Transitions: Monitor the precursor ion [M+H]+ and a specific product ion for each LCFACoA and the internal standard.

LC-MS/MS workflow for LCFACoA analysis.

GC-MS Protocol for the Analysis of Constituent Fatty Acids

This protocol outlines the general steps for analyzing the fatty acid profile of a sample, which would include 19-methylicosanoic acid after hydrolysis from its CoA ester.

1. Sample Preparation and Hydrolysis

• To a sample containing LCFACoAs, add a suitable internal standard (e.g., a fatty acid with an odd-numbered carbon chain).

• Perform alkaline or acidic hydrolysis to cleave the fatty acid from the CoA moiety.

2. Derivatization

• Extract the released fatty acids into an organic solvent.

• Evaporate the solvent and derivatize the fatty acids to form volatile esters, commonly fatty acid methyl esters (FAMEs), using a reagent like BF3-methanol or by acid-catalyzed esterification.

3. Gas Chromatography

• Column: A capillary column suitable for FAME analysis (e.g., SP-2560).[1]

• Carrier Gas: Helium or hydrogen.

• Temperature Program: A temperature gradient is used to separate the FAMEs based on their boiling points.[1]

4. Mass Spectrometry

• Ionization Mode: Electron Impact (EI).

• Analysis Mode: Scan mode for identification or Selected Ion Monitoring (SIM) for targeted quantification.

GC-MS workflow for constituent fatty acid analysis.

Logical Framework for Method Selection

The choice of an analytical method for 19-Methylicosanoyl-CoA should be guided by a clear understanding of the research question and the available resources.

Decision tree for analytical method selection.

References

• 1. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 5. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 6. hplc.eu [hplc.eu]
• 7. GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lipidmaps.org [lipidmaps.org]

Comparative Lipidomics of Cells Treated with 19-Methylicosanoyl-CoA: A Hypothetical Guide

Disclaimer: As of late 2025, specific experimental data on the lipidomic effects of 19-Methylicosanoyl-CoA is not available in published scientific literature. This guide is a hypothetical comparison based on the known metabolism and effects of other long-chain branched-chain fatty acids (BCFAs). The experimental protocols and data presented are illustrative and intended to serve as a framework for future research in this area.

This guide provides a comparative overview of the anticipated lipidomic changes in cells treated with 19-Methylicosanoyl-CoA versus a control group treated with a common saturated straight-chain fatty acid, Stearoyl-CoA. This document is intended for researchers, scientists, and drug development professionals interested in the cellular impact of unusual fatty acids.

Introduction to 19-Methylicosanoyl-CoA and Branched-Chain Fatty Acids

19-Methylicosanoyl-CoA is a long-chain, saturated branched-chain fatty acid (BCFA). BCFAs are characterized by one or more methyl groups on their carbon backbone.[1][2] They are found in various organisms and are known to play roles in maintaining cell membrane fluidity and can influence metabolic pathways, including those related to inflammation and lipid synthesis.[1][3] The introduction of an atypical BCFA like 19-Methylicosanoyl-CoA into a cellular system is expected to lead to its incorporation into various lipid species, thereby altering the cell's lipidome compared to its baseline state or a state supplemented with more common fatty acids.

Hypothetical Comparative Data

The following tables summarize the expected quantitative changes in major lipid classes in cells treated with 19-Methylicosanoyl-CoA compared to those treated with Stearoyl-CoA. These projections are based on the premise that the branched structure of 19-Methylicosanoyl-CoA will alter the packing of lipid bilayers and the substrate specificity of enzymes involved in lipid synthesis and remodeling.

Table 1: Predicted Changes in Phospholipid Composition

Lipid Class	Treatment Group	Predicted Fold Change (vs. Stearoyl-CoA)	Rationale
Phosphatidylcholines (PC)	19-Methylicosanoyl-CoA	1.2 - 1.5	Incorporation of the BCFA is expected to increase membrane fluidity, potentially leading to a compensatory increase in this major membrane phospholipid.
Phosphatidylethanolamines (PE)	19-Methylicosanoyl-CoA	0.8 - 1.0	PEs are often involved in membrane curvature and fusion; the bulky nature of the BCFA may slightly hinder their incorporation or synthesis.
Phosphatidylinositols (PI)	19-Methylicosanoyl-CoA	1.1 - 1.3	PIs are key signaling molecules; alterations in membrane properties could trigger signaling cascades involving these lipids.
Cardiolipins (CL)	19-Methylicosanoyl-CoA	0.7 - 0.9	As a key mitochondrial lipid, its synthesis might be sensitive to alterations in the fatty acid pool, potentially showing a slight decrease.

Table 2: Predicted Changes in Neutral Lipid Composition

Lipid Class	Treatment Group	Predicted Fold Change (vs. Stearoyl-CoA)	Rationale
Triacylglycerols (TAG)	19-Methylicosanoyl-CoA	1.5 - 2.0	Cells may sequester the unusual BCFA into TAGs for storage and to prevent its over-incorporation into membranes.
Diacylglycerols (DAG)	19-Methylicosanoyl-CoA	1.2 - 1.4	An increase in TAG synthesis would likely lead to a corresponding, though smaller, increase in the DAG precursor pool.
Cholesteryl Esters (CE)	19-Methylicosanoyl-CoA	1.0 - 1.2	Similar to TAGs, CEs can be used for fatty acid storage, though to a lesser extent for this type of fatty acid.

Experimental Protocols

A robust comparative lipidomics study would require the following detailed methodologies:

Cell Culture and Treatment

• Cell Line: A well-characterized cell line, such as HepG2 (human hepatocyte carcinoma) or 3T3-L1 (mouse adipocyte), would be suitable.

• Culture Conditions: Cells should be maintained in a standard culture medium (e.g., DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, incubated at 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol:

  • Cells are seeded in 6-well plates and allowed to reach 70-80% confluency.

  • The growth medium is then replaced with a serum-free medium containing either:

    • Control: 50 µM Stearoyl-CoA complexed to bovine serum albumin (BSA).

    • Test: 50 µM 19-Methylicosanoyl-CoA complexed to BSA.

    • Vehicle Control: BSA alone.

  • Cells are incubated for 24 hours before harvesting for lipid extraction.

Lipid Extraction

A modified Bligh-Dyer method is recommended for total lipid extraction[4]:

• After incubation, the medium is aspirated, and cells are washed twice with ice-cold phosphate-buffered saline (PBS).

• 1 mL of a 1:2 (v/v) chloroform (B151607):methanol mixture is added to each well, and cells are scraped.

• The cell suspension is transferred to a glass tube and vortexed for 30 seconds.

• An additional 0.25 mL of chloroform is added, followed by vortexing.

• Finally, 0.25 mL of 0.9% NaCl solution is added to induce phase separation, and the mixture is vortexed again.

• The sample is centrifuged at 2,500 x g for 10 minutes at 4°C.

• The lower organic phase, containing the lipids, is carefully collected and transferred to a new glass vial.

• The solvent is evaporated under a stream of nitrogen, and the lipid extract is stored at -80°C until analysis.

Lipidomic Analysis by LC-MS/MS

• Instrumentation: A high-resolution mass spectrometer coupled with an ultra-high-performance liquid chromatography (UHPLC) system.

• Chromatography: A C18 reversed-phase column is typically used for separating lipid species. A gradient elution with mobile phases containing solvents like water, acetonitrile, and isopropanol (B130326) with additives like formic acid and ammonium (B1175870) formate (B1220265) is employed.

• Mass Spectrometry: Data is acquired in both positive and negative ionization modes to cover a broad range of lipid classes. Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be used for untargeted analysis.

• Data Processing: Raw data is processed using software such as LipidSearch or MS-DIAL to identify and quantify lipid species based on their mass-to-charge ratio (m/z) and retention time.

Visualizations

Hypothetical Metabolic Pathway of 19-Methylicosanoyl-CoA

Caption: Hypothetical metabolic fate of 19-Methylicosanoyl-CoA in a cell.

Experimental Workflow for Comparative Lipidomics

Caption: General workflow for a comparative lipidomics study.

References

• 1. Branched- Chain Fatty Acids and Obesity: A Narrative Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Branched-chain fatty acids affect the expression of fatty acid synthase and C-reactive protein genes in the hepatocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

19-Methylicosanoyl-CoA: A Likely Substrate for Peroxisomal Beta-Oxidation

A Comparative Guide for Researchers

While direct experimental evidence for 19-methylicosanoyl-CoA as a substrate for peroxisomal beta-oxidation is not explicitly documented in currently available literature, a compelling case can be made for its metabolism within this organelle. This guide provides a comparative analysis, drawing parallels with the well-characterized peroxisomal beta-oxidation of other branched-chain fatty acids, most notably pristanic acid. The structural similarities and the established substrate specificity of peroxisomal enzymes strongly suggest that 19-methylicosanoyl-CoA is indeed a substrate for this metabolic pathway.

Peroxisomes are indispensable for the metabolism of specific classes of lipids that are poor substrates for mitochondrial beta-oxidation. These include very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids.[1][2] The presence of a methyl group on the acyl chain of 19-methylicosanoyl-CoA categorizes it as a branched-chain fatty acid, making it a prime candidate for peroxisomal degradation.

Comparison with Pristanic Acid: A Well-Established Substrate

Pristanic acid (2,6,10,14-tetramethylpentadecanoic acid) is a classic example of a branched-chain fatty acid that undergoes beta-oxidation exclusively in peroxisomes.[3] Its metabolic pathway serves as an excellent model for predicting the fate of 19-methylicosanoyl-CoA.

Key Enzymatic Steps and a Comparative Overview

The beta-oxidation spiral in peroxisomes involves a series of enzymatic reactions that shorten the fatty acyl-CoA chain. The enzymes involved in the oxidation of branched-chain fatty acids are distinct from those that catabolize straight-chain VLCFAs.[3]

Feature	Pristanic Acid (2,6,10,14-tetramethylpentadecanoic acid)	19-Methylicosanoyl-CoA (Hypothesized)
Cellular Location of Beta-Oxidation	Peroxisome	Peroxisome
Initial Acyl-CoA Oxidase	Pristanoyl-CoA Oxidase (ACOX2)	Likely Pristanoyl-CoA Oxidase (ACOX2) or another branched-chain specific ACOX
Subsequent Enzymatic Steps	D-bifunctional protein (DBP), Sterol carrier protein X (SCPx)	Likely D-bifunctional protein (DBP) and Sterol carrier protein X (SCPx)
End Products of each cycle	Acetyl-CoA or Propionyl-CoA, shortened Acyl-CoA	Acetyl-CoA, shortened Acyl-CoA

Experimental Evidence and Methodologies

The investigation of peroxisomal beta-oxidation relies on a variety of robust experimental protocols. These methods can be adapted to study the metabolism of 19-methylicosanoyl-CoA and compare its oxidation rates with those of established substrates like pristanic acid.

Key Experimental Protocols

1. In Vitro Peroxisomal Beta-Oxidation Assay using Radiolabeled Substrates:

This classic method measures the rate of beta-oxidation by quantifying the production of radiolabeled acetyl-CoA from a radiolabeled fatty acid substrate.

• Principle: Isolated peroxisomes or cell homogenates are incubated with a 14C- or 3H-labeled fatty acid (e.g., [1-14C]Pristanic Acid or a synthesized [14C]19-Methylicosanoyl-CoA). The reaction is stopped, and the water-soluble radiolabeled acetyl-CoA is separated from the unreacted fatty acid and quantified by scintillation counting.[4]

• Protocol Outline:

  • Isolate peroxisomes from rat liver or cultured cells by differential centrifugation and density gradient centrifugation.

  • Prepare a reaction mixture containing the isolated peroxisomes, the radiolabeled fatty acid substrate, and necessary cofactors (ATP, CoA, NAD+, FAD).

  • Incubate the mixture at 37°C for a defined period.

  • Stop the reaction by adding an acid (e.g., perchloric acid).

  • Separate the aqueous phase (containing radiolabeled acetyl-CoA) from the organic phase (containing the unreacted fatty acid) by centrifugation.

  • Measure the radioactivity in the aqueous phase using a scintillation counter.

2. Seahorse XF Analyzer for Real-Time Measurement of Peroxisomal Respiration:

This technology allows for the real-time measurement of oxygen consumption rate (OCR), which is an indicator of metabolic activity.

• Principle: Isolated peroxisomes are provided with a fatty acid substrate, and their oxygen consumption is measured. This method provides a dynamic view of peroxisomal beta-oxidation.[5]

• Protocol Outline:

  • Isolate and purify peroxisomes.

  • Seed the isolated peroxisomes onto a Seahorse XF microplate.

  • Inject the fatty acid substrate (e.g., 19-Methylicosanoic acid) and measure the change in OCR.

  • Control experiments with known substrates like pristanic acid should be run in parallel.

3. Stable Isotope-Labeled Fatty Acid Tracing:

This method uses mass spectrometry to trace the metabolic fate of a fatty acid.

• Principle: Cells are incubated with a stable isotope-labeled fatty acid (e.g., 13C-labeled 19-methylicosanoic acid). After incubation, cellular metabolites are extracted and analyzed by mass spectrometry to identify and quantify the labeled breakdown products.[6]

• Protocol Outline:

  • Synthesize a stable isotope-labeled version of 19-methylicosanoic acid.

  • Incubate cultured cells (e.g., human fibroblasts) with the labeled fatty acid.

  • Extract metabolites from the cells.

  • Analyze the extracts using GC-MS or LC-MS to identify and quantify the labeled chain-shortened acyl-CoAs and other downstream metabolites.

Signaling Pathways and Logical Relationships

The process of peroxisomal beta-oxidation is a well-defined metabolic pathway. The logical flow of substrates and products can be visualized to understand the process better.

Caption: Proposed peroxisomal beta-oxidation of 19-Methylicosanoyl-CoA.

This diagram illustrates the hypothesized pathway for the peroxisomal beta-oxidation of 19-methylicosanoyl-CoA, commencing with its activation in the cytosol and subsequent entry into the peroxisomal beta-oxidation spiral.

Caption: Experimental workflow for studying 19-methylicosanoyl-CoA metabolism.

This workflow outlines the key steps for experimentally validating and quantifying the peroxisomal beta-oxidation of 19-methylicosanoyl-CoA.

Conclusion

Based on the established role of peroxisomes in the metabolism of branched-chain fatty acids and the substrate specificity of the involved enzymes, it is highly probable that 19-methylicosanoyl-CoA is a substrate for peroxisomal beta-oxidation. Its metabolism is expected to follow a pathway analogous to that of pristanic acid, involving a dedicated set of peroxisomal enzymes. The experimental protocols detailed in this guide provide a robust framework for researchers to definitively characterize the peroxisomal beta-oxidation of 19-methylicosanoyl-CoA and compare its metabolic fate to other key branched-chain fatty acids. This research will be crucial for a more complete understanding of lipid metabolism and its implications in health and disease.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. The Overlooked Transformation Mechanisms of VLCFAs: Peroxisomal β-Oxidation [mdpi.com]
• 3. [Peroxisomal beta-oxidation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methodology for measuring oxidative capacity of isolated peroxisomes in the Seahorse assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Differential Metabolism of Odd- and Even-Numbered Branched-Chain Acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

The metabolism of branched-chain amino acids (BCAAs)—leucine (B10760876), isoleucine, and valine—is a critical nexus in cellular energy homeostasis, nutrient signaling, and the pathophysiology of metabolic diseases. Following the initial transamination and decarboxylation steps, the catabolism of BCAAs diverges, yielding either odd-numbered or even-numbered acyl-CoA esters. This fundamental difference dictates their ultimate metabolic fate, classifying them as glucogenic, ketogenic, or both. Understanding the nuances of these pathways is paramount for developing therapeutic strategies for a range of metabolic disorders, including insulin (B600854) resistance and organic acidemias.

This guide provides a comprehensive comparison of the metabolism of odd- versus even-numbered branched-chain acyl-CoAs, supported by experimental data and detailed methodologies.

Divergent Fates: An Overview

The catabolism of all three BCAAs initiates with two common steps catalyzed by branched-chain aminotransferase (BCAT) and the branched-chain α-keto acid dehydrogenase (BCKDH) complex. The latter, a rate-limiting step, produces the respective branched-chain acyl-CoA esters. It is at this point that their metabolic pathways diverge significantly.[1][2][3]

• Even-Numbered Acyl-CoA Metabolism (Ketogenic): The catabolism of leucine yields isovaleryl-CoA, which is further metabolized to acetyl-CoA and acetoacetate.[1] As acetyl-CoA cannot be converted to glucose in mammals, leucine is classified as a strictly ketogenic amino acid.[1]

• Odd-Numbered Acyl-CoA Metabolism (Glucogenic): Valine catabolism produces isobutyryl-CoA, which is ultimately converted to propionyl-CoA.[1] Propionyl-CoA, a three-carbon molecule, can be converted to the tricarboxylic acid (TCA) cycle intermediate succinyl-CoA, making valine a glucogenic amino acid.[4][5]

• Mixed Metabolism: Isoleucine is both ketogenic and glucogenic, as its breakdown yields both acetyl-CoA and propionyl-CoA.[1][4]

Quantitative Comparison of Metabolic Contributions

The differential fates of odd- and even-chain branched-chain acyl-CoAs have significant implications for cellular carbon metabolism. Studies utilizing stable isotope tracing have provided quantitative insights into their contributions to various metabolic pools.

Metabolic Contribution	Odd-Chain Acyl-CoA Precursors (Valine, Isoleucine)	Even-Chain Acyl-CoA Precursors (Leucine, Isoleucine)	Supporting Experimental Data
Anaplerosis (TCA Cycle Replenishment)	High	Low/None	The conversion of propionyl-CoA to succinyl-CoA directly replenishes TCA cycle intermediates.[4][5]
Ketogenesis	Low/None (from Isoleucine)	High	Leucine is a primary ketogenic amino acid, yielding acetyl-CoA and acetoacetate.[1][5]
Lipogenesis (Fatty Acid Synthesis)	Contributes to both odd- and even-chain fatty acids	Primarily contributes to even-chain fatty acids	In 3T3-L1 adipocytes, valine and isoleucine contribute 100% to the lipogenic propionyl-CoA pool, which is the primer for odd-chain fatty acids. Leucine and isoleucine contribute at least 25% to the lipogenic acetyl-CoA pool.[6][7]
Gluconeogenesis	High	Low/None	Propionyl-CoA is a precursor for gluconeogenesis via its conversion to succinyl-CoA and subsequently to oxaloacetate.[8]

Metabolic Pathways and Key Regulatory Enzymes

The distinct metabolic pathways are governed by a specific set of enzymes. The initial steps are shared, but the downstream enzymes determine the final products.

Signaling Pathways

Caption: Catabolic pathways of odd- and even-chain BCAA-derived acyl-CoAs.

Experimental Protocols

Accurate measurement of the metabolic flux and enzyme activities within these pathways is crucial for research and drug development. Below are summaries of key experimental protocols.

Stable Isotope Tracing of BCAA Metabolism

This method allows for the quantitative analysis of the contribution of BCAAs to various metabolic pathways.

Caption: Workflow for stable isotope tracing of BCAA metabolism.

Detailed Methodology:

• Cell Culture and Labeling: Culture cells (e.g., 3T3-L1 adipocytes, hepatocytes) in a defined medium.[6][7] Replace the medium with one containing a known concentration of a uniformly labeled BCAA (e.g., [U-13C]leucine, [U-13C]valine).[6][7] The labeling duration should be sufficient to achieve isotopic steady state in the pathways of interest.[9]

• Metabolite Extraction: Quench metabolism rapidly and extract metabolites using a polar solvent like methanol (B129727) or a methanol/water mixture, followed by a nonpolar solvent for lipid extraction if required.[10]

• Mass Spectrometry Analysis: Analyze the extracts using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) to determine the mass isotopomer distributions of downstream metabolites.[6][7]

• Data Analysis: Use the mass isotopomer data to calculate the fractional contribution of the tracer to the product pools and to determine metabolic fluxes through the pathways.[10]

Branched-Chain α-Keto Acid Dehydrogenase (BCKDH) Activity Assay

This assay measures the activity of the rate-limiting enzyme in BCAA catabolism.

Principle: The oxidative decarboxylation of a branched-chain α-keto acid (BCKA) by BCKDH is coupled to the reduction of NAD+ to NADH. The rate of NADH formation is monitored spectrophotometrically at 340 nm.[10]

Protocol Summary:

• Sample Preparation: Isolate mitochondria from tissue homogenates or cell lysates, as the BCKDH complex is located in the mitochondria.[10]

• Reaction Mixture: Prepare a reaction buffer containing the mitochondrial extract, a specific BCKA substrate (e.g., α-ketoisocaproate), and cofactors including NAD+, CoA, and thiamine (B1217682) pyrophosphate (TPP).[10]

• Activity Measurement: Initiate the reaction by adding the BCKA substrate and monitor the increase in absorbance at 340 nm over time. The rate of change in absorbance is proportional to the BCKDH activity.[10]

Propionyl-CoA Carboxylase (PCC) Activity Assay

This assay is crucial for assessing the anaplerotic pathway from odd-chain BCAA catabolism.

Principle: PCC catalyzes the ATP-dependent carboxylation of propionyl-CoA to form methylmalonyl-CoA. The activity can be measured by quantifying the incorporation of radiolabeled bicarbonate (H¹⁴CO₃⁻) into an acid-stable product.[11][12]

Protocol Summary:

• Sample Preparation: Prepare cell or tissue homogenates.

• Reaction Mixture: The reaction mixture typically includes the sample homogenate, propionyl-CoA, ATP, MgCl₂, and NaH¹⁴CO₃.[11][12]

• Incubation and Termination: Incubate the reaction mixture at 37°C. Stop the reaction by adding an acid (e.g., trichloroacetic acid), which also removes unreacted ¹⁴CO₂.[12]

• Quantification: Measure the radioactivity of the acid-stable product (¹⁴C-methylmalonyl-CoA) using a scintillation counter. The amount of incorporated radioactivity is proportional to the PCC activity.[12]

Conclusion

The metabolic pathways of odd- and even-numbered branched-chain acyl-CoAs are distinct, with profound implications for cellular fuel selection and biosynthetic capacity. The ketogenic nature of leucine-derived even-chain acyl-CoAs contrasts sharply with the anaplerotic, glucogenic potential of valine- and isoleucine-derived odd-chain propionyl-CoA. These differences are not merely academic; they are central to understanding the metabolic dysregulation observed in obesity, diabetes, and certain inborn errors of metabolism. For drug development professionals, targeting the specific enzymes in these pathways, such as BCKDH or PCC, offers promising avenues for therapeutic intervention. The experimental protocols outlined in this guide provide a robust framework for investigating these pathways and evaluating the efficacy of novel therapeutic agents.

References

• 1. Frontiers | Branched-chain Amino Acids: Catabolism in Skeletal Muscle and Implications for Muscle and Whole-body Metabolism [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. The Critical Role of the Branched Chain Amino Acids (BCAAs) Catabolism-Regulating Enzymes, Branched-Chain Aminotransferase (BCAT) and Branched-Chain α-Keto Acid Dehydrogenase (BCKD), in Human Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Branched Chain Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Branched-Chain Amino Acids and Branched-Chain Keto Acids in Hyperammonemic States: Metabolism and as Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catabolism of Branched Chain Amino Acids Contributes Significantly to Synthesis of Odd-Chain and Even-Chain Fatty Acids in 3T3-L1 Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catabolism of Branched Chain Amino Acids Contributes Significantly to Synthesis of Odd-Chain and Even-Chain Fatty Acids in 3T3-L1 Adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Propionyl-CoA Carboxylase- A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Case Western Reserve University [case.edu]
• 12. Propionyl-CoA Carboxylase – Supra-Regional Assay Service [sas-centre.org]

A Head-to-Head Comparison of GC-MS and LC-MS for the Analysis of 19-Methylicosanoyl-CoA

For researchers, scientists, and drug development professionals engaged in the analysis of very-long-chain fatty acyl-CoAs such as 19-Methylicosanoyl-CoA, the choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) is a critical decision that significantly impacts analytical outcomes. This guide provides an objective, data-driven comparison of these two powerful techniques, offering insights into their respective strengths and limitations for the quantification and identification of this specific analyte.

Executive Summary

Liquid Chromatography-Mass Spectrometry (LC-MS) emerges as the superior and more direct analytical approach for 19-Methylicosanoyl-CoA. The primary advantage of LC-MS lies in its ability to analyze the intact molecule without the need for chemical derivatization, a mandatory and often complex step for GC-MS analysis of non-volatile compounds. This circumvention of derivatization in LC-MS methods leads to simpler sample preparation, reduced risk of analyte degradation, and potentially higher throughput.

Gas Chromatography-Mass Spectrometry (GC-MS), while a robust technique for volatile and semi-volatile compounds, necessitates a multi-step derivatization process to convert the non-volatile 19-Methylicosanoyl-CoA into a thermally stable and volatile derivative suitable for gas-phase analysis. This derivatization adds complexity and potential for variability in the analytical workflow.

Quantitative Performance Comparison

The following table summarizes the typical quantitative performance characteristics of LC-MS/MS for the analysis of long-chain acyl-CoAs, which can be extrapolated to 19-Methylicosanoyl-CoA. Direct quantitative data for the GC-MS analysis of intact very-long-chain acyl-CoAs is scarce due to the inherent challenges of the technique for such molecules.

Parameter	LC-MS/MS	GC-MS
Limit of Detection (LOD)	2 to 133 nM[1]	Not readily available for intact acyl-CoA
Limit of Quantitation (LOQ)	Sub-picomole amounts[2]	Not readily available for intact acyl-CoA
Linear Dynamic Range	Typically 100-fold[3]	Dependent on derivatization efficiency
Precision (Intra-run)	1.2% to 4.4%[4][5][6]	Generally <15% (for derivatized fatty acids)
Precision (Inter-run)	2.6% to 12.2%[4][5][6]	Generally <15% (for derivatized fatty acids)
Accuracy	80% to 114%[1]	Dependent on derivatization and standards
Sample Throughput	High (run times as short as 5 min)[7]	Lower due to derivatization steps

Experimental Protocols

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Protocol

This protocol is a generalized procedure based on established methods for long-chain acyl-CoA analysis.[4][5][6][7]

1. Sample Preparation (Extraction):

• Homogenize tissue or cell samples in a suitable buffer.

• Perform a liquid-liquid extraction using an organic solvent system (e.g., methanol/chloroform/water) to isolate the lipid fraction containing 19-Methylicosanoyl-CoA.[8]

• Alternatively, a solid-phase extraction (SPE) method can be employed for sample cleanup and concentration.[4][5]

2. LC Separation:

• Column: C18 reversed-phase column.[4][5][6]

• Mobile Phase: A binary gradient system is typically used.

  • Mobile Phase A: Ammonium hydroxide (B78521) in water (high pH improves separation).[4][5][6][7]

  • Mobile Phase B: Acetonitrile (B52724).

• Gradient: A gradient from a lower to a higher concentration of acetonitrile is used to elute the acyl-CoAs.

• Flow Rate: Typical flow rates are in the range of 200-500 µL/min.

3. MS/MS Detection:

• Ionization: Positive ion electrospray ionization (ESI) is commonly used.[4][5][7]

• Mass Analyzer: A triple quadrupole mass spectrometer is ideal for quantitative analysis using Multiple Reaction Monitoring (MRM).[4][5]

• MRM Transitions:

  • Precursor Ion (Q1): The [M+H]+ ion of 19-Methylicosanoyl-CoA.

  • Product Ion (Q3): A characteristic fragment ion, often resulting from the neutral loss of the phosphopantetheine group (neutral loss of 507 Da).[4][5][6]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines the necessary steps for the analysis of 19-Methylicosanoyl-CoA as its fatty acid methyl ester (FAME) derivative.[9][10][11][12][13]

1. Sample Preparation (Hydrolysis and Extraction):

• Perform an acid or base hydrolysis of the sample to cleave the fatty acid (19-methylicosanoic acid) from the Coenzyme A moiety.

• Extract the resulting free fatty acid using an organic solvent (e.g., hexane (B92381) or iso-octane).[10]

2. Derivatization (Esterification):

• The extracted fatty acid must be converted into a volatile ester, typically a fatty acid methyl ester (FAME).

• Reagent: Common derivatization reagents include boron trifluoride-methanol (BF3-methanol), methanolic HCl, or (trimethylsilyl)diazomethane.[12][14]

• Procedure: The dried fatty acid extract is heated with the derivatization reagent to form the FAME.

3. GC Separation:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5MS) is typically used.[15]

• Carrier Gas: Helium at a constant flow rate.[15]

• Oven Temperature Program: A temperature gradient is employed to separate the FAMEs based on their boiling points. The program typically starts at a lower temperature and ramps up to a higher temperature.[15][16]

4. MS Detection:

• Ionization: Electron ionization (EI) is the most common technique.[15]

• Mass Analyzer: A quadrupole or ion trap mass spectrometer.

• Data Acquisition: Full scan mode is used for identification based on the fragmentation pattern, and selected ion monitoring (SIM) can be used for quantification of target ions.

Signaling Pathways and Experimental Workflows

Metabolic Fate of 19-Methylicosanoyl-CoA

Caption: A simplified diagram illustrating the metabolic pathway of 19-Methylicosanoyl-CoA.

LC-MS Experimental Workflow

Caption: A flowchart depicting the major steps in an LC-MS based analysis.

GC-MS Experimental Workflow

Caption: A flowchart outlining the necessary steps for a GC-MS based analysis.

Conclusion

For the analysis of 19-Methylicosanoyl-CoA, LC-MS, particularly LC-MS/MS, offers a more direct, sensitive, and efficient workflow compared to GC-MS. The ability to analyze the intact molecule without derivatization is a significant advantage, reducing sample preparation complexity and potential sources of error. While GC-MS is a powerful tool for many metabolites, its application to very-long-chain acyl-CoAs is indirect and requires extensive sample manipulation. Therefore, for researchers and professionals in drug development focusing on this class of molecules, investing in LC-MS capabilities is highly recommended for achieving accurate and reliable quantitative results.

References

• 1. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 5. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lipidmaps.org [lipidmaps.org]
• 11. benchchem.com [benchchem.com]
• 12. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. ec.europa.eu [ec.europa.eu]
• 16. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice | MDPI [mdpi.com]

Functional Differences Between Anteiso- and Iso-Branched Fatty Acyl-CoAs: A Comparative Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the functional differences between anteiso- and iso-branched fatty acyl-CoAs, crucial components of bacterial cell membranes. Understanding these differences is paramount for advancements in microbiology, drug development, and synthetic biology. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of the underlying biochemical pathways.

Introduction: The Significance of Branched-Chain Fatty Acids

In contrast to the straight-chain fatty acids prevalent in eukaryotes, many bacterial species incorporate significant amounts of branched-chain fatty acids (BCFAs) into their membrane phospholipids.[1][2] The two primary types of BCFAs are the iso- and anteiso- series, which are characterized by a methyl branch at the penultimate (n-2) and antepenultimate (n-3) carbon, respectively.[3][4] These structural isomers, originating from different biosynthetic precursors, impart distinct physicochemical properties to the cell membrane, profoundly influencing its function and the bacterium's ability to adapt to diverse environmental conditions.[5][6]

Biosynthesis: Distinct Precursors Define the Structure

The fundamental difference between iso- and anteiso-branched fatty acids lies in their biosynthetic origins. The initial priming event in their synthesis dictates the final branched structure. This process is initiated by the condensation of a specific branched-chain acyl-CoA with malonyl-ACP, a reaction catalyzed by the enzyme β-ketoacyl-acyl carrier protein synthase III (FabH).[7][8][9]

• Iso-branched fatty acyl-CoAs are derived from the branched-chain amino acids valine and leucine (B10760876).[5] Valine provides the isobutyryl-CoA primer for even-numbered iso-fatty acids, while leucine provides the isovaleryl-CoA primer for odd-numbered iso-fatty acids.[10]

• Anteiso-branched fatty acyl-CoAs are primarily derived from the branched-chain amino acid isoleucine, which is converted to 2-methylbutyryl-CoA to prime the synthesis of odd-numbered anteiso-fatty acids.[5][10]

The substrate specificity of FabH is a critical determinant in the ratio of iso- to anteiso-fatty acids within a bacterial cell.[7][11] For instance, in Bacillus subtilis, two FabH homologs, BsFabHA and BsFabHB, exhibit different preferences for iso- and anteiso-precursors, with BsFabHB showing a greater activity with iso-branched primers.[9]

Fig 1. Biosynthesis of iso- and anteiso-branched fatty acyl-CoAs.

Functional Differences in Membrane Properties

The seemingly subtle difference in the position of the methyl branch has a significant impact on the physical properties of the cell membrane.

Membrane Fluidity

The most well-documented functional difference is their effect on membrane fluidity. Increased membrane fluidity is crucial for bacteria to adapt to low temperatures and other environmental stresses.[6][8]

• Anteiso-branched fatty acids are more effective at increasing membrane fluidity than their iso- counterparts.[5][12] The methyl branch at the antepenultimate carbon disrupts the orderly packing of the acyl chains to a greater extent, leading to a more disordered and fluid membrane state.[12]

• Iso-branched fatty acids , while also contributing to membrane fluidity compared to straight-chain fatty acids, result in a more ordered membrane than anteiso-branched fatty acids.[12]

This difference is reflected in the gel-to-liquid crystalline phase transition temperatures (Tm) of membranes enriched with these fatty acids. Membranes with a higher proportion of anteiso-branched fatty acids exhibit a lower Tm.[13]

Quantitative Comparison of Membrane Properties

Property	Membrane with Iso-Branched Fatty Acids	Membrane with Anteiso-Branched Fatty Acids	Reference
Membrane Fluidity	Moderately increased	Significantly increased	[5][12]
Gel-to-Liquid Crystalline Phase Transition Temperature (Tm)	Slightly higher than anteiso-enriched membranes	Lower than iso-enriched membranes	[13]
Transition Enthalpy (ΔH)	Comparable to straight-chain equivalents	Smaller/lower than straight-chain equivalents	[14]
Membrane Packing	More ordered	More disordered	[12]

Role in Environmental Stress Response

Bacteria modulate the ratio of iso- to anteiso-branched fatty acids in their membranes to adapt to various environmental stresses.

• Low Temperature: In response to cold shock, many bacteria, including Listeria monocytogenes, increase the proportion of anteiso-fatty acids to maintain membrane fluidity, which is essential for survival and growth at low temperatures.[8]

• pH Stress: In Listeria monocytogenes, alkaline conditions lead to a higher proportion of branched-chain fatty acids, particularly anteiso forms, while acidic conditions favor straight-chain fatty acids.[15] The ability to modulate the iso/anteiso ratio appears to be more critical for pH adaptation than changes in saturation levels.[15]

Implications for Drug Development

The enzymes involved in the biosynthesis of branched-chain fatty acids, particularly FabH, are attractive targets for the development of novel antibacterial drugs.[2][16][17] The differences in the FabH enzymes between bacteria that produce BCFAs and those that do not (like E. coli), as well as between different BCFA-producing species, offer opportunities for the development of species-specific inhibitors.[7][11] Inhibiting the synthesis of these crucial membrane components can disrupt membrane integrity and function, leading to bacterial cell death.

References

• 1. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Is Bacterial Fatty Acid Synthesis a Valid Target for Antibacterial Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
• 6. journals.asm.org [journals.asm.org]
• 7. β-Ketoacyl-Acyl Carrier Protein Synthase III (FabH) Is a Determining Factor in Branched-Chain Fatty Acid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Branched-Chain Fatty Acids and Membrane Function in Listeria Monocytogenes | National Agricultural Library [nal.usda.gov]
• 9. Crystal structures of the fatty acid biosynthesis initiation enzymes in Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Control of Membrane Lipid Fluidity by Molecular Thermosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. beta-ketoacyl-acyl carrier protein synthase III (FabH) is a determining factor in branched-chain fatty acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The intricate link between membrane lipid structure and composition and membrane structural properties in bacterial membranes - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04523D [pubs.rsc.org]
• 13. The influence of branched-chain and omega-alicyclic fatty acids on the transition temperature of bacillus subtilis lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. avantiresearch.com [avantiresearch.com]
• 15. journals.asm.org [journals.asm.org]
• 16. researchgate.net [researchgate.net]
• 17. experts.illinois.edu [experts.illinois.edu]

Unraveling the Enigma of 19-Methylicosanoyl-CoA: A Comparative Guide to its Putative Role in Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

The intricate world of cellular signaling is orchestrated by a vast array of molecules, with lipids and their derivatives emerging as critical players. Among these, the very-long-chain fatty acyl-CoAs (VLCFA-CoAs) represent a class of molecules whose signaling functions are beginning to be unraveled. This guide focuses on the hypothetical signaling role of 19-Methylicosanoyl-CoA, a C21 methyl-branched fatty acyl-CoA. Due to the limited direct experimental data on this specific molecule, we will explore its potential functions through a comparative analysis with well-characterized signaling lipids. This guide will delve into potential mechanisms of action, present hypothetical experimental data, and provide detailed protocols to facilitate further research in this nascent area.

The Emerging Landscape of Lipids in Cellular Communication

Very-long-chain fatty acids (VLCFAs), defined as those with 20 or more carbon atoms, are not merely structural components of membranes but are also implicated in a range of cellular processes, including development, and stress responses.[1][2] Their activated form, VLCFA-CoAs, are metabolic intermediates that can also act as signaling molecules, often by being incorporated into complex lipids like sphingolipids or by directly interacting with nuclear receptors.[3][4] Methyl-branched fatty acids, on the other hand, are known to influence membrane fluidity and have been shown to possess their own distinct biological activities.[5][6] 19-Methylicosanoyl-CoA, possessing both a very-long and a methyl-branched acyl chain, is uniquely positioned at the intersection of these two classes of molecules, suggesting a potentially novel role in cellular signaling.

Comparative Analysis of 19-Methylicosanoyl-CoA and Other Signaling Lipids

To contextualize the potential role of 19-Methylicosanoyl-CoA, we compare it with three other signaling lipids: Lignoceroyl-CoA (a straight-chain VLCFA-CoA), Phytanic acid (a branched-chain fatty acid), and Ceramide (a well-established sphingolipid second messenger).

Feature	19-Methylicosanoyl-CoA (Hypothesized)	Lignoceroyl-CoA (C24:0-CoA)	Phytanic Acid	Ceramide
Structure	C21 methyl-branched saturated fatty acyl-CoA	C24 straight-chain saturated fatty acyl-CoA	C20 polymethylated branched-chain fatty acid	Sphingosine backbone with an N-linked fatty acid
Primary Source	Endogenous synthesis	Endogenous synthesis from shorter-chain fatty acids	Dietary (dairy products, ruminant fats)	De novo synthesis or breakdown of sphingomyelin[1]
Known/Proposed Signaling Role	Potential modulator of membrane microdomains; possible ligand for nuclear or G-protein coupled receptors.	Precursor for sphingolipids; potential ligand for PPARα.[3][4]	Potent activator of PPARα and RXR nuclear receptors.	Second messenger in apoptosis, cell cycle arrest, and senescence.[1][2]
Mechanism of Action	Alteration of membrane properties; direct receptor binding.	Incorporation into sphingolipids; transcriptional regulation.	Transcriptional regulation of genes involved in lipid metabolism.	Activation of protein kinases and phosphatases.
Cellular Localization	Endoplasmic Reticulum, Peroxisomes, Mitochondria	Endoplasmic Reticulum, Peroxisomes	Peroxisomes, Mitochondria	Endoplasmic Reticulum, Golgi Apparatus, Plasma Membrane

Potential Signaling Pathways for 19-Methylicosanoyl-CoA

Based on the known functions of related molecules, we can propose two primary hypothetical signaling pathways for 19-Methylicosanoyl-CoA.

Incorporation into Sphingolipids

One plausible mechanism is the incorporation of 19-methylicosanoic acid into the backbone of sphingolipids, such as ceramides (B1148491) and sphingomyelins. The presence of a methyl branch could significantly alter the biophysical properties of these signaling molecules and the membrane microdomains (lipid rafts) where they reside.

References

• 1. Sphingolipid signaling pathway - Signal transduction - Immunoway [immunoway.com]
• 2. cusabio.com [cusabio.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Very-Long-Chain and Branched-Chain Fatty Acyl-CoAs are High Affinity Ligands for the Peroxisome Proliferator-Activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Various Roles of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Prudent Disposal of 19-Methylicosanoyl-CoA: A Guide for Laboratory Personnel

Immediate Safety and Handling Precautions

Before handling 19-Methylicosanoyl-CoA, it is imperative to adhere to standard laboratory safety protocols. This includes wearing appropriate Personal Protective Equipment (PPE) such as safety goggles, lab coats, and chemical-resistant gloves.[1] All handling of the compound, especially when in powdered form, should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[1]

In the event of accidental contact, follow these first-aid measures:

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove any contaminated clothing.

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.

Step-by-Step Disposal Protocol

The disposal of 19-Methylicosanoyl-CoA, as with any laboratory chemical, must comply with local, state, and federal regulations. The following steps provide a general framework for its proper disposal:

• Consult Institutional Guidelines: Always begin by consulting your institution's Environmental Health and Safety (EHS) department for specific disposal protocols. They will provide guidance based on the regulations applicable to your location.

• Waste Classification: Based on available information for similar long-chain fatty acyl-CoAs, 19-Methylicosanoyl-CoA is not classified as a hazardous substance. However, it is prudent to handle it as a chemical waste product. Do not dispose of it down the drain or in regular trash.

• Containerization:

  • Collect waste 19-Methylicosanoyl-CoA, including any contaminated materials (e.g., pipette tips, tubes, gloves), in a designated, clearly labeled, and sealed waste container.

  • The container should be made of a material compatible with the chemical.

  • Label the container with the full chemical name: "19-Methylicosanoyl-CoA" and indicate that it is "For Chemical Waste Disposal Only."

• Storage of Waste: Store the sealed waste container in a designated, secure area away from incompatible materials until it is collected by your institution's hazardous waste management service.

• Waste Pickup: Arrange for the collection of the chemical waste through your institution's EHS-approved waste disposal vendor.

Quantitative Data Summary

No specific quantitative data for the disposal of 19-Methylicosanoyl-CoA was found. Disposal limits and reporting quantities would be determined by local and national regulations. Researchers should consult their institutional EHS for any applicable thresholds.

Experimental Protocols

Detailed experimental protocols for the use of long-chain fatty acyl-CoAs, such as in enzymatic assays, can be found in the scientific literature.[2] These protocols often involve the use of buffers and other reagents that will also require proper disposal as chemical waste.

Visualizing the Disposal Workflow

To aid in the decision-making process for the proper disposal of 19-Methylicosanoyl-CoA, the following workflow diagram has been created.

Caption: Disposal decision workflow for 19-Methylicosanoyl-CoA.

References

• 1. targetmol.com [targetmol.com]
• 2. Measurement of Long-Chain Fatty Acyl-CoA Synthetase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Essential Safety and Operational Guide for Handling 19-Methylicosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 19-Methylicosanoyl-CoA, a long-chain fatty acyl-coenzyme A derivative. Given its likely role as a bioactive lipid and potential enzyme inhibitor, all personnel must adhere to stringent safety protocols to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Due to the bioactive nature of long-chain acyl-CoA esters, a comprehensive approach to personal protection is mandatory. The following PPE must be worn at all times when handling the compound.

PPE Category	Item	Specification and Use
Eye Protection	Safety Goggles	Chemical splash goggles with side shields are required to protect against splashes and airborne particles.
Hand Protection	Nitrile Gloves	Double-gloving is recommended, especially during weighing and transfer steps. Change gloves immediately if contaminated.
Body Protection	Laboratory Coat	A buttoned lab coat must be worn to protect from contamination. Consider a disposable gown for procedures with a high risk of splashes.
Respiratory Protection	N95/FFP2 Respirator or equivalent	Recommended when weighing the solid compound or when aerosol generation is possible. All handling of the solid form should be performed in a certified chemical fume hood.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical to minimize the risk of exposure and contamination.

2.1. Preparation and Weighing:

• Designate a specific area within a chemical fume hood for handling 19-Methylicosanoyl-CoA.

• Ensure all necessary equipment (e.g., spatulas, weigh boats, vials) is clean and readily available.

• Carefully weigh the required amount of the compound, minimizing the creation of dust.

• Clean the weighing area and all equipment thoroughly after use.

2.2. Dissolving the Compound:

• Add the solvent to the vial containing the pre-weighed 19-Methylicosanoyl-CoA.

• Cap the vial securely before agitating to dissolve the compound.

• If heating is required, use a controlled heating block and ensure adequate ventilation.

2.3. Experimental Use:

• Clearly label all solutions containing 19-Methylicosanoyl-CoA with the compound name, concentration, solvent, and date of preparation.

• When transferring solutions, use appropriate pipettes and techniques to avoid splashes and aerosols.

Disposal Plan

Proper disposal of 19-Methylicosanoyl-CoA and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Solid Waste	All solid waste contaminated with the compound (e.g., empty vials, weigh boats, gloves, disposable lab coats) must be collected in a dedicated, clearly labeled hazardous waste container.
Liquid Waste	Unused solutions containing 19-Methylicosanoyl-CoA should be collected in a labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.
Contaminated Labware	Reusable labware should be decontaminated by rinsing with an appropriate solvent, which is then collected as hazardous liquid waste.

Experimental Workflow and Safety Diagram

Caption: Safe handling workflow for 19-Methylicosanoyl-CoA.

Biological Context: Role in Fatty Acid Metabolism

Long-chain fatty acyl-CoA molecules like 19-Methylicosanoyl-CoA are key intermediates in cellular metabolism. They are involved in both anabolic and catabolic pathways. The diagram below illustrates their central role. Long-chain acyl-CoA esters are important cellular signaling molecules and key intermediates in numerous lipid metabolic pathways[1].

Caption: Biological role of long-chain acyl-CoA.

References

• 1. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]